Tecoflex

• CAS: 76600-67-4

Core Science & Biosynthesis

Tecoflex® Thermoplastic Polyurethane (TPU): A Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of Material Properties, Biocompatibility, and Processing of a Leading Medical-Grade Polymer

Tecoflex® is a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs) renowned for their versatility in medical device and drug development applications.[1][2] These TPUs are specifically formulated for exceptional biostability, biocompatibility, and processing ease, making them a material of choice for applications ranging from catheters and balloons to drug-eluting devices and wound care.[2][3] This technical guide provides a comprehensive overview of the material properties of Tecoflex® TPUs, detailed experimental protocols for their characterization, and processing guidelines relevant to researchers and drug development professionals.

Core Material Characteristics

Tecoflex® TPUs are distinguished by their aliphatic polyether chemistry, which imparts inherent UV stability and resistance to yellowing upon aging and sterilization.[1][4] They are available in a wide range of durometers, from soft and flexible to rigid, and can be formulated with radiopacifiers such as barium sulfate for visibility in medical imaging.[5] Key features of Tecoflex® TPUs include:

• Biocompatibility: Tecoflex® TPUs are designed for contact with blood, tissue, and other biological fluids and are supported by biocompatibility testing.[2][6]

• Processing Versatility: These TPUs can be processed via conventional extrusion and injection molding techniques.[1][4]

• Clarity and Colorability: Tecoflex® TPUs are available in clear grades and can be custom-colored to meet specific application requirements.[4]

• Durability and Flexibility: They offer a good balance of mechanical properties, including high tensile strength and elongation, providing both strength and flexibility.[1]

Quantitative Material Properties

The following tables summarize the key mechanical, physical, and thermal properties of various clear grades of Tecoflex® TPU. These values are based on technical data sheets and should be considered representative. For specific applications, it is recommended to consult the manufacturer's documentation for the chosen grade.

Mechanical Properties of Clear Tecoflex® TPU Grades

Property	Test Method	EG-80A	EG-85A	EG-93A	EG-100A	EG-60D	EG-65D	EG-68D	EG-72D
Shore Hardness	ASTM D2240	72A	77A	87A	94A	51D	60D	63D	67D
Ultimate Tensile Strength (psi)	ASTM D412	5,800	6,200	7,700	8,200	8,300	8,300	8,300	8,100
Ultimate Elongation (%)	ASTM D412	660	550	390	370	360	360	350	310
Tensile Stress @ 100% Elongation (psi)	ASTM D412	300	600	1000	1600	1800	2200	2600	3400
Tensile Stress @ 300% Elongation (psi)	ASTM D412	800	1400	4300	5600	5600	6000	6300	7100
Flexural Modulus (psi)	ASTM D790	1,000	2,300	3,200	10,000	13,000	37,000	46,000	92,000

Data sourced from the Tecoflex® TPU - Clear Technical Data Sheet.[1]

Physical and Thermal Properties of Clear Tecoflex® TPU Grades

Property	Test Method	EG-80A	EG-85A	EG-93A	EG-100A	EG-60D	EG-65D	EG-68D	EG-72D
Specific Gravity	ASTM D792	1.04	1.05	1.08	1.09	1.09	1.10	1.10	1.11
Mold Shrinkage (in/in)	-	0.008 - 0.012	0.008 - 0.012	0.007 - 0.011	0.006 - 0.010	0.006 - 0.010	0.005 - 0.009	0.005 - 0.009	0.004 - 0.008

Data sourced from the Tecoflex® TPU - Clear Technical Data Sheet.[1]

Biocompatibility and Sterilization

Tecoflex® TPUs are widely used in medical devices due to their favorable biocompatibility profiles.[2] While specific biocompatibility data for each grade should be obtained from the manufacturer, many grades have been tested according to ISO 10993 and USP Class VI standards.[7][8]

ISO 10993 Biocompatibility

The ISO 10993 series of standards evaluates the biological effects of medical devices. Key tests for materials like Tecoflex® TPU that have direct or indirect contact with the body include:

• ISO 10993-5: Tests for In Vitro Cytotoxicity: Assesses the potential for a material to cause cell death.

• ISO 10993-10: Tests for Irritation and Skin Sensitization: Evaluates the potential for a material to cause skin irritation or an allergic reaction.

Lubrizol, the manufacturer of Tecoflex®, provides customers with biocompatibility test results for many of their materials, which can be used as a starting point for a risk-based biocompatibility assessment of the final medical device.[6]

Sterilization Compatibility

Tecoflex® TPUs are compatible with common sterilization methods used in the medical device industry, including:

• Ethylene Oxide (EtO)

• Gamma Irradiation

• Electron Beam (E-beam)

It is important to note that the sterilization method can affect the material properties of the TPU, and validation of the final device after sterilization is crucial.

Experimental Protocols

Accurate and reproducible characterization of material properties is essential for medical device development. The following sections detail the methodologies for key experiments cited for Tecoflex® TPU.

ASTM D412: Tensile Properties of Thermoplastic Elastomers

This test method determines the tensile properties of thermoplastic elastomers, including tensile strength, elongation, and modulus.

• Specimen Preparation: Dumbbell-shaped specimens are die-cut from a molded sheet of the Tecoflex® TPU. The thickness of the specimen is measured precisely.

• Test Procedure:

  • The specimen is mounted in the grips of a universal testing machine.

  • An extensometer may be attached to the specimen to accurately measure elongation.

  • The specimen is pulled at a constant rate of speed (typically 20 inches/minute) until it breaks.

  • The force and elongation are recorded throughout the test.

• Data Analysis: The recorded data is used to calculate:

  • Tensile Strength: The maximum stress the material can withstand before breaking.

  • Ultimate Elongation: The maximum elongation at the point of rupture.

  • Tensile Modulus: The stiffness of the material, calculated from the initial slope of the stress-strain curve.

ASTM D2240: Shore Durometer Hardness

This method measures the indentation hardness of thermoplastic elastomers using a durometer.

• Apparatus: A Shore A or Shore D durometer is used, depending on the hardness of the material.

• Test Procedure:

  • The Tecoflex® TPU specimen is placed on a hard, flat surface.

  • The durometer is positioned perpendicular to the specimen surface.

  • The indenter is pressed into the material under a specified force.

  • The hardness value is read from the durometer scale after a specified time (typically 1 second).

• Data Reporting: The hardness is reported on the Shore A or Shore D scale.

ASTM D790: Flexural Properties of Plastics

This test method determines the flexural strength and flexural modulus of plastics.

• Specimen Preparation: A rectangular bar of the Tecoflex® TPU is molded or machined to specified dimensions.

• Test Procedure:

  • The specimen is placed on two supports in a three-point bending fixture.

  • A load is applied to the center of the specimen at a constant rate of crosshead motion.

  • The load and deflection are recorded until the specimen breaks or reaches a specified strain.

• Data Analysis: The data is used to calculate:

  • Flexural Strength: The maximum stress at the outer surface of the specimen at the point of failure.

  • Flexural Modulus: A measure of the material's stiffness in bending.

ASTM D792: Specific Gravity and Density of Plastics by Displacement

This method determines the specific gravity of solid plastics.

• Test Procedure (Method A - Water):

  • A specimen of the Tecoflex® TPU is weighed in air.

  • The specimen is then weighed while fully immersed in distilled water at a controlled temperature.

• Data Analysis: The specific gravity is calculated as the ratio of the weight of the specimen in air to the difference between its weight in air and its weight in water.

ISO 10993-5: In Vitro Cytotoxicity

This standard describes test methods to assess the potential of a medical device material to cause cell death.

• Principle: Extracts of the Tecoflex® TPU are prepared and brought into contact with cultured mammalian cells.

• Test Procedure (Elution Test):

  • The material is extracted in a cell culture medium under controlled conditions (e.g., 37°C for 24 hours).

  • The extract is then added to a monolayer of cultured cells (e.g., L929 mouse fibroblast cells).

  • The cells are incubated with the extract for a specified period.

• Evaluation: The cells are examined microscopically for signs of cytotoxicity, such as cell lysis, rounding, or detachment. A quantitative assessment of cell viability can also be performed using assays like the MTT assay.

ISO 10993-10: Irritation and Skin Sensitization

This standard evaluates the potential of a medical device material to cause irritation or an allergic skin reaction.

• Principle (Irritation): Extracts of the Tecoflex® TPU or the material itself are applied to the skin of test animals (typically rabbits).

• Principle (Sensitization): The test material is repeatedly applied to the skin of guinea pigs to induce a potential allergic response, followed by a challenge phase to observe for a reaction.

• Evaluation: The application sites are observed for signs of erythema (redness) and edema (swelling) and scored according to a standardized scale.

Processing Guidelines

Proper processing is crucial to maintain the desired material properties of Tecoflex® TPU.

Drying

TPUs are hygroscopic and must be thoroughly dried before processing to prevent defects in the final product.

• Recommended Drying: Dry in a desiccant dryer for 2-4 hours at 160-170°F for softer grades and 195-205°F for harder grades.[9]

• Moisture Content: The moisture level should be at or below 0.03%.[9]

Injection Molding

• Temperature Profile: Recommended melt temperatures generally range from 180°C to 220°C, depending on the grade.[10]

• Mold Temperature: A mold temperature between 15°C and 50°C is typically recommended.[10]

• Injection Pressure: Start with a lower injection pressure and increase as needed.

• Screw Speed: A screw speed of 20-80 rpm is generally suggested.[10]

Extrusion

• Temperature Profile: A gradually increasing temperature profile from the feed zone to the die is typically used.

• Screw Design: A general-purpose screw with a compression ratio of 2.5:1 to 3.5:1 is often suitable.

• Screen Pack: A screen pack is recommended to ensure a homogenous melt.

For detailed processing parameters for specific grades and applications, it is essential to consult the manufacturer's processing guides.[4]

Material Evaluation Workflow

The following diagram illustrates a logical workflow for the evaluation and selection of Tecoflex® TPU for a medical device application.

Caption: Workflow for Tecoflex® TPU evaluation in medical device development.

Conclusion

Tecoflex® TPUs offer a compelling combination of mechanical performance, biocompatibility, and processability for a wide range of applications in the medical and pharmaceutical industries. This guide provides a foundational understanding of their material properties and the standardized methods used for their evaluation. For successful device development, it is imperative to work closely with the material manufacturer to select the optimal grade and to conduct thorough testing and validation of the final device.

References

• 1. media.lubrizol.com [media.lubrizol.com]
• 2. bcls.co.kr [bcls.co.kr]
• 3. Medical Polymers - Lubrizol [lubrizol.com]
• 4. Tecoflex™ TPU [lubrizol.com]
• 5. media.lubrizol.com [media.lubrizol.com]
• 6. More than Materials: A Risk-Based Framework for Biocompatibility Assessment - Lubrizol [lubrizol.com]
• 7. Medical TPU Material Medical Thermoplastic Polyurethane [angreen.com]
• 8. What is Medical-Grade TPU – ICP DAS – Biomedical Polymers [bmp.icpdas.com]
• 9. southlandpolymers.com [southlandpolymers.com]
• 10. swcpu.com [swcpu.com]

An In-depth Technical Guide to the Biocompatibility and Cytotoxicity of Tecoflex® Polyurethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biocompatibility and cytotoxicity profile of Tecoflex®, a family of aliphatic polyether-based thermoplastic polyurethanes (TPUs) widely used in the medical device industry.[1][2] Tecoflex® is known for its flexibility, processing versatility, and resistance to yellowing, making it a suitable material for a variety of applications including cardiology, urology, and wound care.[2] This document consolidates key data from various studies, presenting them in a structured format to facilitate informed decision-making in research and development.

Biocompatibility Profile

Tecoflex® has been evaluated in numerous studies to determine its interaction with biological systems. The key aspects of its biocompatibility, including hemocompatibility and in vivo response, are summarized below.

1.1. Hemocompatibility

The hemocompatibility of a material is critical for blood-contacting medical devices. Studies on Tecoflex® have assessed its interaction with blood components, particularly platelets.

Test Parameter	Tecoflex® Grade	Results	Reference
Platelet Preservation	Tecoflex SG80A	47% of baseline platelets preserved after 4 hours in a rabbit thrombogenicity model.	[3]
Clot Area	Tecoflex SG80A	6.9 cm² clot area in a rabbit thrombogenicity model.	[3]
Platelet Deposition	Tecoflex SG-85A	Significantly lower platelet deposition in grafts with high luminal reversal microflows.	[4]

1.2. In Vivo Response

In vivo studies are crucial for understanding the long-term biocompatibility and biostability of an implanted material.

Study Duration	Tecoflex® Grade	Key Findings	Reference
30 days	Tecoflex®	Implantation in the peritoneal cavity of rats showed a foreign body response with some inflammatory and fibrotic reaction.	[5]
3 months	Tecoflex EG-80A	A 10% loss in molecular weight was observed in vascular grafts.	[6][7][8][9]
6 months	Tecoflex EG-80A	The initial molecular weight was restored in vascular grafts.	[6][7][8][9]

It is important to note that surface modifications can modulate the in vivo response to Tecoflex®. For instance, surface modification with Tween80® has been shown to suppress the expression of proinflammatory cytokines.[5]

Cytotoxicity Data

Cytotoxicity testing evaluates the potential for a material to cause cell death or inhibit cell growth. Tecoflex® has been assessed using various cell lines and assays, generally demonstrating good cytocompatibility.

Cell Line	Tecoflex® Grade	Assay	Results	Reference
MDA-MB-231	Tecoflex™	Indirect Cytocompatibility	90-100% cell viability.	[10]
Human Dermal Fibroblasts (HDF)	Tecoflex SG80A	Viability, Proliferation, Adhesion	No significant cytotoxicity observed.	[11]
L929 Murine Fibroblasts	Tecoflex®	Elution Method (ISO 10993-5)	Negligible cytotoxicity from leachables.	[12]
Human Adipose Derived Mesenchymal Stromal Stem Cells (hASCs)	Thermoplastic Polyurethane (unspecified, in blend with PLA)	Proliferative and Metabolic Activity	Blends with higher PLA content showed better cytocompatibility.	[13][14]

While generally considered non-cytotoxic, some studies have indicated that certain components within the polyurethane formulation, such as poly(tetramethylene ether)glycol (PTMEG), may contribute to cytotoxic potential.[15] Post-manufacturing cleaning processes, such as acetone washing, have been shown to improve cell viability.[15]

Experimental Protocols

The following sections detail the methodologies for key biocompatibility and cytotoxicity experiments cited in this guide.

3.1. In Vitro Cytotoxicity Testing (Elution Method - based on ISO 10993-5)

This protocol is a generalized representation of the elution method used to assess the cytotoxicity of leachable substances from Tecoflex®.

Cytotoxicity Elution Test Workflow

Methodology:

• Sample Preparation: Tecoflex® material is prepared with a specific surface area to volume ratio as defined in ISO 10993-12.[16]

• Extraction: The material is incubated in a culture medium (e.g., DMEM) at 37°C for a specified duration (typically 24 hours) to allow any potential leachable substances to diffuse into the medium.[16]

• Cell Culture: A monolayer of a suitable cell line, such as L929 murine fibroblasts or human dermal fibroblasts, is cultured in 96-well plates.[11][12]

• Exposure: The culture medium is replaced with the extract from the Tecoflex® material.

• Incubation: The cells are incubated with the extract for a defined period (e.g., 24 hours).

• Viability Assessment: Cell viability is determined using a quantitative assay such as MTT or Neutral Red Uptake (NRU).[16][17] The results are typically expressed as a percentage of the viability of cells cultured with a negative control medium.

3.2. Hemocompatibility Testing (Platelet Adhesion)

This protocol outlines a typical workflow for assessing platelet adhesion on the surface of Tecoflex®.

Platelet Adhesion Test Workflow

Methodology:

• Sample Preparation: Tecoflex® samples are prepared, often as films or coatings on a substrate.

• Platelet-Rich Plasma (PRP) Preparation: PRP is isolated from fresh whole blood through centrifugation.[18]

• Incubation: The Tecoflex® samples are incubated with the PRP for a specified time to allow for platelet interaction with the material surface.[18]

• Washing and Fixation: After incubation, the samples are gently washed to remove non-adherent platelets and then treated with a fixative (e.g., glutaraldehyde) to preserve the morphology of the adhered platelets.[18]

• Analysis: The surfaces are then examined, typically using Scanning Electron Microscopy (SEM), to visualize and quantify the number of adhered and activated platelets.[18]

Signaling Pathways in Biocompatibility

While specific signaling pathways for Tecoflex® are not extensively detailed in the literature, the general response to polyurethanes involves pathways related to inflammation and foreign body response. The interaction of immune cells, such as macrophages, with the material surface can trigger the release of cytokines.

Simplified Foreign Body Response Pathway

The expression of pro-inflammatory cytokines like TNF-α and IL-1β can be quantified using techniques such as real-time PCR, providing a measure of the inflammatory response to the material.[5]

Conclusion

The data presented in this guide indicate that Tecoflex® polyurethanes generally exhibit good biocompatibility and low cytotoxicity, making them suitable for a wide range of medical applications. However, as with any medical-grade polymer, the final biocompatibility of a device is dependent on the specific formulation, processing conditions, and the end-use application. It is recommended that device manufacturers conduct thorough biocompatibility testing on the final, sterilized product according to the relevant regulatory standards.

References

• 1. blog.synthesia.com [blog.synthesia.com]
• 2. pharmacompass.com [pharmacompass.com]
• 3. Hemocompatibility Comparison of Biomedical Grade Polymers Using Rabbit Thrombogenicity Model for Preparing Nonthrombogenic Nitric Oxide Releasing Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improving the hemocompatibility of a porohyperelastic layered vascular graft using luminal reversal microflows - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo modulation of foreign body response on polyurethane by surface entrapment technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Surface Functionalization of Ureteral Stents-Based Polyurethane: Engineering Antibacterial Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fabrication, Characterization, and Cytotoxicity of Thermoplastic Polyurethane/Poly(lactic acid) Material Using Human Adipose Derived Mesenchymal Stromal Stem Cells (hASCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scilit.com [scilit.com]
• 15. Cytotoxicity Testing of Relevant Components of Medical Polyurethane [cjph.com.cn]
• 16. taglus.com [taglus.com]
• 17. Cytotoxic Properties of Polyurethane Foams for Biomedical Applications as a Function of Isocyanate Index - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure of Tecoflex® Polyether Polyurethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical structure of Tecoflex®, a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs). Tecoflex® is widely utilized in the biomedical field for a variety of applications, including catheters, cardiac valves, and as coatings for pacemaker leads and stents, owing to its biocompatibility, flexibility, and biostability.[1] This document will delve into the monomeric composition, repeating polymer structure, and the analytical techniques used for its characterization. Furthermore, it will explore the relationship between its chemical architecture and its functional properties in the context of drug delivery and biomedical applications.

Chemical Composition and Structure

Tecoflex® polyurethanes are segmented block copolymers, consisting of alternating soft and hard segments which impart the material with its characteristic elastomeric properties. The specific composition of these segments can be tailored to achieve a wide range of physical and mechanical properties.

1.1. Monomeric Components

The synthesis of Tecoflex®, particularly grades like Tecoflex® EG-80A, involves the polyaddition reaction of three key monomers:

• Diisocyanate: The hard segment is primarily derived from an aliphatic diisocyanate, typically hydrogenated 4,4'-methylenediphenyl diisocyanate (H12MDI) . The use of an aliphatic diisocyanate is crucial for its UV stability and resistance to yellowing upon aging and sterilization.[2][3]

• Polyol (Soft Segment): The flexible, amorphous soft segment is formed from a polyether diol, most commonly poly(tetramethylene oxide) (PTMO) , also known as polytetramethylene ether glycol (PTMEG). The polyether nature of the soft segment contributes to the material's flexibility, biocompatibility, and resistance to hydrolysis.

• Chain Extender: A short-chain diol, such as 1,4-butanediol (BDO) , is used as a chain extender.[4] The reaction of the chain extender with the diisocyanate forms the hard segments of the polyurethane.

1.2. Repeating Unit of Tecoflex® Polyurethane

The polymerization of H12MDI, PTMO, and BDO results in a linear block copolymer with the following generalized repeating structure:

Caption: Generalized repeating unit of Tecoflex® polyether polyurethane.

1.3. Hard and Soft Segment Domains

The thermodynamic incompatibility between the polar, rigid hard segments and the non-polar, flexible soft segments leads to microphase separation. The hard segments, composed of H12MDI and BDO, tend to aggregate into crystalline or semi-crystalline domains through hydrogen bonding between the urethane linkages. These domains act as physical crosslinks, providing the material with its tensile strength and elastomeric properties. The soft segments, composed of the long, flexible PTMO chains, form amorphous domains that are responsible for the polymer's elasticity and low-temperature flexibility. The ratio of hard to soft segments is a critical factor in determining the overall properties of the polyurethane.

Physicochemical Properties of Tecoflex® Grades

The properties of Tecoflex® polyurethanes can be tailored by varying the ratio of the hard and soft segments, the molecular weight of the polyol, and the incorporation of additives such as radiopacifiers (e.g., barium sulfate). The "EG" series is generally intended for extrusion and injection molding, while the "SG" series is designed for solution-based processing.[2][5][6]

Table 1: Mechanical and Physical Properties of Selected Tecoflex® Grades

Property	Tecoflex® EG-80A	Tecoflex® EG-93A	Tecoflex® SG-80A	Tecoflex® EG-80A-B20 (20% BaSO₄)
Hardness (Shore)	72A	87A	72A	73A
Tensile Strength (psi)	5,800	-	5,800	-
Ultimate Elongation (%)	660	-	660	-
Flexural Modulus (psi)	1,000	-	-	-
Specific Gravity	1.04	-	1.04	-

Note: Some data points are not publicly available. Data is sourced from various technical datasheets.[3][5][6][7]

Experimental Protocols for Characterization

The chemical structure and molecular weight of Tecoflex® polyurethanes are typically characterized using a combination of spectroscopic and chromatographic techniques.

3.1. Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to confirm the formation of the urethane linkages and to identify the key functional groups present in the polymer.

Methodology:

• Sample Preparation: A thin film of the polyurethane is cast from a solution (e.g., in tetrahydrofuran or dimethylformamide) onto a KBr pellet or directly analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The FTIR spectrum is recorded over a range of 4000-400 cm⁻¹.

• Spectral Analysis: Key characteristic peaks are identified:

  • N-H stretching: A broad peak around 3330 cm⁻¹ indicates the presence of hydrogen-bonded N-H groups in the urethane linkages.

  • C-H stretching: Peaks in the range of 2850-2950 cm⁻¹ correspond to the methylene groups in the hard and soft segments.

  • C=O stretching (Amide I): A strong absorption band around 1700-1730 cm⁻¹ is characteristic of the carbonyl group in the urethane linkage. The position of this peak can provide information about the degree of hydrogen bonding.

  • N-H bending and C-N stretching (Amide II): A peak around 1530 cm⁻¹ arises from the coupling of N-H bending and C-N stretching vibrations.

  • C-O-C stretching: A strong peak around 1100 cm⁻¹ is indicative of the ether linkages in the polyether soft segment (PTMO).

Caption: Experimental workflow for FTIR analysis of Tecoflex®.

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed chemical structure of the polyurethane, including the verification of the monomeric units and their connectivity.

Methodology:

• Sample Preparation: The polyurethane sample is dissolved in a suitable deuterated solvent, such as deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer.

• Spectral Analysis:

  • ¹H NMR: Resonances corresponding to the protons in the H12MDI, PTMO, and BDO units are identified based on their chemical shifts and multiplicities. For example, the protons of the methylene groups adjacent to the ether oxygen in PTMO typically appear around 3.3-3.4 ppm, while the protons of the methylene groups in BDO that are adjacent to the urethane linkage appear at a lower field.

  • ¹³C NMR: The carbon resonances for each monomeric unit are assigned. This provides unambiguous confirmation of the polymer's composition.

3.3. Gel Permeation Chromatography (GPC)

GPC is used to determine the molecular weight and molecular weight distribution (polydispersity) of the polyurethane.

Methodology:

• Sample Preparation: The polyurethane sample is dissolved in a suitable solvent, such as tetrahydrofuran (THF) or dimethylformamide (DMF), to a known concentration.

• Instrumentation: A GPC system equipped with a refractive index (RI) detector is typically used. The system is calibrated with narrow molecular weight standards (e.g., polystyrene).

• Data Acquisition and Analysis: The sample is injected into the GPC system, and the elution profile is recorded. The retention time is inversely proportional to the hydrodynamic volume of the polymer chains. The molecular weight averages (Mn, Mw) and polydispersity index (PDI = Mw/Mn) are calculated from the calibration curve.

Structure-Property Relationships and Applications in Drug Delivery

The segmented nature of Tecoflex® polyurethane is fundamental to its performance in biomedical applications, particularly in drug delivery.

4.1. Influence of Hard and Soft Segments on Drug Release

The release of drugs from a Tecoflex® matrix is a complex process governed by diffusion and can be influenced by the polymer's microstructure.

• Soft Segment Domains: The amorphous polyether soft segments can act as a reservoir for hydrophobic drugs. The flexibility and chain mobility within these domains facilitate the diffusion of drug molecules.

• Hard Segment Domains: The crystalline or semi-crystalline hard segments are generally impermeable to drug molecules and create a tortuous path for diffusion, thus slowing down the release rate.

The ratio of hard to soft segments can be modulated to control the drug release kinetics. A higher hard segment content generally leads to a slower and more sustained release profile.

Caption: Logical relationship between Tecoflex® structure and drug release.

4.2. Biocompatibility and Cellular Interactions

Tecoflex® polyurethanes generally exhibit good biocompatibility. However, the surface properties, which are influenced by the chemical structure, play a crucial role in cellular interactions. Studies have shown that while Tecoflex® supports cell viability, it may exhibit poor adhesion and proliferation of certain cell types, such as endothelial cells.[8] This property can be advantageous in applications where cell adhesion is undesirable, but it may require surface modification for applications that require tissue integration. The relatively hydrophobic nature of the polyether soft segments can influence protein adsorption, which is the initial event upon implantation and can mediate subsequent cellular responses.

References

• 1. Biocompatibility studies of polyurethane electrospun membranes based on arginine as chain extender - PMC [pmc.ncbi.nlm.nih.gov]
• 2. specialchem.com [specialchem.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.it]
• 4. gantrade.com [gantrade.com]
• 5. specialchem.com [specialchem.com]
• 6. specialchem.com [specialchem.com]
• 7. specialchem.com [specialchem.com]
• 8. researchgate.net [researchgate.net]

Tecoflex™ Thermoplastic Polyurethanes: A Technical Guide to Shore Hardness for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tecoflex™ thermoplastic polyurethane (TPU) grades and their corresponding Shore hardness values. Aimed at researchers, scientists, and drug development professionals, this document offers detailed data, experimental protocols, and a visual representation of a key evaluation workflow to aid in material selection and application development.

Introduction to Tecoflex™ TPUs

Tecoflex™ TPUs are a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes.[1] These polymers are known for their biocompatibility, flexibility, and resistance to yellowing upon aging and sterilization.[1][2] They are available in a wide range of durometers, colors, and radiopaque formulations, making them suitable for various medical device and pharmaceutical applications.[2][3]

Data Presentation: Tecoflex™ Grades and Shore Hardness

The Shore hardness of Tecoflex™ TPUs is a critical parameter for medical device design, influencing the material's flexibility and feel. The following tables summarize the Shore hardness values for various Tecoflex™ grades, categorized by type. The hardness is measured according to the ASTM D2240 standard.

Clear Grades

These grades are transparent and suitable for applications where clarity is desired.

Grade	Shore Hardness
EG-80A	72A
EG-85A	77A
EG-93A	87A
EG-100A	94A
EG-60D	51D
EG-65D	60D
EG-68D	63D
EG-72D	67D
MG-8020	79D
MG-8812	83D

Source:[2][4][5]

Radiopaque Grades

These grades are compounded with radiopacifiers, such as barium sulfate, to be visible under X-ray.

2.2.1. 20% Barium Sulfate Loading

Grade	Shore Hardness
EG-80A-B20	73A
EG-85A-B20	83A
EG-93A-B20	90A
EG-100A-B20	93A
EG-60D-B20	55D
EG-65D-B20	63D
EG-68D-B20	73D
EG-72D-B20	75D

Source:[2][5]

2.2.2. 40% Barium Sulfate Loading

Grade	Shore Hardness
EG-80A-B40	78A
EG-85A-B40	86A[6]
EG-93A-B40	95A
EG-100A-B40	98A
EG-60D-B40	65D
EG-65D-B40	78D
EG-72D-B40	82D

Source:[2][5][7]

Solution Grades

These grades are specifically formulated for solution processing.

Grade	Shore Hardness
SG-80A	72A[8]
SG-85A	77A
SG-93A	87A
SG-60D	51D

Source:[9]

Experimental Protocols: Shore Hardness Testing

The Shore hardness values presented in this guide are determined using the ASTM D2240 standard test method. This non-destructive test measures the indentation hardness of materials.

Objective: To determine the hardness of a thermoplastic polyurethane material by measuring the penetration depth of a standardized indenter under a specified force.

Apparatus:

• Durometer: A calibrated instrument consisting of a spring-loaded indenter that extends beyond a pressure foot. The two most common scales for TPUs are Shore A and Shore D. The Shore A scale is used for softer elastomers, while the Shore D scale is for harder materials.

• Test Specimen: A flat, smooth piece of the Tecoflex™ material with a minimum thickness of 6 mm. If a single piece of this thickness is not available, multiple thinner layers may be stacked to achieve the required thickness, ensuring no air gaps between the layers.

• Conditioning Environment: A controlled environment with a standard temperature and humidity, as specified in the material's technical datasheet.

Procedure:

• Specimen Conditioning: The test specimen is conditioned in the specified environment for a set period to ensure thermal equilibrium.

• Instrument Calibration: The durometer is checked for calibration according to the manufacturer's instructions.

• Measurement: a. The specimen is placed on a hard, flat, and rigid surface. b. The durometer is held in a vertical position with the pressure foot parallel to the specimen surface. c. The indenter is brought into contact with the specimen surface at a specified distance from the edge. d. A firm and constant pressure is applied to the durometer without shock, ensuring the pressure foot makes complete contact with the specimen. e. The hardness reading is taken immediately (within one second) after the pressure foot is in firm contact with the specimen.

• Multiple Readings: Multiple readings are taken at different positions on the specimen, at least 6 mm apart, and the average value is reported as the Shore hardness.

Mandatory Visualization: Biocompatibility Assessment Workflow

For medical device applications, a thorough biocompatibility assessment of the chosen Tecoflex™ grade is mandatory to ensure patient safety. The following diagram illustrates a typical workflow for biocompatibility testing based on the ISO 10993 standard.

Biocompatibility Assessment Workflow for Medical Devices

References

• 1. What is Medical-Grade TPU – ICP DAS – Biomedical Polymers [bmp.icpdas.com]
• 2. Tecoflex™ TPU [lubrizol.com]
• 3. microspecorporation.com [microspecorporation.com]
• 4. media.lubrizol.com [media.lubrizol.com]
• 5. CHEMROPE CO., LTD. [en.chemrope.com]
• 6. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.de]
• 7. scribd.com [scribd.com]
• 8. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcdus.com]
• 9. media.lubrizol.com [media.lubrizol.com]

literature review on Tecoflex in biomedical applications

An In-depth Technical Guide to Tecoflex® in Biomedical Applications

Introduction

Tecoflex® is a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs) widely utilized in the biomedical field.[1][2] These high-performance polymers offer the elastic properties of crosslinked rubbers while being melt-processable thermoplastics.[3] Key features of Tecoflex® include its inherent UV stability which resists yellowing from aging and sterilization, good mechanical properties, and the ability to be color-matched.[4][5] Tecoflex® is available in a range of hardnesses and can be formulated with radiopacifiers such as barium sulfate, bismuth salts, and tungsten for visibility in imaging procedures.[1][6] It can be processed through various methods including extrusion, injection molding, and solution casting.[4][5]

Properties of Tecoflex®

The versatility of Tecoflex® stems from its excellent mechanical, physical, and biocompatible properties.

Mechanical and Physical Properties

Tecoflex® TPUs are available in various grades with a wide range of durometers, offering flexibility for different applications.[1] The tables below summarize the typical physical and mechanical properties of clear solution grades and clear extrusion/injection molding grades. It is important to note that these values are based on small samples and should not be used for establishing engineering or manufacturing guidelines without full-scale testing.[4][7]

Table 1: Typical Physical Properties of Tecoflex® Clear Solution Grades [7]

Property	ASTM Test	SG-80A	SG-85A	SG-93A	SG-60D
Durometer (Shore Hardness)	D2240	72A	77A	87A	51D
Specific Gravity	D792	1.04	1.05	1.08	1.09
Flexural Modulus (psi)	D790	1,000	2,300	3,200	13,000
Ultimate Tensile Strength (psi)	D412	5,800	6,200	7,700	8,300
Ultimate Elongation (%)	D412	660	550	390	360
Tensile Stress at 100% Elongation (psi)	D412	300	600	1000	1800
Tensile Stress at 200% Elongation (psi)	D412	500	900	1900	2900
Tensile Stress at 300% Elongation (psi)	D412	800	1400	3000	4100
Mold Shrinkage (in/in)	D955	.008-.012	.008-.012	.006-.010	.004-.008

Table 2: Typical Physical Properties of Tecoflex® Clear Extrusion & Injection Molding Grades [4]

Property	ASTM Test	EG-80A	EG-85A	EG-93A	EG-100A	EG-60D	EG-65D	EG-68D	EG-72D
Durometer (Shore Hardness)	D2240	72A	77A	87A	94A	51D	60D	63D	67D
Specific Gravity	D792	1.04	1.05	1.08	1.09	1.09	1.10	1.10	1.11
Flexural Modulus (psi)	D790	1,000	2,300	3,200	10,000	13,000	25,000	35,000	50,000
Ultimate Tensile Strength (psi)	D412	5,800	6,200	7,700	8,000	8,300	8,200	8,100	8,000
Ultimate Elongation (%)	D412	660	550	390	320	360	340	320	300
Tensile Modulus at 100% Elongation (psi)	D412	300	600	1000	1800	1800	2500	3000	3500
Tensile Modulus at 200% Elongation (psi)	D412	500	900	1900	3200	2900	4000	4800	5500
Tensile Modulus at 300% Elongation (psi)	D412	800	1400	3000	5000	4100	5500	6500	7500
Mold Shrinkage (in/in)	D955	.008-.012	.008-.012	.006-.010	.005-.009	.004-.008	.003-.007	.003-.007	.002-.006

Biocompatibility and Hemocompatibility

Tecoflex® polyurethanes are known for their biocompatibility and have been used in various biomedical applications for decades.[8] Studies have shown that Tecoflex® is biocompatible with human fibroblasts and exhibits good hemocompatibility.[2][8] For instance, a study comparing different polyurethanes identified Tecoflex® membranes as having superior biocompatibility and hemocompatibility.[2] The study found that Tecoflex® sterilized with ethylene oxide (EO) maintained high monocyte viability (>70% after 72 hours) and did not activate complement.[2] Furthermore, it was determined to be non-hemolytic.[2]

However, some research indicates that while cell viability is good, unmodified Tecoflex® surfaces provide poor adhesion and proliferation for endothelial cells, which is a crucial factor for the antithrombogenic properties of blood-contacting devices.[2]

Biomedical Applications

The favorable properties of Tecoflex® have led to its use in a variety of biomedical applications, from medical devices to drug delivery systems.

Medical Devices

Tecoflex® is frequently used in medical tubing and catheters due to its flexibility, kink resistance, and toughness.[9][10] Its elasticity makes it suitable for devices that require bending and flexing during use, such as urological catheters and components for peristaltic pumps.[9] It is also used in the fabrication of vascular grafts.[11][12] For example, electrospun vascular grafts made from Tecoflex® EG-80A have been studied for their in vivo stability.[11] Additionally, its properties make it a suitable material for creating biomimetic membranes for in vitro models, such as lung-on-a-chip systems, where it can undergo cyclic stretching to mimic physiological conditions.[13]

Drug Delivery Systems

Tecoflex® also serves as a promising matrix for controlled drug delivery.[14] Its use in electrospun membranes loaded with therapeutic agents has been explored to prevent infections and tumor recurrence.[8]

A notable example is the development of a Tecoflex™ electrospun membrane loaded with bismuth-based lipophilic nanoparticles (Tecoflex™ EMs-BisBAL NPs).[8] This system demonstrated significant bactericidal effects against both methicillin-susceptible Staphylococcus aureus (MSSA) and methicillin-resistant S. aureus (MRSA), with growth inhibitions of 93.11% and 61.70%, respectively.[8] The same system also showed potent antitumor activity, reducing the viability of MCF-7 breast cancer cells by 86% after a 24-hour exposure.[8] The drug-free Tecoflex™ membrane was found to be biocompatible with human fibroblasts, supporting its use as a delivery vehicle.[8]

Table 3: Performance of Tecoflex™ EMs-BisBAL NPs [8]

Application	Target	Result
Antibacterial	Methicillin-susceptible S. aureus (MSSA)	93.11% growth inhibition
Antibacterial	Methicillin-resistant S. aureus (MRSA)	61.70% growth inhibition
Antitumor	MCF-7 breast cancer cells	86% decrease in viability (24h exposure)
Biocompatibility	Human fibroblasts	No negative impact on culture

Experimental Protocols and Methodologies

A comprehensive evaluation of Tecoflex® for biomedical applications involves a range of experimental protocols to assess its properties, biocompatibility, and performance.

Material Characterization

• Spectroscopy and Microscopy: Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR) is used to verify the presence of modifying molecules on the polymer surface.[15] Atomic Force Microscopy (AFM) and Scanning Electron Microscopy with Energy Dispersive X-ray Analysis (SEM-EDAX) are employed to analyze surface topography and elemental composition.[15]

• Wettability: Water contact angle measurements are used to investigate the hydrophilicity of the material's surface.[15]

• Molecular Weight Analysis: Size Exclusion Chromatography (SEC) is utilized to analyze changes in molecular weight, for instance, after irradiation, to understand degradation mechanisms like chain scission and cross-linking.[16]

• Thermal Analysis: Thermogravimetric Analysis (TGA) coupled with FTIR spectroscopy (TG-FTIR) helps in identifying degradation products by analyzing evolved gases at different temperatures.[16]

In Vitro Biocompatibility and Performance Evaluation

• Cell Viability and Proliferation: To assess biocompatibility, human cell lines such as fibroblasts, human umbilical vein endothelial cells (HUVEC), and monocytes (THP-1) are cultured on Tecoflex® membranes.[2][8] Cell viability can be measured after specific incubation periods (e.g., 72 hours) using standard assays.[2]

• Bacterial Adhesion Assay: To evaluate anti-fouling properties, Tecoflex® surfaces are exposed to bacterial cultures like S. aureus and P. aeruginosa. After incubation, the surfaces are rinsed, and the adhered bacteria are quantified to determine the percentage reduction in adhesion compared to a control material.[15]

• Encrustation Assay: For urological applications, the resistance to encrustation is tested by immersing the material in artificial urine solutions. The deposition of major components of urinary tract encrustations, such as struvite and hydroxyapatite, is then quantified.[15]

• Drug Release Kinetics: The release of a therapeutic agent from a Tecoflex® matrix is studied by placing the drug-loaded material in a release medium (e.g., phosphate-buffered saline) at physiological temperature. Samples are withdrawn at predetermined time intervals and analyzed for drug concentration using techniques like HPLC. The cumulative amount of drug released is then plotted against time.[17][18] To understand the release mechanism, the data is fitted to various kinetic models:

  • Zero-Order Model: Describes constant drug release over time.[17][19]

  • First-Order Model: The release rate is dependent on the concentration of the drug remaining in the matrix.[17][20]

  • Higuchi Model: Describes drug release from an insoluble matrix as a square root of a time-dependent process based on Fickian diffusion.[19]

  • Korsmeyer-Peppas Model: Used to analyze release from polymeric systems when the mechanism is unknown or involves more than one phenomenon.[19][20]

In Vivo Evaluation

• Biostability and Biocompatibility: Following standards like ISO 10993-6, in vivo studies are conducted using animal models, such as rats.[11][21] Tecoflex®-based devices (e.g., vascular grafts) are implanted, typically subcutaneously or in a specific anatomical location like the abdominal aorta.[11][21] The implants are explanted at various time points (e.g., 1, 12, and 24 weeks).[11] The explanted materials are analyzed for changes in chemical structure (e.g., via IR spectroscopy) and molecular weight (via GPC).[11] The surrounding tissue is also fixed, sectioned, and stained (e.g., with hematoxylin-eosin) for histological analysis to evaluate the local tissue response and biointegration.[21]

Surface Modification

To enhance specific properties of Tecoflex® for certain applications, various surface modification techniques can be employed.[22][23] These methods aim to alter the surface characteristics without changing the bulk properties of the material.[22]

One example is the physical entrapment of polyvinylpyrrolidone-iodine (PVP-I) complexes onto the Tecoflex® surface. This process involves swelling the polymer surface region to physically trap the PVP-I molecules.[15] The resulting modified surface exhibits a nanopatterned topography, becomes highly hydrophilic and more lubricious, and shows a significant reduction in bacterial adherence and encrustation.[15] This demonstrates how surface modification can improve the performance of Tecoflex® in applications like urinary catheters.[15]

Sterilization and Degradation

Proper sterilization is critical for any medical device. Tecoflex® can be sterilized using methods such as Ethylene Oxide (EtO) and gamma radiation.[1][2] However, the chosen method can affect the material's properties. For example, gamma-sterilized polyurethane membranes have shown a loss of cell viability in some studies, whereas EO-sterilized membranes maintained it.[2]

The degradation of Tecoflex® has also been studied. For instance, electron beam irradiation can induce both chain scission and cross-linking, with the extent of these effects increasing with the irradiation dose.[16] This process can also lead to the formation of oxidation groups like formates, esters, and carboxylic acids.[16] Understanding the degradation behavior is crucial, especially for long-term implant applications. Notably, low durometer grades of Tecoflex® may not be suitable for long-term implantation due to the potential for stress cracking.[1]

Visualizations

Biocompatibility Assessment Workflow

Caption: A logical workflow for the biocompatibility assessment of Tecoflex®.

Surface Modification and Evaluation Workflow

References

• 1. microspecorporation.com [microspecorporation.com]
• 2. researchgate.net [researchgate.net]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. chembase-st.com [chembase-st.com]
• 5. Tecoflex™ TPU [lubrizol.com]
• 6. chamfr.com [chamfr.com]
• 7. media.lubrizol.com [media.lubrizol.com]
• 8. A Polyurethane Electrospun Membrane Loaded with Bismuth Lipophilic Nanoparticles (BisBAL NPs): Proliferation, Bactericidal, and Antitumor Properties, and Effects on MRSA and Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ps.rawpart.com [ps.rawpart.com]
• 10. chamfr.com [chamfr.com]
• 11. mdpi.com [mdpi.com]
• 12. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. ptfarm.pl [ptfarm.pl]
• 18. Degradation study of thiotepa in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. impactfactor.org [impactfactor.org]
• 20. Comparative statistical analysis of the release kinetics models for nanoprecipitated drug delivery systems based on poly(lactic-co-glycolic acid) - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Experimental protocol for evaluation of biomaterials in an in-vivo silicone implant coverage - PMC [pmc.ncbi.nlm.nih.gov]
• 22. shop.nanografi.com [shop.nanografi.com]
• 23. mnt509.cankaya.edu.tr [mnt509.cankaya.edu.tr]

In-Body Softening of Tecoflex® Polyurethanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in-body softening effect observed in Tecoflex® medical-grade thermoplastic polyurethanes (TPUs). The primary mechanism, supporting data, experimental protocols, and key structural-property relationships are detailed herein to provide a comprehensive resource for professionals in the biomedical field.

Core Mechanism: Water Absorption and Plasticization

The principal mechanism behind the in-body softening of Tecoflex® is the absorption of water from the physiological environment, which subsequently acts as a plasticizer.[1] Tecoflex® is an aliphatic polyether-based TPU, a class of polymers known for its segmented structure of alternating soft and hard segments.[2][3][4] This structure is crucial to its mechanical properties and its interaction with the aqueous in-vivo environment.

The in-body softening process can be described as follows:

• Water Ingress: Upon implantation, the hydrophilic polyether soft segments of the Tecoflex® polymer matrix attract water molecules from the surrounding biological fluids.

• Disruption of Intermolecular Bonds: Water molecules penetrate the polymer matrix and disrupt the secondary intermolecular forces, primarily hydrogen bonds, between the polyurethane chains.

• Increased Chain Mobility: The disruption of these bonds increases the free volume within the polymer and enhances the mobility of the polymer chains, particularly within the amorphous soft segment domains.

• Reduction in Glass Transition Temperature (Tg): The increased chain mobility leads to a decrease in the glass transition temperature (Tg) of the polymer. A study on a polyurethane foam demonstrated a significant drop in Tg from 67°C to 5°C with an 8% water uptake.[1]

• Macroscopic Softening: This plasticization effect manifests as a reduction in the material's stiffness, measured as a decrease in Shore hardness and tensile modulus, resulting in a more flexible and compliant material in the body.[2] This softening is a key attribute for many medical devices, leading to enhanced patient comfort.[2]

The in-body softening of Tecoflex® is generally considered a reversible physical process. If the material is removed from the aqueous environment and dried, it is expected to return to its original hardness.[1] While polyether-based TPUs like Tecoflex® are more resistant to hydrolysis than their polyester-based counterparts, long-term in-vivo exposure can lead to some degree of oxidative degradation.[5][6]

Quantitative Data on In-Body Softening

Table 1: Initial Mechanical Properties of Common Tecoflex® Grades

Tecoflex® Grade	Shore Hardness	Tensile Strength (psi)	Elongation at Break (%)
EG-80A	72A	5,800	660
EG-85A	77A	6,200	550
EG-93A	87A	7,700	390
EG-100A	94A	8,200	370
EG-60D	51D	8,300	360
EG-65D	60D	8,300	360
EG-72D	67D	8,100	310

Data sourced from manufacturer technical data sheets.

Table 2: In-Vivo Changes for Tecoflex® EG-80A Vascular Grafts

Parameter	Time Point	Change from Baseline
Tensile Strength	3 months	~30% reduction
Molecular Weight (Mn and Mw)	3 months	~10% reduction

Data from a study on electrospun vascular grafts implanted in rats.[5][6][7]

Note: There is a notable lack of publicly available data correlating specific water absorption percentages with the corresponding reduction in Shore hardness for various Tecoflex® grades. Further experimental studies are recommended to fully characterize the in-body softening behavior of these materials.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the in-body softening effect of Tecoflex®.

Shore Hardness Testing (Durometer)

• Standard: ASTM D2240

• Objective: To measure the indentation hardness of the material.

• Methodology:

  • Specimen Preparation: A flat specimen with a minimum thickness of 6 mm is used. If the material is thinner, specimens can be stacked to achieve the required thickness.

  • Instrumentation: A Shore A or Shore D durometer is selected based on the expected hardness of the material.

  • Procedure: The durometer is pressed firmly and vertically onto the specimen surface. The reading is taken immediately (within 1 second) after the presser foot is in full contact with the specimen.

  • Measurements: At least five measurements are taken at different locations on the specimen, and the average value is reported.

Tensile Properties Testing

• Standard: ASTM D638

• Objective: To determine the tensile strength, elongation, and modulus of the material.

• Methodology:

  • Specimen Preparation: Dumbbell-shaped specimens are prepared according to the dimensions specified in the standard.

  • Instrumentation: A universal testing machine with an appropriate load cell and extensometer is used.

  • Procedure: The specimen is mounted in the grips of the testing machine. A tensile load is applied at a constant rate of crosshead movement until the specimen fractures.

  • Data Acquisition: The force and elongation are continuously recorded throughout the test.

  • Calculations: Tensile strength, elongation at break, and tensile modulus are calculated from the stress-strain curve.

Water Absorption Testing

• Standard: ASTM D570

• Objective: To determine the amount of water absorbed by the material under specified conditions.

• Methodology:

  • Specimen Preparation: Specimens of a defined size and shape (e.g., 2-inch diameter disks) are used.

  • Initial Conditioning: The specimens are dried in an oven at a specified temperature (e.g., 50°C) for 24 hours, then cooled in a desiccator and weighed to determine their initial dry weight.

  • Immersion: The specimens are immersed in distilled water or a simulated physiological solution (e.g., phosphate-buffered saline, PBS) at a constant temperature (e.g., 37°C).

  • Periodic Weighing: At specified time intervals, the specimens are removed from the liquid, patted dry with a lint-free cloth, and weighed.

  • Calculation: The percentage of water absorption is calculated as the increase in weight relative to the initial dry weight.

Visualizations

Molecular Mechanism of Water Plasticization

References

• 1. The effect of moisture absorption on the physical properties of polyurethane shape memory polymer foams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.it]
• 3. microspecorporation.com [microspecorporation.com]
• 4. Tecoflex™ TPU [lubrizol.com]
• 5. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Ultraviolet Stability of Aliphatic Thermoplastic Polyurethanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aliphatic thermoplastic polyurethanes (TPUs) are a class of versatile elastomers renowned for their exceptional combination of properties, including high abrasion resistance, low-temperature flexibility, and excellent mechanical strength.[1] A key advantage of aliphatic TPUs over their aromatic counterparts is their superior resistance to ultraviolet (UV) radiation, which makes them suitable for applications requiring color stability and long-term performance upon light exposure.[2][3][4] This technical guide provides a comprehensive overview of the UV stability of aliphatic TPUs, delving into the mechanisms of degradation, stabilization strategies, and standard experimental protocols for performance evaluation. This information is particularly critical for applications in the medical field, where device integrity and material properties must be maintained after sterilization and throughout the product's lifecycle.[5][6]

UV Degradation Mechanisms in Aliphatic TPUs

The degradation of aliphatic TPUs upon exposure to UV radiation is a complex process involving photo-oxidation, which leads to chain scission and crosslinking, ultimately altering the material's physical, mechanical, and optical properties.[7][8] The energy from UV photons can be comparable to the dissociation energies of covalent bonds within the polymer, initiating chemical reactions that generate free radicals.[9]

Primary Degradation Pathways

The photodegradation of aliphatic TPUs is predominantly driven by Norrish Type I and Type II reactions involving the carbonyl groups present in the urethane linkages and the polyester or polyether soft segments.[10][11]

• Norrish Type I Reaction: This reaction involves the homolytic cleavage of the carbon-carbon bond adjacent to a carbonyl group (α-cleavage) upon photoexcitation. This generates two free radical intermediates: an acyl radical and an alkyl radical.[7] These radicals can then participate in a series of secondary reactions, including recombination, disproportionation, or decarbonylation, leading to chain scission.[3]

• Norrish Type II Reaction: This pathway involves the intramolecular abstraction of a γ-hydrogen by the excited carbonyl group, forming a 1,4-biradical.[1][12] This biradical can then undergo cleavage of the α,β-carbon bond to yield an enol and a terminal alkene, or it can cyclize to form a cyclobutanol derivative (a Norrish-Yang reaction).[1][13]

The polyether soft segments in aliphatic TPUs are generally more susceptible to hydrogen abstraction than polyester soft segments, leading to a higher propensity for free radical formation, oxidation, and subsequent chain scission.[6]

UV Degradation via Norrish Reactions

Stabilization Strategies for Aliphatic TPUs

To mitigate the effects of UV degradation, light stabilizers are incorporated into the TPU formulation. The most common and effective types are UV absorbers and Hindered Amine Light Stabilizers (HALS).

UV Absorbers

UV absorbers function by absorbing harmful UV radiation and dissipating it as harmless thermal energy.[14][15] Common classes of UV absorbers used in polyurethanes include benzotriazoles and benzophenones.[16]

• Benzotriazoles (e.g., Tinuvin® 328): These compounds have strong UV absorption in the 300-400 nm range.[14][17] Their mechanism involves an intramolecular hydrogen bond that, upon UV absorption, facilitates a rapid tautomerization, converting the electronic energy into vibrational energy (heat), which is then dissipated.[15]

• Benzophenones (e.g., Cyasorb™ UV-531): Similar to benzotriazoles, benzophenones absorb UV energy and dissipate it as heat. Their effectiveness is also attributed to the presence of a hydroxyl group ortho to the carbonyl, which enables the formation of an intramolecular hydrogen bond.

Hindered Amine Light Stabilizers (HALS)

HALS do not absorb UV radiation but act as radical scavengers, interrupting the photo-oxidation process.[18] They are highly efficient because they are regenerated in a cyclic process known as the Denisov Cycle, allowing a single HALS molecule to neutralize multiple free radicals.[14][19][20][21][22][23]

The basic mechanism involves the HALS being oxidized to a stable nitroxyl radical. This nitroxyl radical then traps alkyl radicals generated from the polymer, forming an amino ether. The amino ether can further react with peroxy radicals to regenerate the nitroxyl radical, thus continuing the cycle.[19][22] High molecular weight HALS, such as Chimassorb® 944, are often preferred due to their lower volatility and reduced migration within the polymer matrix.[24][25]

The Denisov Cycle of HALS Stabilization

Synergistic Effects

A combination of UV absorbers and HALS often provides a synergistic effect, offering enhanced protection compared to using either stabilizer alone. The UV absorber reduces the number of free radicals formed by filtering out UV radiation, while the HALS scavenges any radicals that are still generated.

Experimental Evaluation of UV Stability

The UV stability of aliphatic TPUs is typically evaluated using accelerated weathering tests that simulate long-term outdoor exposure in a laboratory setting. These tests involve controlled cycles of UV radiation, temperature, and moisture.

Standard Test Methods

Several ASTM standards are widely used for the accelerated weathering of plastics:

• ASTM G154: This practice utilizes fluorescent UV lamps to simulate the UV portion of sunlight.[4][5][17][26][27]

• ASTM D4329: This standard provides specific procedures for the fluorescent UV exposure of plastics, often referencing ASTM G154 for the apparatus and general procedures.[20][28][29][30][31]

Experimental Protocols

Below are detailed methodologies for conducting UV stability tests based on these standards.

3.2.1 Specimen Preparation

• Prepare at least three replicate specimens for each material being tested.[28]

• Specimens are typically flat panels, with common dimensions of 75 mm x 150 mm.[32]

• Ensure specimens are clean and free from any surface contaminants.

• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

3.2.2 Accelerated Weathering Test (ASTM G154, Cycle 1)

• Apparatus: Use a fluorescent UV and condensation apparatus conforming to ASTM G154.

• Lamps: Employ UVA-340 lamps to simulate the shortwave UV component of sunlight.[5][33]

• Irradiance: Set the irradiance level to 0.89 W/m²/nm at 340 nm.[34]

• Test Cycle: A common cycle consists of:

  • 8 hours of UV exposure at a black panel temperature of 60°C.[5][32]

  • 4 hours of condensation at a black panel temperature of 50°C.[5][32]

• Duration: The total exposure duration can range from hundreds to thousands of hours, depending on the application requirements.[29][31]

3.2.3 Property Evaluation

• Periodically remove specimens from the weathering chamber at specified intervals (e.g., 250, 500, 1000, 2000 hours).

• Evaluate the following properties and compare them to unexposed control samples:

  • Optical Properties:

    • Yellowness Index (YI): Measure according to ASTM E313. An increase in YI indicates discoloration.

    • Gloss: Measure at a specified angle (e.g., 60°) according to ASTM D523. A decrease in gloss signifies surface degradation.

    • Color Change (ΔE*): Measure using a spectrophotometer according to ASTM D2244.

  • Mechanical Properties:

    • Tensile Strength and Elongation at Break: Measure according to ASTM D412. A reduction in these properties indicates polymer chain scission and degradation.

  • Chemical and Morphological Analysis:

    • Fourier Transform Infrared (FTIR) Spectroscopy: Analyze changes in chemical functional groups, such as the formation of carbonyl and hydroxyl groups and the degradation of urethane linkages.[21][23][35]

    • Scanning Electron Microscopy (SEM): Examine the surface morphology for cracks, crazing, and other signs of degradation.[7]

Workflow for UV Stability Testing

Quantitative Data on UV Stability

The following tables summarize the expected changes in the properties of aliphatic TPUs upon UV exposure, based on typical performance data.

Table 1: Effect of UV Exposure on Mechanical Properties of Unstabilized Aliphatic TPU

Exposure Time (hours)	Tensile Strength Retention (%)	Elongation at Break Retention (%)
0	100	100
500	85 - 95	80 - 90
1000	60 - 75	50 - 65
2000	30 - 50	20 - 40

Note: Data are representative values and can vary based on the specific TPU formulation (polyester vs. polyether) and exposure conditions. A study on TPU/PP blends showed a significant reduction in maximum tensile strength for blends with a lower percentage of UV protective additives after 320 hours of exposure.[36]

Table 2: Yellowness Index (ΔYI) of Aliphatic TPU with and without UV Stabilizers

Exposure Time (hours)	Unstabilized TPU (ΔYI)	Stabilized TPU (UVA + HALS) (ΔYI)
0	0	0
500	10 - 15	1 - 3
1000	20 - 30	3 - 6
2000	> 40	8 - 12

Note: ΔYI represents the change in Yellowness Index from the initial unexposed state. Stabilized formulations show significantly less yellowing.

Table 3: Gloss Retention of Aliphatic TPU at 60°

Exposure Time (hours)	Unstabilized TPU (%)	Stabilized TPU (UVA + HALS) (%)
0	100	100
500	70 - 80	90 - 95
1000	40 - 50	80 - 85
2000	< 20	60 - 70

Note: Gloss retention is a measure of the surface's ability to reflect light and is an indicator of surface degradation.

Implications for Medical Device and Drug Development

For medical devices, especially those that are implantable or have long-term contact with the body, maintaining material integrity is paramount. Many sterilization methods, such as gamma irradiation and electron beam, can also induce degradation in polymers.[6][37] Aliphatic TPUs are generally more resistant to radiation than aromatic grades.[5]

• Sterilization Compatibility: Ethylene oxide (EtO) is a common sterilization method for TPUs as it operates at low temperatures and preserves the mechanical integrity and appearance of the material.[5] Autoclaving (steam sterilization) is generally not recommended for TPUs due to the risk of hydrolytic degradation.[5]

• Material Selection: When selecting an aliphatic TPU for a medical application, it is crucial to consider the combined effects of sterilization and potential UV exposure during the product's lifecycle. The use of appropriate UV stabilization packages can help mitigate degradation from both sources.

• Leachables and Extractables: Degradation of the polymer can lead to the formation of low molecular weight byproducts that could potentially leach out of the device. Therefore, a thorough understanding and testing of the UV stability of the chosen TPU grade are essential from a regulatory and safety perspective.

Conclusion

Aliphatic TPUs offer excellent intrinsic UV stability compared to their aromatic counterparts, making them a preferred choice for applications where color fastness and long-term property retention are critical. However, under prolonged exposure to UV radiation, they are still susceptible to degradation through photo-oxidative pathways. The incorporation of UV absorbers and HALS, often in synergistic combinations, is a highly effective strategy to significantly enhance the UV endurance of these materials. For researchers, scientists, and drug development professionals, a comprehensive understanding of these degradation and stabilization mechanisms, coupled with rigorous testing according to established protocols like ASTM G154 and D4329, is essential for the development of safe, effective, and durable products.

References

• 1. chemistnotes.com [chemistnotes.com]
• 2. specialchem.com [specialchem.com]
• 3. youtube.com [youtube.com]
• 4. hunan-chem.com [hunan-chem.com]
• 5. What is UV Test ASTM G154? A Guide to UV Weathering Test [testronixinstruments.com]
• 6. researchgate.net [researchgate.net]
• 7. Norrish reaction - Wikipedia [en.wikipedia.org]
• 8. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 9. researchgate.net [researchgate.net]
• 10. micomlab.com [micomlab.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. amazontele.com [amazontele.com]
• 15. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 16. longchangchemical.com [longchangchemical.com]
• 17. santplas.com [santplas.com]
• 18. santplas.com [santplas.com]
• 19. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 20. micomlab.com [micomlab.com]
• 21. Denisov Cycle → Area → Resource 1 [product.sustainability-directory.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. amazontele.com [amazontele.com]
• 25. welltchemicals.com [welltchemicals.com]
• 26. ASTM G154 | Q-Lab [q-lab.com]
• 27. polymateadditives.com [polymateadditives.com]
• 28. researchgate.net [researchgate.net]
• 29. kiyorndlab.com [kiyorndlab.com]
• 30. store.astm.org [store.astm.org]
• 31. matestlabs.com [matestlabs.com]
• 32. UV Weathering Test Chamber Procedure as per ASTM G154 [pacorr.com]
• 33. 2017erp.com [2017erp.com]
• 34. Selecting Irradiance Control Points in Weathering Testing [en.roachelab.com]
• 35. hunan-chem.com [hunan-chem.com]
• 36. mdpi.com [mdpi.com]
• 37. dergipark.org.tr [dergipark.org.tr]

An In-Depth Technical Guide to the Chemical and Solvent Resistance of Tecoflex™ Polyurethanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and solvent resistance of Tecoflex™, a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs). Understanding the compatibility of these advanced polymers with a wide range of chemical agents is critical for their successful application in demanding research, pharmaceutical, and medical device development environments.

Introduction to Tecoflex™ and its Chemical Resistance Profile

Tecoflex™ TPUs are known for their flexibility, biocompatibility, and biostability.[1] The chemical backbone of Tecoflex™, being a polyether-based polyurethane, largely dictates its resistance to various chemical families. Generally, polyether-based TPUs exhibit excellent resistance to hydrolysis and microbial attack, making them suitable for applications involving aqueous solutions and bodily fluids.[2][3] However, their interaction with organic solvents and other chemical classes can vary significantly.

The resistance of a polymer to a chemical is influenced by several factors, including the chemical's concentration, the temperature of exposure, and the duration of contact.[4] Degradation of polyurethanes can manifest as swelling, discoloration, loss of mechanical properties (such as tensile strength and elongation), or stress cracking.[5] It is crucial for researchers and developers to consider these factors when selecting materials for their specific applications.

This guide presents representative quantitative data on the chemical resistance of polyether-based TPUs, which is applicable to the Tecoflex™ family. The data is compiled from various technical sources and is intended to provide a comparative basis for material selection. It is imperative to note that this data is for guidance purposes only, and specific testing of Tecoflex™ materials under end-use conditions is strongly recommended to ensure performance and regulatory compliance.

Experimental Protocols for Chemical Resistance Testing

The evaluation of a plastic's resistance to chemical reagents is standardized by ASTM D543.[6][7][8] This standard practice provides a framework for assessing changes in a material's weight, dimensions, appearance, and mechanical properties after exposure to various chemicals.

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents

2.1.1 Test Specimens: Standard test specimens, typically tensile bars or disks, are used for these evaluations. The dimensions of the specimens are precisely measured and recorded before chemical exposure.

2.1.2 Reagents: A comprehensive range of chemical reagents, including acids, bases, solvents, and application-specific solutions, are used for testing. The concentration of each reagent is documented.

2.1.3 Test Procedures: Two primary procedures are outlined in ASTM D543:

• Practice A: Immersion Test: Test specimens are fully immersed in the chemical reagent for a specified duration and at a controlled temperature. This method simulates applications where the material is in continuous contact with a chemical.

• Practice B: Mechanical Stress and Reagent Exposure: Specimens are subjected to a specific level of mechanical strain while being exposed to the chemical reagent. This simulates real-world scenarios where a material might be under stress while in contact with a chemical, which can induce environmental stress cracking.[5]

2.1.4 Evaluation: Following the exposure period, the specimens are removed, cleaned, and re-measured. The following properties are typically evaluated and compared to control specimens that were not exposed to the chemical:

• Change in Weight (%): Indicates absorption of the chemical or extraction of material components.

• Change in Dimensions (%): Measures the degree of swelling or shrinkage.

• Change in Appearance: Visual inspection for discoloration, surface crazing, or other signs of degradation.

• Change in Mechanical Properties (%): Tensile strength and elongation at break are measured to quantify any loss of mechanical integrity.

The following diagram illustrates the general workflow for chemical resistance testing according to ASTM D543.

ASTM D543 Experimental Workflow Diagram.

Quantitative Data on Chemical Resistance

The following tables summarize the representative chemical resistance of polyether-based TPUs, such as Tecoflex™. The data is presented as a percentage change in key physical properties after a 7-day immersion at room temperature (23°C), unless otherwise noted.

Rating Key:

• E (Excellent): <1% change in weight and dimensions; <10% change in mechanical properties.

• G (Good): 1-5% change in weight and dimensions; 10-25% change in mechanical properties.

• F (Fair): 5-10% change in weight and dimensions; 25-50% change in mechanical properties.

• P (Poor): >10% change in weight and dimensions; >50% change in mechanical properties. Severe degradation may occur.

Table 1: Resistance to Acids

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Acetic Acid	10%	2 - 4	-15 to -25	-10 to -20	G
Hydrochloric Acid	10%	1 - 3	-10 to -20	-5 to -15	G
Nitric Acid	10%	3 - 6	-20 to -40	-15 to -25	F
Sulfuric Acid	30%	2 - 5	-15 to -30	-10 to -20	G
Phosphoric Acid	50%	1 - 2	-5 to -15	-5 to -10	E

Note: Strong oxidizing acids can cause significant degradation.[9]

Table 2: Resistance to Bases

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Sodium Hydroxide	10%	2 - 4	-15 to -25	-10 to -20	G
Potassium Hydroxide	10%	2 - 4	-15 to -25	-10 to -20	G
Ammonium Hydroxide	28%	5 - 10	-30 to -50	-20 to -40	F

Table 3: Resistance to Alcohols

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Methanol	100%	>15 (Significant Swelling)	> -60	> -50	P
Ethanol	100%	>15 (Significant Swelling)	> -60	> -50	P
Isopropyl Alcohol	100%	>10 (Significant Swelling)	> -50	> -40	P

Note: Polyether-based TPUs exhibit poor resistance to alcohols, which act as significant swelling agents.[5]

Table 4: Resistance to Ketones and Esters

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Acetone	100%	>20 (Dissolution may occur)	-	-	P
Methyl Ethyl Ketone (MEK)	100%	>20 (Dissolution may occur)	-	-	P
Ethyl Acetate	100%	>15 (Significant Swelling)	> -70	> -60	P

Table 5: Resistance to Hydrocarbons

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Heptane	100%	1 - 3	-5 to -15	-5 to -10	E
Toluene	100%	>10 (Significant Swelling)	> -50	> -40	P
Xylene	100%	>10 (Significant Swelling)	> -50	> -40	P
Gasoline	100%	5 - 10	-20 to -40	-15 to -30	F
Diesel Fuel	100%	2 - 5	-10 to -20	-5 to -15	G

Note: Aromatic hydrocarbons cause more significant swelling than aliphatic hydrocarbons.[4]

Table 6: Resistance to Other Common Chemicals

Chemical Reagent	Concentration	Change in Weight (%)	Change in Tensile Strength (%)	Change in Elongation (%)	Resistance Rating
Bleach (Sodium Hypochlorite)	5%	2 - 4	-15 to -25	-10 to -20	G
Hydrogen Peroxide	30%	1 - 3	-10 to -20	-5 to -15	G
Ethylene Glycol	100%	1 - 2	-5 to -10	0 to -5	E
Mineral Oil	100%	<1	< -5	< -5	E

Signaling Pathways of Chemical Degradation

The interaction of chemicals with Tecoflex™ can initiate several degradation pathways at a molecular level. The primary mechanisms include hydrolysis, oxidation, and solvent-induced swelling leading to property deterioration.

Chemical Degradation Pathways in Polyether-Based TPUs.

Conclusion and Recommendations

Tecoflex™, as a polyether-based thermoplastic polyurethane, offers excellent resistance to many aqueous solutions, including dilute acids and bases, and demonstrates good stability against hydrolysis and microbial attack. However, its performance is significantly compromised by exposure to alcohols, ketones, esters, and aromatic hydrocarbons, which can cause severe swelling and a drastic reduction in mechanical properties.

For researchers, scientists, and drug development professionals, careful consideration of the chemical environment is paramount when designing components with Tecoflex™. It is strongly recommended to:

• Consult this guide as a preliminary reference.

• Conduct rigorous chemical compatibility testing under conditions that precisely simulate the intended application.

• Evaluate changes in all critical material properties, not limited to visual appearance, but including weight, dimensions, and mechanical strength.

By following these guidelines, the reliability and safety of devices and components fabricated from Tecoflex™ can be ensured.

References

• 1. "ASTM D543: 2021 Plastic Chemical Resistance Evaluation Standard" [bsbedge.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ema.gen.tr [ema.gen.tr]
• 4. solutions.covestro.com [solutions.covestro.com]
• 5. mddionline.com [mddionline.com]
• 6. Chemical Compatibility ASTM D543 [intertek.com]
• 7. matestlabs.com [matestlabs.com]
• 8. psiurethanes.com [psiurethanes.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Tecoflex EG-100A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Tecoflex EG-100A, a medical-grade aliphatic polyether-based thermoplastic polyurethane (TPU). This information is essential for professionals in research, development, and manufacturing who are considering this versatile biomaterial for use in medical devices and drug delivery systems.

Introduction to Tecoflex EG-100A

Tecoflex EG-100A is a high-performance polymer known for its excellent flexibility, durability, and biocompatibility.[1][2] As an aliphatic TPU, it offers superior UV stability and resistance to yellowing upon aging and sterilization, a critical attribute for medical applications.[1][2] Its polyether backbone contributes to its hydrolytic stability and resistance to microbial attack. The "100A" designation in its name refers to its durometer hardness on the Shore A scale, indicating a firm yet flexible material. Tecoflex EG-100A can be processed via conventional methods such as extrusion and injection molding.[3]

Physical and Mechanical Properties

The mechanical integrity of a biomaterial is paramount to its performance in demanding medical applications. Tecoflex EG-100A exhibits a robust profile of physical and mechanical properties, which are summarized in the tables below. It is important to note that specific values can vary depending on the processing conditions and the presence of additives, such as radiopacifiers.

Table 1: General Physical Properties of Tecoflex EG-100A

Property	Value	Test Method
Shore A Hardness	94	ASTM D2240
Specific Gravity	1.04 g/cm³	ASTM D792
Melt Flow Index	Varies with processing	ASTM D1238
Water Absorption (24 hrs)	< 2%	ASTM D570

Table 2: Mechanical Properties of Tecoflex EG-100A

Property	Value	Test Method
Tensile Strength	5,800 - 6,500 psi (40 - 45 MPa)	ASTM D412 / ASTM D638
Ultimate Elongation	350 - 450%	ASTM D412 / ASTM D638
Flexural Modulus	17,000 psi (117.2 MPa)	ASTM D790
Tear Strength	600 - 700 pli	ASTM D624

Note: Some data for the Flexural Modulus is for Tecoflex EG-100A-B20, a variant containing 20% barium sulfate for radiopacity.[4]

Chemical Properties and Resistance

The chemical stability of Tecoflex EG-100A in various environments is a key consideration for its application in medical devices that may come into contact with bodily fluids, cleaning agents, and sterilants.

General Chemical Resistance

Aliphatic polyether-based TPUs like Tecoflex EG-100A generally exhibit good resistance to a range of chemicals.[5][6]

• Oils and Hydrocarbons: Good resistance.

• Acids and Bases: Limited resistance, particularly to concentrated solutions.[6]

• Alcohols: May cause some swelling.[6]

• Water (Hydrolysis Resistance): Excellent resistance due to the polyether backbone.[7]

A detailed chemical compatibility chart for a range of common substances is provided below. It is crucial to conduct specific testing for any application-critical chemicals.

Table 3: Chemical Resistance of Aliphatic Polyether TPUs

Chemical	Resistance
Acetic Acid (10%)	Moderate
Acetone	Poor
Ethanol	Good
Ethylene Glycol	Excellent
Hydrochloric Acid (10%)	Moderate
Isopropyl Alcohol	Good
Olive Oil	Excellent
Sodium Hydroxide (10%)	Good
Xylene	Poor

This table provides a general guideline. Actual resistance may vary based on concentration, temperature, and exposure duration.

UV Stability

A significant advantage of aliphatic TPUs is their inherent UV stability, which prevents discoloration and degradation upon exposure to ultraviolet light, a common issue with aromatic TPUs.[8] This property is particularly beneficial for devices that may be exposed to light during storage or use.

Biocompatibility

For any material intended for medical use, biocompatibility is a non-negotiable requirement. Tecoflex EG-100A is considered a medical-grade polymer and is often used in applications requiring contact with bodily tissues and fluids. The biocompatibility of a medical device is typically evaluated according to the guidelines set forth in the ISO 10993 series of standards.[9][10]

While specific biocompatibility test results for Tecoflex EG-100A are proprietary to the manufacturer and end-users, the general testing regimen for a material with its intended use would include assessments for:

• Cytotoxicity (ISO 10993-5): To ensure the material is not toxic to cells.[11][12][13][14]

• Sensitization (ISO 10993-10): To ensure the material does not cause an allergic reaction.[15][16][17]

• Irritation or Intracutaneous Reactivity (ISO 10993-10): To ensure the material does not cause irritation to skin or tissues.[15][16][17]

Experimental Protocols

Detailed and standardized experimental protocols are essential for accurate and reproducible characterization of material properties. The following sections outline the methodologies for key experiments cited in this guide.

Tensile Properties (ASTM D638)

The determination of tensile properties such as tensile strength and elongation at break is performed according to ASTM D638, "Standard Test Method for Tensile Properties of Plastics".[18][19][20][21]

• Specimen Preparation: Dumbbell-shaped specimens (Type IV for non-rigid plastics) are prepared by injection molding or die-cutting from a sheet of Tecoflex EG-100A.

• Conditioning: Specimens are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Testing Machine: A universal testing machine (UTM) equipped with a suitable load cell and grips is used.

• Procedure: The specimen is mounted in the grips of the UTM. An extensometer is attached to the specimen to measure strain. The specimen is then pulled at a constant crosshead speed until it fractures.

• Data Analysis: The load and displacement data are recorded to generate a stress-strain curve, from which the tensile strength, elongation at break, and modulus of elasticity are calculated.

Durometer Hardness (ASTM D2240)

The Shore A hardness is measured following the ASTM D2240 standard.

• Specimen Preparation: A flat specimen with a minimum thickness of 6 mm is used. The surface should be smooth and free of any defects.

• Instrument: A Shore A durometer is used.

• Procedure: The durometer is pressed firmly against the specimen, ensuring the presser foot is in full contact with the surface. The reading is taken immediately after the presser foot is in firm contact with the specimen.

• Reporting: The average of at least five readings taken at different positions on the specimen is reported as the Shore A hardness.

Flexural Properties (ASTM D790)

Flexural modulus is determined using the ASTM D790 standard, "Standard Test Methods for Flexural Properties of Unreinforced and Reinforced Plastics and Electrical Insulating Materials".[22][23][24][25]

• Specimen Preparation: Rectangular bar specimens are prepared according to the dimensions specified in the standard.

• Conditioning: Specimens are conditioned under the same conditions as for tensile testing.

• Testing Machine: A universal testing machine configured for a three-point bending test is used.

• Procedure: The specimen is placed on two supports, and a load is applied to the center of the specimen at a constant rate of crosshead motion. The load and deflection are recorded until the specimen breaks or reaches a specified strain.

• Data Analysis: The flexural stress and strain are calculated from the load-deflection curve to determine the flexural modulus.

Visualizations

The following diagrams illustrate key workflows and conceptual relationships relevant to the evaluation and application of Tecoflex EG-100A.

Caption: Workflow for Mechanical Property Characterization of Tecoflex EG-100A.

Caption: Biocompatibility Assessment Workflow for Medical Devices containing Tecoflex EG-100A based on ISO 10993.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.de]
• 2. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.de]
• 3. specialchem.com [specialchem.com]
• 4. Material Data Center | Datasheet Tecoflex® EG-100A-B20 [materialdatacenter.com]
• 5. google.com [google.com]
• 6. ema.gen.tr [ema.gen.tr]
• 7. parker.com [parker.com]
• 8. Aliphatic Polyurethane Film Supplier | Aliphatic Urethane Products [americanpolyfilm.com]
• 9. iancollmceachern.com [iancollmceachern.com]
• 10. ISO 10993 Explained: Biocompatibility Testing for Medical Polymers [eureka.patsnap.com]
• 11. mddionline.com [mddionline.com]
• 12. Cytotoxicity Testing — ISO 10993–5 | Medistri SA [medistri.swiss]
• 13. ISO 10993-5 Cytotoxicity Test - in vitro | RISE [ri.se]
• 14. namsa.com [namsa.com]
• 15. nhiso.com [nhiso.com]
• 16. dmd.nihs.go.jp [dmd.nihs.go.jp]
• 17. mddionline.com [mddionline.com]
• 18. industrialphysics.com [industrialphysics.com]
• 19. ASTM D638 Testing for Tensile Properties of Plastics - Applus DatapointLabs [datapointlabs.com]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. store.astm.org [store.astm.org]
• 22. zwickroell.com [zwickroell.com]
• 23. boundengineering.com [boundengineering.com]
• 24. ASTM D790 - Flexural Properties of Plastics and Insulating Materials [ssi.shimadzu.com]
• 25. micomlab.com [micomlab.com]

radiopaque formulations of Tecoflex medical-grade TPU

An In-depth Technical Guide to Radiopaque Formulations of Tecoflex™ Medical-Grade TPU

For researchers, scientists, and drug development professionals, understanding the nuances of biomaterials is critical for the innovation of medical devices. Tecoflex™ Thermoplastic Polyurethane (TPU), a family of aliphatic polyether-based TPUs, is a widely utilized material in the healthcare industry due to its biocompatibility, flexibility, and inherent UV stability that resists yellowing.[1][2][3] This guide provides a detailed exploration of radiopaque formulations of Tecoflex™ TPU, offering insights into their composition, material properties, and the experimental protocols used for their evaluation.

The visibility of medical devices, such as catheters and other implantables, during fluoroscopy or X-ray imaging is paramount for accurate placement and monitoring.[4][5] To achieve this, polymers like Tecoflex™ are compounded with radiopacifiers—dense materials that absorb or deflect X-rays.[6] The selection of the radiopacifier and its loading percentage is a critical consideration, as it directly impacts not only the radiopacity but also the mechanical and rheological properties of the final material.[4][7]

Common Radiopaque Fillers for Medical TPUs

The most prevalent radiopaque fillers used in the medical device industry are barium sulfate and tungsten.

• Barium Sulfate (BaSO₄): This is the most common radiopacifier for medical-grade polymers due to its effectiveness, low cost, and a long history of use.[4] It is a white powder, allowing for the addition of colorants to the final compound.[4] Tecoflex™ is commercially available in formulations containing 20% and 40% barium sulfate by weight.[1][8]

• Tungsten (W): As a denser material, tungsten provides excellent radiopacity even at lower volumetric loadings compared to barium sulfate.[4][8] This makes it particularly suitable for thin-walled devices where maintaining mechanical integrity is crucial.[8][9] Tungsten-filled polymers are an effective and non-toxic alternative to lead-based materials for radiation shielding.[9][10][11]

The choice between these fillers often depends on the required level of visibility, the device's dimensions, and the X-ray energy levels used in the clinical setting.[4] For instance, thin-walled tubing or devices used in deeper body applications may require higher filler loadings to achieve the desired contrast.[5][8]

Data on Radiopaque Tecoflex™ Formulations

Lubrizol, the manufacturer of Tecoflex™, provides several grades with integrated barium sulfate. The addition of this filler influences the material's hardness (durometer).

Table 1: Properties of Clear (Non-Radiopaque) Tecoflex™ TPU Grades

Product Name	Hardness (Shore)[1]	Flexural Modulus (psi)[12]	Key Features
EG-80A	72A	1,000	Clear, UV stable, good mechanical properties.[1][12][13]
EG-85A	77A	2,300	Clear, UV stable, good mechanical properties.[1][12]
EG-93A	87A	3,200	Clear, UV stable, good mechanical properties.[1][3][12]
EG-100A	94A	1,000	Clear, UV stable, good mechanical properties.[1][12]
EG-60D	51D	13,000	Clear, UV stable, good mechanical properties.[1][12]
EG-65D	60D	37,000	Clear, UV stable, good mechanical properties.[1][12]
EG-68D	63D	46,000	Clear, UV stable, good mechanical properties.[1][12]
EG-72D	67D	92,000	Clear, UV stable, good mechanical properties.[1][12]

Table 2: Properties of Radiopaque Tecoflex™ TPU Grades (Barium Sulfate Filled)

Product Name	Barium Sulfate Loading	Hardness (Shore)[1][12]	Flexural Modulus (psi)[12]
EG-80A-B20	20%	73A	1,200
EG-80A-B40	40%	78A	1,500
EG-85A-B20	20%	83A	2,700
EG-85A-B40	40%	86A	3,700
EG-93A-B20	20%	90A	5,000
EG-93A-B40	40%	95A	4,700
EG-100A-B20	20%	93A	17,000
EG-100A-B40	40%	98A	14,000
EG-60D-B20	20%	55D	27,000
EG-60D-B40	40%	65D	27,000
EG-65D-B20	20%	63D	82,000
EG-65D-B40	40%	78D	97,000
EG-68D-B20	20%	73D	76,600
EG-72D-B20	20%	75D	125,000
EG-72D-B40	40%	82D	179,000

Table 3: Effect of Filler Density on Volume Percentage

Filler	Specific Gravity	% by Weight	% by Volume
Barium Sulfate (BaSO₄)	4.5[4]	20%	~5.8%[4]
Barium Sulfate (BaSO₄)	4.5[4]	40%	~14.0%[4]
Tungsten (W)	19.3[14]	40%	~3.8%
Tungsten (W)	19.3[14]	80%	~30.9%

Note: Volume percentages for Tungsten are calculated for comparison and may not represent standard commercial formulations.

Experimental Protocols and Methodologies

The characterization of radiopaque TPUs involves a series of standardized tests to evaluate their radiopacity, mechanical properties, and processability.

Radiopacity Testing

The primary standard for determining the radiopacity of medical materials is ASTM F640.[15][16] This method provides a framework for both qualitative and quantitative evaluation of how well a material is visualized under X-ray.[17][18]

Methodology (Based on ASTM F640):

• Specimen Preparation: A test specimen of the radiopaque TPU is prepared alongside a user-defined standard for comparison.

• Imaging Setup: The specimen and standard are placed on an X-ray detector. A "body mimic," such as a block of acrylic, can be used to simulate the attenuation of X-rays by human tissue.[19]

• X-ray Exposure: The setup is exposed to X-rays using techniques like fluoroscopy or computed tomography (CT).[15] The settings of the X-ray source (tube voltage in kV and current in mA) are critical as they affect image contrast and radiation dose.[16]

• Image Analysis:

  • Qualitative Analysis: The visibility of the test specimen is visually compared to the standard in the resulting image.[16][17]

  • Quantitative Analysis: The specific difference in optical density or pixel intensity between the image of the specimen and the standard is measured.[15][19]

Caption: ASTM F640 Radiopacity Testing Workflow.

Mechanical & Rheological Characterization

The incorporation of fillers can alter the physical properties of the base TPU. Studies have shown that adding barium sulfate can affect viscosity, thermal stability, and mechanical strength.[7]

• Mechanical Testing: Standard ASTM methods are used to quantify changes in mechanical properties.

  • ASTM D412: Tests for tensile strength and ultimate elongation.

  • ASTM D790: Measures flexural modulus.

  • ASTM D2240: Determines Shore hardness. Overloading with fillers can lead to a reduction in the polymer's mechanical properties, such as tensile strength and elongation.[4]

• Rheological Analysis: The flow behavior of the molten polymer is crucial for processing techniques like extrusion and injection molding.

  • Complex Viscosity: The addition of barium sulfate has been observed to lower the complex viscosity of TPU, which can improve flow stability during processing.[7]

  • Storage and Loss Moduli (G' and G''): These values indicate the elastic and viscous response of the material. Incorporating barium sulfate can lower the energy required to deform the material.[7]

Compounding and Processing

Creating a homogenous radiopaque compound is essential for consistent performance. The process involves blending the TPU resin with the radiopaque filler powder.

Caption: Radiopaque TPU Compounding Workflow.

Care must be taken to ensure proper drying of the TPU resin before processing, as moisture can adversely affect the properties of the final product.[20] The compounding process itself must be controlled to avoid excessive shear heat, which could degrade the polymer.[6]

Key Relationships and Considerations

The development of a radiopaque Tecoflex™ formulation requires balancing several competing factors. The final properties of the compound are a result of the interplay between the base polymer, the chosen filler, and the processing conditions.

Caption: Factors Influencing Final Compound Properties.

References

• 1. Tecoflex™ TPU [lubrizol.com]
• 2. pharmacompass.com [pharmacompass.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.de]
• 4. mddionline.com [mddionline.com]
• 5. news.chinatungsten.com [news.chinatungsten.com]
• 6. polyzen.com [polyzen.com]
• 7. Radiopaque Polyurethanes Containing Barium Sulfate: A Survey on Thermal, Rheological, Physical, and Structural Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Precision and Visibility: Radiopaque Polymers for Medical Devices – ICP DAS – Biomedical Polymers [bmp.icpdas.com]
• 9. Polymer tungsten for environmentally friendly medical radiation shield | Press Releases | Asia | Sustainable Business [eco-business.com]
• 10. Polymer Tungsten-Edgetech Industries (A worldwide materials supplier) [edge-techind.com]
• 11. Poly Tungsten | Tungsten Polymer | Tungsten Radiation Shielding [stanfordmaterials.com]
• 12. Nextech materials [nextechmaterials.co.kr]
• 13. specialchem.com [specialchem.com]
• 14. met3dp.com [met3dp.com]
• 15. store.astm.org [store.astm.org]
• 16. medinstitute.com [medinstitute.com]
• 17. store.astm.org [store.astm.org]
• 18. laboratuar.com [laboratuar.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. chembase-st.com [chembase-st.com]

Protocols & Analytical Methods

Application Notes and Protocols for Electrospinning Tecoflex™ EG-80A Nanofibers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of Tecoflex™ EG-80A nanofibers using the electrospinning technique. Tecoflex™ EG-80A is a medical-grade aliphatic polyether-based thermoplastic polyurethane known for its flexibility, durability, and biocompatibility, making it a suitable candidate for various biomedical applications, including tissue engineering and drug delivery.[1][2][3]

Overview

Electrospinning is a versatile method for producing polymer fibers with diameters ranging from nanometers to a few micrometers.[4] The process involves the application of a high voltage to a polymer solution, which ejects a charged jet towards a grounded collector. As the solvent evaporates, solidified fibers are deposited on the collector, forming a non-woven mat.[5] The morphology and properties of the resulting nanofibers are influenced by various parameters, including solution properties (concentration, viscosity, conductivity) and process parameters (voltage, flow rate, collector distance).[6]

Experimental Data

The following table summarizes the key experimental parameters for electrospinning Tecoflex™ EG-80A, based on established protocols.

Parameter	Value	Unit	Source
Solution Parameters
Polymer	Tecoflex™ EG-80A	-	[5]
Polymer Concentration	10	% wt.	[5]
Solvent System	Tetrahydrofuran (THF) : N,N-dimethylformamide (DMF)	1:1 (v/v)	[5]
Process Parameters
Applied Voltage (Needle)	+15	kV	[5]
Applied Voltage (Collector)	-15	kV	[5]
Flow Rate	Not specified, requires optimization	mL/h
Tip-to-Collector Distance	15	cm	[5]
Collector Type	Rounded rotating collector	-	[5]

Experimental Protocol

This protocol details the step-by-step procedure for preparing the Tecoflex™ EG-80A solution and setting up the electrospinning apparatus to fabricate nanofibers.

Materials

• Tecoflex™ EG-80A (medical-grade aliphatic polyether-based thermoplastic polyurethane)[1][2]

• Tetrahydrofuran (THF), analytical grade

• N,N-dimethylformamide (DMF), analytical grade

• Syringe with a metallic needle (e.g., 21-gauge)

• High-voltage power supply

• Syringe pump

• Grounded collector (e.g., rotating drum or flat plate)

• Fume hood

Solution Preparation

• Dissolution of Tecoflex™ EG-80A: Prepare a 10% (w/v) solution of Tecoflex™ EG-80A by dissolving the polymer in a 1:1 mixture of THF and DMF.[5]

  • Note: The dissolution may be facilitated by gentle stirring or agitation at room temperature. Ensure the polymer is completely dissolved to form a homogeneous solution.

Electrospinning Apparatus Setup

• Syringe and Needle Assembly: Load the prepared Tecoflex™ EG-80A solution into a syringe fitted with a metallic needle.

• Syringe Pump: Mount the syringe onto a syringe pump.

• Positioning: Place the syringe pump and collector inside a fume hood. Position the needle tip at a distance of 15 cm from the collector.[5]

• Electrical Connections:

  • Connect the positive electrode of the high-voltage power supply to the metallic needle using an alligator clip.[5]

  • Connect the negative electrode of the high-voltage power supply to the grounded collector.[5]

Electrospinning Process

• Set Flow Rate: Set the desired flow rate on the syringe pump. This parameter often requires optimization to achieve stable electrospinning and bead-free fibers.

• Apply Voltage: Apply a voltage of +15 kV to the needle and -15 kV to the collector.[5]

• Initiate Electrospinning: Start the syringe pump to eject the polymer solution. A Taylor cone should form at the tip of the needle, from which a polymer jet will be drawn towards the collector.

• Fiber Deposition: Allow the electrospinning process to continue until a nanofiber mat of the desired thickness is deposited on the collector.

• Drying: After deposition, dry the electrospun nanofibers under vacuum for 24 hours to remove any residual solvent.[5]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the electrospinning of Tecoflex™ EG-80A nanofibers.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.it]
• 2. specialchem.com [specialchem.com]
• 3. Tecoflex™ TPU [lubrizol.com]
• 4. mdpi.com [mdpi.com]
• 5. Imaging, Spectroscopic, Mechanical and Biocompatibility Studies of Electrospun Tecoflex® EG 80A Nanofibers and Composites Thereof Containing Multiwalled Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

injection molding processing guide for Tecoflex TPU

An Injection Molding Processing Guide for Tecoflex™ Thermoplastic Polyurethane (TPU)

Application Notes and Protocols

1.0 Introduction

Tecoflex™ TPUs are medical-grade aliphatic polyether-based thermoplastic polyurethanes known for their flexibility, biocompatibility, and inherent UV stability, which resists yellowing from aging and sterilization[1][2][3]. These properties make them ideal for a variety of applications in the medical, pharmaceutical, and drug-development fields. Tecoflex™ can be processed using conventional injection molding equipment[2][4].

This document provides a comprehensive guide for processing Tecoflex™ TPU, with a focus on achieving high-quality, consistent parts suitable for research and medical applications. Adherence to these protocols is critical due to the hygroscopic nature of TPU, where moisture can adversely affect the properties of the final product in its molten state[1][5].

2.0 Material Handling and Pre-Processing Protocol

Thermoplastic polyurethanes are hygroscopic and will readily absorb moisture from the atmosphere[6]. Processing TPU with high moisture content can lead to material degradation, reduced mechanical properties, and cosmetic defects such as bubbles or streaks in the molded part[6]. Therefore, proper drying is the most critical step before processing.

2.1 Protocol for Drying Tecoflex™ TPU

• Equipment : Use a machine-mounted dehumidifying dryer (desiccant dryer). The dryer must be capable of delivering air with a dew point of -40°C (-40°F)[1][2][7]. A drying hopper or a "one-shot" loader is also recommended to prevent moisture reabsorption during transfer[1][2].

• Verification : Before starting, verify the dryer's performance and ensure the desiccant is active. The dew point of the drying air should be monitored to ensure it remains at or below -40°C[7].

• Drying Parameters :

  • Place the Tecoflex™ TPU pellets in the drying hopper.

  • Set the drying temperature to 65.5°C (150°F) for a minimum of two hours or 54.4°C (130°F) for overnight drying [1][2][5].

  • If additives or color masterbatches are used, they should be pre-mixed with the TPU pellets before drying to ensure the entire mixture is adequately dried.

• Moisture Analysis : The goal is to achieve a maximum moisture level of <0.05% by weight[1][2][6][7]. If possible, use a moisture analyzer to confirm the moisture content before introducing the material into the injection molding machine.

• Process Integrity : Keep the dried material in a closed system (e.g., sealed hopper) until it is processed to prevent moisture re-exposure. On a humid day, TPU pellets can reabsorb significant moisture in under 20 minutes[8].

3.0 Injection Molding Machine and Mold Setup

• Machine Type : A standard reciprocating screw injection molding machine is suitable for processing Tecoflex™ TPU[4].

• Screw Design : A general-purpose, single-flighted, three-zone screw with a compression ratio between 2:1 and 3:1 is recommended.

• Nozzle : Use a straight, open nozzle with a full internal taper. Avoid dead spots in the barrel and nozzle where material can degrade due to long residence times.

• Shot Size : To minimize melt residence time, the total shot weight (part, runner, and sprue) should ideally be between 60% and 75% of the barrel's capacity[4].

• Mold Design :

  • Runners : Large-diameter, full-round runners are preferred for balanced flow.

  • Gates : Utilize gate designs that minimize shear stress.

  • Venting : Adequate mold venting is crucial to prevent gas entrapment. Vents of 0.002 inches or greater can cause flashing[4].

  • Ejection : Due to the flexible nature of TPU, use large ejector pins. Air-assisted ejection can also be effective. A draft angle of 3° to 5° is recommended to facilitate part removal.

  • Shrinkage : Mold shrinkage varies from 0.4% to 1.4% depending on the hardness and part thickness. This must be accounted for in the mold design.

4.0 Injection Molding Processing Protocol

The following parameters are starting points and may require optimization based on the specific grade of Tecoflex™ TPU, part geometry, and molding machine.

• Set Temperature Profile : Program the barrel and mold temperatures according to the recommendations in Table 2 . The melt temperature should never exceed 260°C (500°F) to avoid thermal degradation[1][2].

• Purging : Purge the barrel with a suitable material (e.g., HDPE, PS) to remove any previous polymer before introducing the dried Tecoflex™ TPU[8].

• Molding Cycle :

  • Injection Speed : Use a slow to medium injection speed to prevent excessive shear heating and ensure smooth filling of the cavity.

  • Injection & Hold Pressure : Apply sufficient injection pressure to fill the mold completely. Transition to holding pressure to pack the part and compensate for shrinkage. The specific pressure will depend on the part design and material viscosity.

  • Back Pressure : Apply minimal back pressure, just enough to ensure a consistent shot size and melt homogenization.

  • Screw Speed : A screw speed of 20–80 rpm is generally recommended, with 20-40 rpm being preferable to minimize shear[9].

  • Cooling Time : Allow adequate cooling time for the part to solidify before ejection. This time is highly dependent on the wall thickness of the part. Softer grades may require longer cooling times[4].

• Part Handling : Handle ejected parts with care, as they may still be soft. Allow parts to fully cool and post-cure at ambient conditions to achieve their final physical properties. For some applications, annealing may be beneficial to optimize physical properties.

Data Presentation: Processing Parameters

Table 1: Material Drying Parameters for Tecoflex™ TPU

Parameter	Recommended Value	Source
Dryer Type	Dehumidifying (Desiccant)	[1][2][6]
Air Dew Point	≤ -40°C (≤ -40°F)	[1][2][7]
Drying Temperature	65.5°C (150°F)	[1][2][7]
Minimum Drying Time	2 hours	[1][2][7]

| Target Moisture Content | < 0.05% by weight |[1][2][7] |

Table 2: Recommended Starting Injection Molding Temperature Profile (°C / °F)

Grade (Shore Hardness)	Rear Zone	Front Zone	Nozzle	Melt Temperature	Mold Temperature	Source
EG-80A (72A)	154 / 310	163 / 325	168 / 335	< 193 / < 380	4 - 27 / 40 - 80	[2]
EG-85A (77A)	163 / 325	163 / 325	168 / 335	< 193 / < 380	4 - 27 / 40 - 80	[2]
EG-93A (87A)	163 / 325	163 / 325	168 / 335	< 196 / < 385	10 - 38 / 50 - 100	[2]
EG-100A (94A)	163 / 325	177 / 350	182 / 360	< 210 / < 410	10 - 43 / 50 - 110	[2]
EG-60D (51D)	182 / 360	191 / 375	193 / 380	< 210 / < 410	10 - 49 / 50 - 120	[2]
EG-65D (60D)	191 / 375	199 / 390	204 / 400	< 221 / < 430	10 - 49 / 50 - 120	[2]
EG-68D (63D)	191 / 375	204 / 400	204 / 400	< 221 / < 430	10 - 49 / 50 - 120	[2]

| EG-72D (67D) | 191 / 375 | 210 / 410 | 210 / 410 | < 227 / < 440 | 10 - 54 / 50 - 130 |[2] |

Note: These are starting points. Actual temperatures may need to be adjusted based on the specific machine, mold, and part design.

Visualizations

Experimental Workflows and Logical Relationships

Caption: Workflow for Tecoflex™ TPU injection molding from preparation to final part.

Caption: Relationship between key processing parameters and potential molding defects.

References

• 1. media.lubrizol.com [media.lubrizol.com]
• 2. media.lubrizol.com [media.lubrizol.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcdus.com]
• 4. scribd.com [scribd.com]
• 5. chembase-st.com [chembase-st.com]
• 6. bmp.icpdas.com [bmp.icpdas.com]
• 7. scribd.com [scribd.com]
• 8. compoundingsolutions.net [compoundingsolutions.net]
• 9. swcpu.com [swcpu.com]

Application Notes and Protocols for Solvent Casting of Tecoflex™ Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for creating Tecoflex™ thermoplastic polyurethane (TPU) films using solvent casting methods. This technique is widely employed in the development of drug delivery systems, medical device coatings, and other biomedical applications due to its simplicity and versatility.

Introduction to Solvent Casting of Tecoflex™

Solvent casting is a common laboratory and industrial technique for forming thin polymer films. The process involves dissolving the polymer in a suitable solvent, spreading the solution evenly over a substrate, and evaporating the solvent to leave behind a solid film. For Tecoflex™, a medical-grade aliphatic polyether-based TPU, this method allows for the incorporation of active pharmaceutical ingredients (APIs) and the formation of films with controlled thickness and properties. The choice of solvent, polymer concentration, and drying conditions are critical parameters that influence the final characteristics of the film.

Materials and Equipment

Materials:

• Tecoflex™ pellets (e.g., EG-80A, EG-93A, SG-80A)

• Solvents (High Purity/HPLC Grade):

  • Tetrahydrofuran (THF)

  • Dimethylacetamide (DMAC)

  • Methylene Chloride (MC)

  • Dimethylformamide (DMF)

  • Chloroform

• Casting Substrate: Glass plates, Petri dishes, or Teflon®-coated surfaces

• Drug substance (if applicable)

• Plasticizers (e.g., glycerol, polyethylene glycol) (optional)

• Acetone (for cleaning)

Equipment:

• Analytical balance

• Glass beakers or flasks

• Magnetic stirrer and stir bars, or a rotating flask

• Heating mantle or water bath (optional, for accelerated dissolution)

• Fume hood

• Leveling table

• Casting knife or a pipette

• Drying oven (conventional or vacuum)

• Desiccator

• Film characterization equipment (e.g., tensile tester, scanning electron microscope, dissolution apparatus)

Experimental Protocols

Protocol 1: General Method for Tecoflex™ Film Casting

This protocol is based on manufacturer guidelines and common laboratory practices.

1. Polymer Pre-Drying:

• Tecoflex™ pellets are hygroscopic and should be dried prior to dissolution to prevent defects in the film.
• Dry the pellets in a circulating air oven at 75°C for 5 hours or in a desiccant dryer at 65°C (for Shore A grades) to 80°C (for Shore D grades) for 2-4 hours.[1]

2. Solution Preparation:

• In a fume hood, weigh the desired amount of dried Tecoflex™ pellets and dissolve them in a suitable solvent (e.g., THF, DMAC, MC).
• An initial solids content of 3% to 7% (w/w) is recommended for initial trials.[1] The viscosity of the solution can be adjusted by adding more polymer or solvent.[1]
• For drug-loaded films, dissolve the API in a small amount of the solvent before adding it to the polymer solution, or add it directly to the polymer solution if compatible.
• Dissolution can be achieved at room temperature by stirring or rolling, which may take up to 48 hours.[1]
• To accelerate dissolution, the mixture can be heated to 60°C in a sealed glass reactor with a condenser.[1]

3. Casting the Solution:

• Thoroughly clean the casting substrate with acetone and ensure it is level.[1]
• Pour a predetermined volume of the polymer solution onto the center of the substrate.
• Gently tilt the substrate or use a casting knife to spread the solution evenly to the desired thickness.

4. Solvent Evaporation (Drying):

• Place the cast film in a fume hood at ambient temperature to allow for slow solvent evaporation. This helps to minimize the formation of bubbles and surface defects.
• Alternatively, for faster drying, place the film in an oven at a temperature below the boiling point of the solvent. For example, a polyurethane solution in DMF can be dried at 60°C for 24 hours. A 10% w/v polyurethane solution in chloroform can be dried in a vacuum oven at 40°C overnight.
• Drying until a "skin" forms is a key indicator of initial solidification.[1]

5. Film Peeling and Final Drying:

• Once the film is sufficiently dry and self-supporting, carefully peel it from the substrate.
• For complete solvent removal, a final drying step is recommended. This can involve placing the film in a vacuum oven at a moderate temperature (e.g., 40-60°C) for an extended period (e.g., 24-48 hours). A de-aeration period of at least 24 hours is also suggested.[1]

Experimental Workflow Diagram

Caption: A flowchart of the solvent casting process for Tecoflex™ films.

Quantitative Data and Characterization

The properties of solvent-cast Tecoflex™ films are highly dependent on the processing parameters. The following tables summarize the effects of these parameters on key film characteristics.

Effect of Solvent on Film Properties

The choice of solvent can significantly impact the surface morphology and mechanical properties of the resulting film.[2]

Solvent	Polymer	Concentration (% w/v)	Drying Conditions	Resulting Film Properties	Reference
Chloroform	Polyurethane	10	Room temperature overnight, then 40°C in vacuum oven overnight	Clear, colorless film
Dimethylformamide (DMF)	Polyurethane	8	60°C for 24 hours	Transparent film

Note: Specific quantitative data for the effect of different solvents on Tecoflex™ film properties is limited in the reviewed literature. It is known that the thermodynamic quality of the solvent determines the polymer chain conformation in solution, which in turn affects the film's structure (dense vs. porous).[2]

Effect of Polymer Concentration on Film Properties

Polymer concentration influences film thickness and can affect drug release kinetics.

Polymer	Concentration (% w/w)	Film Thickness (mm)	Drug Release Profile	Reference
Tecoflex™ EG-80A	3	N/A	N/A	[1]
Tecoflex™ EG-80A	5	N/A	N/A	[1]
Tecoflex™ EG-80A	7	N/A	N/A	[1]
Polyurethane	10	N/A	Slower release with higher polymer content

Note: While specific thickness values for varying Tecoflex™ concentrations were not found, it is a direct relationship where higher concentration or casting volume results in a thicker film. Higher polymer content generally leads to a slower drug release rate.

Effect of Drying Conditions on Film Properties

Drying temperature and time are crucial for solvent removal and preventing film defects.

Polymer	Drying Temperature (°C)	Drying Time (hours)	Observations	Reference
Polyurethane in DMF	60	24	Uniform, transparent film
Polyurethane in Chloroform	40 (vacuum)	Overnight	Clear, colorless film
Carboxymethylcellulose	45	N/A	Fastest drying rate with good film formation

Note: Drying above the boiling point of the solvent is not recommended due to the potential for bubble formation.[1] A high drying temperature can reduce the overall drying time but may also impact the stability of the film.

Logical Relationships in Solvent Casting

The interplay between the key parameters of solvent casting determines the final properties of the Tecoflex™ film. This relationship can be visualized as a logical flow.

Caption: Interdependencies of parameters in the solvent casting of Tecoflex™ films.

Troubleshooting

• Bubbles in the film: This can be caused by entrapped air during mixing or by drying at a temperature above the solvent's boiling point.[1] Degas the solution before casting and ensure a controlled, slow evaporation process.

• Cracked or brittle films: This may result from insufficient plasticizer, rapid drying, or high internal stresses. Consider adding a plasticizer or optimizing the drying conditions.

• Inconsistent film thickness: This is often due to an uneven casting surface or non-uniform spreading of the polymer solution. Ensure the casting substrate is perfectly level.

• Cloudy or opaque films: This can be caused by polymer precipitation (if a poor solvent is used), moisture contamination, or drug crystallization. Ensure the polymer is fully dissolved and use anhydrous solvents if necessary.

Safety Precautions

• Always work in a well-ventilated fume hood when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Be aware of the flammability and toxicity of the solvents being used and follow all institutional safety guidelines.

By carefully controlling the parameters outlined in these application notes, researchers can reproducibly fabricate Tecoflex™ films with tailored properties for a wide range of biomedical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. resources.culturalheritage.org [resources.culturalheritage.org]

Fabricating Tecoflex® Scaffolds for Tissue Engineering: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tecoflex®, a family of aliphatic polyether-based thermoplastic polyurethanes (TPUs), has garnered significant interest in the field of tissue engineering due to its excellent biocompatibility, biostability, and tunable mechanical properties. These characteristics make it a suitable candidate for fabricating scaffolds that can support cell growth and tissue regeneration. This document provides detailed application notes and protocols for the fabrication and characterization of Tecoflex® scaffolds using three common techniques: electrospinning, solvent casting, and 3D printing.

Data Presentation

The following tables summarize the quantitative data for Tecoflex® and similar polyurethane scaffolds fabricated by different methods. It is important to note that direct comparative studies are limited, and some data is extrapolated from studies on similar TPUs.

Table 1: Mechanical Properties of Polyurethane Scaffolds

Fabrication Method	Polymer	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)
Electrospinning	Tecoflex® EG-80A	~5-10[1]	~5-390[1]	Not specified
Tecoflex® EG-80A with MWCNTs (0.5 wt%)	Increased (p < 0.05)[2]	Significantly increased (p < 0.05)[2]	Not specified
Solvent Casting	Polyurethane (PU)	14 - 34[3]	8 - 24[3]	660 - 875[3]
3D Printing (FDM)	Thermoplastic Polyurethane (TPU)	17.8 - 32.5[4]	100.4 - 145.8[4]	Not specified

Table 2: Physical and Biological Properties of Polyurethane Scaffolds

Fabrication Method	Polymer	Porosity (%)	Pore Size (µm)	In Vitro Degradation (Mass Loss in PBS)	Cell Viability
Electrospinning	Tecoflex® EG-80A	High (interconnected pores)	Nanometer to micrometer range	Slow, ~10% molecular weight loss after 3 months in vivo[5]	High, supports cell adhesion and proliferation[6][7]
Solvent Casting	Polyurethane (PU)	82.1 - 91.3[2]	Controllable (e.g., 100-500 µm)[8]	~4-20% after 70 days for various PU formulations[9]	Supports cell adhesion and growth[3]
3D Printing (FDM)	Thermoplastic Polyurethane (TPU)	Controllable (e.g., 50-80%)[10]	Controllable (e.g., 500-1300 µm)[10]	Slow, dependent on composition and structure	Supports cell attachment and proliferation[11]

Experimental Protocols

Scaffold Fabrication

This protocol describes the fabrication of nanofibrous Tecoflex® scaffolds, which mimic the native extracellular matrix (ECM).

Materials:

• Tecoflex® SG-80A pellets

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Syringe with a 22-gauge needle

• Syringe pump

• High-voltage power supply

• Grounded collector (e.g., rotating mandrel or flat plate)

Protocol:

• Prepare a 10% (w/v) Tecoflex® SG-80A solution by dissolving the pellets in HFIP. Stir the solution overnight at room temperature to ensure complete dissolution.

• Load the polymer solution into a syringe fitted with a 22-gauge needle.

• Mount the syringe on a syringe pump.

• Position the needle tip approximately 15 cm from the grounded collector.

• Set the flow rate of the syringe pump to 1 mL/h.

• Apply a voltage of 15-20 kV between the needle tip and the collector.

• Initiate the electrospinning process. Nanofibers will be deposited on the collector.

• After the desired thickness is achieved, carefully remove the scaffold from the collector.

• Dry the scaffold in a vacuum oven overnight to remove any residual solvent.

This protocol details the fabrication of porous Tecoflex® scaffolds using a salt-leaching technique.

Materials:

• Tecoflex® EG-80A pellets

• Tetrahydrofuran (THF) and Dimethylformamide (DMF) (1:1 ratio)

• Sodium chloride (NaCl) particles, sieved to the desired size range (e.g., 100-300 µm)

• A mold (e.g., Teflon dish)

• Deionized water

Protocol:

• Prepare a 10% (w/v) Tecoflex® EG-80A solution by dissolving the pellets in a 1:1 mixture of THF and DMF. Stir until fully dissolved.[2]

• Add NaCl particles to the polymer solution at a polymer-to-salt weight ratio of 1:9 to achieve high porosity.[12] Mix thoroughly to ensure a homogenous dispersion of the salt particles.

• Pour the mixture into the mold and allow the solvent to evaporate in a fume hood for 48 hours.

• Once the polymer has solidified, immerse the scaffold in deionized water to leach out the salt. Change the water every 12 hours for at least 3 days to ensure complete salt removal.[12]

• Freeze the porous scaffold at -80°C and then lyophilize (freeze-dry) for 48 hours to remove all water.

This protocol provides general parameters for fabricating scaffolds from a TPU filament using Fused Deposition Modeling (FDM). Specific parameters may need to be optimized for Tecoflex® filaments.

Materials:

• Thermoplastic Polyurethane (TPU) filament (e.g., 72D shore hardness)

• Fused Deposition Modeling (FDM) 3D printer

Protocol:

• Design the scaffold architecture using computer-aided design (CAD) software, specifying pore size, porosity, and overall dimensions.

• Export the design as an STL file and import it into the 3D printer's slicing software.

• Set the printing parameters. The following are suggested starting points and may require optimization[4][6][7]:

  • Nozzle Temperature: 225-235°C

  • Bed Temperature: 30-40°C

  • Printing Speed: 35-50 mm/s

  • Infill Density: 30-100% (to control porosity)

  • Layer Height: 0.1-0.2 mm

• Load the TPU filament into the 3D printer.

• Initiate the printing process.

• Once printing is complete, carefully remove the scaffold from the build plate.

Scaffold Characterization and Cell-Based Assays

Materials:

• Scaffold of known weight (W)

• A graduated cylinder with a known volume of a non-solvent for the scaffold (e.g., ethanol) (V1)

Protocol:

• Immerse the scaffold in the graduated cylinder containing the non-solvent.

• Place the cylinder in a vacuum desiccator to force the liquid into the pores of the scaffold until no air bubbles are observed.

• Record the new volume (V2).

• Remove the scaffold and record the remaining liquid volume (V3).

• The porosity can be calculated using the following formula: Porosity (%) = [(V1 - V3) / (V2 - V3)] x 100

Materials:

• Pre-weighed dry scaffolds (W_initial)

• Phosphate Buffered Saline (PBS, pH 7.4)

• Incubator at 37°C

Protocol:

• Immerse the pre-weighed scaffolds in PBS in sterile containers.

• Incubate at 37°C for predetermined time points (e.g., 1, 2, 4, 8 weeks).

• At each time point, remove the scaffolds from the PBS.

• Gently rinse with deionized water to remove any salt residues.

• Lyophilize the scaffolds until completely dry.

• Weigh the dried scaffolds (W_final).

• Calculate the percentage of weight loss: Weight Loss (%) = [(W_initial - W_final) / W_initial] x 100

Materials:

• Sterilized scaffolds

• Cell suspension of desired cell type (e.g., fibroblasts, mesenchymal stem cells)

• Cell culture medium

• Low-attachment culture plates

Protocol:

• Place the sterilized scaffolds into the wells of a low-attachment culture plate.

• Pre-wet the scaffolds with a small amount of culture medium for at least 30 minutes in an incubator.

• Prepare a cell suspension at the desired concentration (e.g., 1 x 10^6 cells/mL).

• Carefully pipette the cell suspension directly onto the top of each scaffold. The volume should be sufficient to cover the scaffold surface without overflowing into the well.

• Allow the cells to attach for 2-4 hours in a 37°C, 5% CO2 incubator.

• After the attachment period, gently add more culture medium to each well to fully submerge the scaffolds.

Materials:

• Cell-seeded scaffolds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Protocol:

• After the desired culture period, remove the culture medium from the wells containing the cell-seeded scaffolds.

• Add a mixture of fresh culture medium and MTT solution (10:1 ratio) to each well.

• Incubate for 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Remove the MTT-containing medium and add DMSO to each well to dissolve the formazan crystals.

• Incubate for 15 minutes with gentle shaking to ensure complete dissolution.

• Transfer the colored solution to a new 96-well plate and measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Materials:

• Cell-seeded scaffolds

• Phosphate Buffered Saline (PBS)

• Glutaraldehyde solution (2.5% in PBS)

• Ethanol series (30%, 50%, 70%, 90%, 100%)

• Hexamethyldisilazane (HMDS)

• SEM stubs and sputter coater

Protocol:

• Gently rinse the cell-seeded scaffolds twice with PBS.

• Fix the cells by immersing the scaffolds in 2.5% glutaraldehyde solution for 2 hours at room temperature.

• Rinse the scaffolds three times with PBS.

• Dehydrate the samples through a graded series of ethanol (30%, 50%, 70%, 90%, and 100%) for 10 minutes each.

• Perform a final dehydration step in 100% ethanol twice for 10 minutes each.

• Immerse the scaffolds in HMDS for 10 minutes.

• Allow the HMDS to evaporate in a fume hood.

• Mount the dried scaffolds onto SEM stubs using carbon tape.

• Sputter-coat the samples with a thin layer of gold or platinum to make them conductive.

• Image the scaffolds using a scanning electron microscope.

Signaling Pathways and Experimental Workflows

Signaling Pathways

The interaction of cells with polyurethane scaffolds like Tecoflex® is mediated by complex signaling pathways. Two key pathways involved are Integrin-mediated signaling and Transforming Growth Factor-beta (TGF-β) signaling. These pathways influence cell adhesion, proliferation, differentiation, and extracellular matrix (ECM) production.

Integrin-mediated signaling cascade on a scaffold surface.

TGF-β signaling pathway in response to scaffold cues.

Experimental Workflow

A typical experimental workflow for fabricating and evaluating Tecoflex® scaffolds for a specific tissue engineering application is outlined below.

General experimental workflow for Tecoflex® scaffold fabrication and evaluation.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Imaging, Spectroscopic, Mechanical and Biocompatibility Studies of Electrospun Tecoflex® EG 80A Nanofibers and Composites Thereof Containing Multiwalled Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation on Electrospun and Solvent-Casted PCL-PLGA Blends Scaffolds Embedded with Induced Pluripotent Stem Cells for Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative effects of scaffold pore size, pore volume, and total void volume on cranial bone healing patterns using microsphere-based scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of Electrospun Pellethane-Based Scaffolds for Vascular Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cjvs.ausmt.ac.ir [cjvs.ausmt.ac.ir]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Tecoflex™ in Long-Term Implant Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tecoflex™, a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes, for use in long-term implantable medical devices. This document outlines the material's properties, biocompatibility, and protocols for its evaluation, intended to guide researchers and drug development professionals in their application of this versatile biomaterial.

Introduction to Tecoflex™ for Long-Term Implantation

Tecoflex™ polyurethanes are known for their excellent biocompatibility, biostability, and versatile processing characteristics, making them suitable for a wide range of medical applications, including cardiology, urology, and drug delivery systems.[1] As aliphatic polyether-based polyurethanes, they are resistant to yellowing from UV radiation and are available in various durometers, colors, and radiopaque formulations.[2][3] However, it is crucial to note that lower durometer grades may be susceptible to stress cracking in long-term applications.[4]

The biocompatibility of Tecoflex™ has been investigated in numerous studies, demonstrating good hemocompatibility and low cytotoxicity.[5][6] However, like any implanted biomaterial, Tecoflex™ will elicit a foreign body response (FBR), a complex biological cascade that can ultimately lead to the encapsulation of the implant in fibrous tissue. Understanding and mitigating this response is critical for the long-term success of any implantable device.

Material Properties of Tecoflex™

The physical and mechanical properties of Tecoflex™ are critical to its performance in vivo. These properties can be influenced by the specific grade of the polymer, processing methods, and sterilization techniques. Below is a summary of key properties for common grades of Tecoflex™.

Property	Tecoflex™ EG-80A	Tecoflex™ EG-85A	Tecoflex™ EG-93A
Hardness (Shore A)	72	77	87
Tensile Strength at Break (psi)	5640	-	-
Elongation at Break (%)	709	-	-
Specific Gravity (g/cc)	1.04	-	-
Melting Point (°F)	360	-	-

Data compiled from available product information.[2][4] Specific values may vary depending on the specific lot and processing conditions.

In Vivo Stability

Long-term implantation studies have shown that Tecoflex™ generally exhibits good biostability. However, some changes in molecular weight and mechanical properties can occur over time. In one study involving vascular grafts in rats, Tecoflex™ EG-80A showed a temporary decrease in molecular weight by about 10% after 3 months, which recovered by 6 months.[7][8] The tensile strength of these grafts decreased by approximately 30% at 3 months but then increased by 10% from the initial value at 6 months.[7]

Biocompatibility and the Foreign Body Response

The implantation of any biomaterial initiates a complex biological cascade known as the Foreign Body Response (FBR). This response is a normal physiological process aimed at isolating the foreign object. The key stages of the FBR are outlined below.

Caption: Signaling pathway of the foreign body response to an implanted biomaterial.

Experimental Protocols for Biocompatibility Assessment

The biological evaluation of Tecoflex™ for long-term implant applications should be conducted within a risk management framework, as outlined in ISO 10993-1.[9][10] The following are detailed protocols for key biocompatibility assessments.

Experimental Workflow Overview

The general workflow for assessing the biocompatibility of a Tecoflex™-based device is depicted below.

References

• 1. Macrophage polarization: An opportunity for improved outcomes in biomaterials and regenerative medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Foreign Body Reaction to Implanted Biomaterials and Its Impact in Nerve Neuroprosthetics [frontiersin.org]
• 4. FOREIGN BODY REACTION TO BIOMATERIALS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Foreign body response to synthetic polymer biomaterials and the role of adaptive immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Implant Fibrosis and the Underappreciated Role of Myofibroblasts in the Foreign Body Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Sterilization of Tecoflex™ Medical Devices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of common sterilization techniques for medical devices fabricated from Tecoflex™, an aliphatic polyether-based thermoplastic polyurethane (TPU). This document details the effects of various sterilization methods on the material's physical and chemical properties, offers detailed experimental protocols for evaluation, and illustrates potential degradation pathways.

Introduction to Sterilization of Tecoflex™ Devices

The selection of an appropriate sterilization method for medical devices is critical to ensure patient safety by eliminating microbial contamination. However, the sterilization process itself can impact the material properties of polymeric devices. Tecoflex™, known for its biocompatibility, flexibility, and durability, is compatible with several common sterilization methods. The choice of method should be carefully considered based on the device's design, material composition, and intended application to maintain its integrity and performance. The most widely used sterilization methods for medical devices include ethylene oxide (EtO) gas, radiation (gamma and electron beam), and steam (autoclave).[1][2]

Comparative Effects of Sterilization Methods on Tecoflex™

The following table summarizes the qualitative and quantitative effects of different sterilization methods on the properties of Tecoflex™ and similar polyurethanes. It is crucial to note that the exact quantitative changes can vary depending on the specific grade of Tecoflex™, device geometry, processing conditions, and sterilization cycle parameters. Validation testing on the final device is essential.

Table 1: Effects of Sterilization on Tecoflex™ Properties

Property	Ethylene Oxide (EtO)	Gamma Irradiation	Electron Beam (E-beam)	Steam (Autoclave)
Tensile Strength	Minimal to no significant change reported for polyurethanes.[3][4] One study on a polyurethane-gelatin blend showed a ~20% increase.[5]	Dose-dependent effects. Can cause a decrease in tensile strength in some polyurethanes.[6][7]	Generally has less effect than gamma radiation due to shorter exposure times.[2] Can cause an increase in tensile strength at certain doses due to cross-linking.[8]	Significant degradation, leading to a decrease in tensile strength, is expected due to hydrolytic degradation.[1] Not generally recommended for standard TPUs.[1]
Elongation at Break	Minimal to no significant change.[4] A study on a PU-gelatin blend reported a ~30% decrease.[5]	Can lead to a decrease in elongation, indicating embrittlement.[6]	Less impact than gamma irradiation.[2]	Significant reduction in elongation is highly probable.[1]
Durometer (Hardness)	Negligible effect reported for similar elastomers.[7]	May cause an increase in hardness due to cross-linking.	Can cause an increase in hardness.	Changes in hardness are likely due to material degradation.
Color Change	Generally no significant color change.	Can cause yellowing, which may fade over time.[3]	Less yellowing compared to gamma irradiation.[2]	Potential for discoloration due to thermal and hydrolytic effects.
Chemical Structure	Surface modifications can occur, potentially leading to increased hydrophobicity.[9] Residuals are a key consideration and must be managed according to ISO 10993-7.[10][11][12][13]	Can induce chain scission and cross-linking, altering the molecular weight.[7] Oxidation is a primary degradation pathway.	Similar to gamma, but with potentially less oxidative degradation due to shorter exposure.[2]	Hydrolysis of ether and urethane linkages is the primary degradation mechanism.[14][15][16]

Experimental Protocols

Detailed protocols for sterilization and subsequent material testing are crucial for validating the performance of Tecoflex™ medical devices.

Sample Preparation

• Specimen Fabrication: Prepare standardized test specimens (e.g., dumbbell-shaped tensile bars according to ASTM D638) from the specific grade of Tecoflex™ used for the medical device.[9][17][18] Ensure specimens are free from processing defects.

• Cleaning: Thoroughly clean the specimens to remove any surface contaminants from the manufacturing process.

• Packaging: Package the specimens in appropriate sterilization pouches or containers that are compatible with the chosen sterilization method.

Sterilization Protocols

• Preconditioning: Place the packaged samples in a chamber at a controlled temperature (e.g., 37-63°C) and relative humidity (e.g., 40-80%) to allow the material to equilibrate.[6]

• Sterilization Cycle: Introduce EtO gas into the sterilization chamber at a specified concentration (e.g., 450-1200 mg/L).[6] Maintain the set temperature and humidity for the validated exposure time (e.g., 1-6 hours).[6]

• Aeration: After the exposure phase, evacuate the EtO gas and subject the samples to a prolonged aeration period (e.g., 8-12 hours at 50-60°C) to reduce residual EtO and ethylene chlorohydrin (ECH) to safe levels as defined by ISO 10993-7.[6][10][11][12][13]

• Dosimetry: Determine the appropriate radiation dose for sterilization, typically 25 kGy for medical devices.[19] Use dosimeters to accurately measure the absorbed dose.

• Irradiation: Expose the packaged samples to a Cobalt-60 gamma radiation source until the target dose is achieved. The dose rate is a critical parameter to control.

• Dosimetry: Set the electron beam accelerator parameters (energy and current) to deliver the specified dose, typically 25 kGy.

• Irradiation: Pass the packaged samples through the electron beam on a conveyor system. The process is very rapid, often lasting only a few seconds to minutes.[2]

Note: Autoclave sterilization is generally not recommended for standard Tecoflex™ grades due to the high potential for hydrolytic degradation.[1]

• Cycle Selection: Choose a steam sterilization cycle, typically 121°C for a minimum of 30 minutes or 132°C for a minimum of 4 minutes for wrapped items.[20]

• Sterilization: Place the packaged samples in an autoclave. Introduce saturated steam at the set temperature and pressure for the specified duration.[20]

• Drying: A post-sterilization vacuum phase is typically used to dry the samples.

Post-Sterilization Material Testing

• Conditioning: After sterilization and any necessary aeration or cooling, condition the samples at a standard temperature and humidity (e.g., 23°C and 50% RH) for a specified period before testing.

• Tensile Testing (ASTM D638/ISO 527): Use a universal testing machine to determine the tensile strength, elongation at break, and modulus of elasticity of the sterilized and control (unsterilized) samples.[9][17][18][21][22]

• Durometer Hardness (ASTM D2240): Measure the Shore hardness of the samples to assess any changes in material stiffness.

• Colorimetry: Use a spectrophotometer or colorimeter to quantitatively measure any color changes (e.g., yellowness index) compared to control samples.

• Chemical Analysis (FTIR, GPC):

  • Fourier Transform Infrared Spectroscopy (FTIR): Analyze changes in the chemical structure, such as the formation of carbonyl or hydroxyl groups, which can indicate degradation.

  • Gel Permeation Chromatography (GPC): Determine changes in the molecular weight distribution, which can reveal chain scission or cross-linking events.

• Residual Analysis (for EtO sterilization, ISO 10993-7): Perform extraction and analysis to quantify the levels of residual EtO and ECH to ensure they are below the allowable limits.[10][11][12][13][23]

Degradation Pathways and Mechanisms

The following diagrams illustrate the potential chemical degradation pathways for aliphatic polyether-based TPUs like Tecoflex™ under different sterilization conditions.

Figure 1: Potential reaction of Ethylene Oxide with the urethane group in Tecoflex™.

References

• 1. mpo-mag.com [mpo-mag.com]
• 2. eastman.com [eastman.com]
• 3. mddionline.com [mddionline.com]
• 4. canyoncomponents.com [canyoncomponents.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of gamma‐ray irradiation on the change of characteristics of polyurethane | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. zwickroell.com [zwickroell.com]
• 10. nhiso.com [nhiso.com]
• 11. namsa.com [namsa.com]
• 12. EO & ECH Residual Test - European Biomedical Institute [ebi.bio]
• 13. sterigenics.com [sterigenics.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. carbodiimide.com [carbodiimide.com]
• 17. industrialphysics.com [industrialphysics.com]
• 18. 8 Most Common ASTM Standards in Tensile Testing [tensilemillcnc.com]
• 19. Study on the radiation effect of polyether-urethane in the gamma-radiation field [inis.iaea.org]
• 20. scribd.com [scribd.com]
• 21. ASTM D638 and ISO 527 Standards for Tensile Strength Testing [pacorr.com]
• 22. Pollen AM | Mechanical Testing Protocol [pollen.am]
• 23. steris-ast.com [steris-ast.com]

Application Notes and Protocols: Incorporating Multiwalled Carbon Nanotubes into Tecoflex®

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the incorporation of multiwalled carbon nanotubes (MWCNTs) into Tecoflex®, a thermoplastic polyurethane (TPU). The aim is to enhance the mechanical and electrical properties of Tecoflex® for various applications, including in the biomedical field and drug delivery. The following sections detail the necessary materials, equipment, and step-by-step procedures for creating and characterizing MWCNT/Tecoflex® composites.

Introduction

Tecoflex® is a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes known for their biocompatibility, flexibility, and processability. The incorporation of multiwalled carbon nanotubes (MWCNTs) can significantly enhance the mechanical strength, electrical conductivity, and thermal stability of the polymer matrix. These enhanced properties make MWCNT/Tecoflex® composites promising materials for advanced medical devices, tissue engineering scaffolds, and drug delivery systems.[1][2][3][4][5][6] Proper dispersion of MWCNTs within the polymer matrix is crucial to achieving these desired improvements.[7][8] This protocol primarily focuses on the solution mixing and electrospinning methods for composite fabrication.

Materials and Equipment

Materials:

• Tecoflex® EG 80A pellets

• Multiwalled carbon nanotubes (MWCNTs), purified (>95%)

• Dimethylformamide (DMF)

• Tetrahydrofuran (THF)

• Dispersant (e.g., polyvinylpyrrolidone - PVP, sodium dodecyl sulfate - SDS) (optional, for enhanced dispersion)[8]

• Deionized water

• Ethanol

Equipment:

• Analytical balance

• Magnetic stirrer with hot plate

• Probe tip ultrasonicator (e.g., 500 W, 20 kHz)[9]

• Ice bath

• Syringes and needles

• Electrospinning setup (high voltage power supply, syringe pump, rotating collector)

• Vacuum oven

• Scanning Electron Microscope (SEM)

• Transmission Electron Microscope (TEM)

• Universal Testing Machine (for mechanical property testing)

• Fourier Transform Infrared (FTIR) Spectrometer

• Raman Spectrometer

Experimental Protocols

Preparation of MWCNT/Tecoflex® Composite Films via Solution Casting

This protocol describes the fabrication of MWCNT/Tecoflex® composite films using a solution casting method. This technique is suitable for creating thin, uniform films for characterization and various applications.

Protocol Steps:

• Tecoflex® Solution Preparation:

  • Weigh the desired amount of Tecoflex® EG-80A pellets.

  • Dissolve the Tecoflex® in a 1:1 mixture of THF and DMF to create a 10% (w/v) solution.

  • Stir the solution at 60°C for 1 hour, or until the polymer is completely dissolved.[10]

• MWCNT Dispersion:

  • Weigh the required amount of MWCNTs to achieve the desired weight percentage in the final composite (e.g., 0.1, 0.5, 1.0, 2.0 wt%).

  • Add the MWCNTs to a separate container with DMF.

  • Sonicate the MWCNT/DMF mixture using a probe tip ultrasonicator at 40-50% amplitude for 30-60 minutes.[9][10]

  • Crucially, place the container in an ice bath during sonication to prevent overheating, which can damage the MWCNTs and solvent.[9][10]

  • A well-dispersed suspension should appear as a stable, black ink-like liquid with no visible agglomerates.[9]

• Composite Solution Preparation:

  • Add the MWCNT/DMF dispersion to the prepared Tecoflex® solution.

  • Stir the combined mixture vigorously for at least 2 hours to ensure a homogeneous dispersion of MWCNTs within the polymer solution.

• Film Casting:

  • Pour the final MWCNT/Tecoflex® composite solution into a glass petri dish or onto a flat, level surface.

  • Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.

  • For complete solvent removal, place the cast film in a vacuum oven at 60°C overnight.[10]

  • Carefully peel the resulting composite film from the casting surface.

Fabrication of MWCNT/Tecoflex® Nanofibers via Electrospinning

Electrospinning is a versatile technique for producing nanofibrous scaffolds that can mimic the extracellular matrix, making them ideal for tissue engineering applications.

Protocol Steps:

• Prepare the Composite Solution: Follow steps 1-3 from the Solution Casting protocol (Section 3.1). The viscosity of the solution is a critical parameter for successful electrospinning.

• Electrospinning Setup:

  • Load the MWCNT/Tecoflex® composite solution into a syringe fitted with a metallic needle (e.g., 22-gauge).

  • Place the syringe in a syringe pump to ensure a constant flow rate.

  • Position a rotating drum collector at a set distance from the needle tip (e.g., 15 cm).[9]

• Electrospinning Process:

  • Set the syringe pump to a flow rate of 1-3 mL/h.

  • Apply a high voltage to the needle tip (e.g., +15 kV) and the collector (e.g., -15 kV).[9] The specific voltages may need optimization based on the setup and solution properties.

  • Initiate the syringe pump to start the electrospinning process. A stable Taylor cone should form at the needle tip, from which a continuous jet of polymer solution is drawn towards the collector.

  • Continue the process until a nanofiber mat of the desired thickness is collected on the rotating drum.

• Post-Spinning Treatment:

  • Carefully remove the nanofiber mat from the collector.

  • Dry the mat in a vacuum oven for 24 hours in the presence of a desiccant (e.g., P₂O₅) to remove any residual solvent.[9]

Data Presentation

The incorporation of MWCNTs significantly influences the mechanical properties of Tecoflex®. The following tables summarize typical quantitative data obtained from tensile testing of MWCNT/Tecoflex® composites.

Table 1: Mechanical Properties of MWCNT/TPU Composites [10]

MWCNT Content (wt%)	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)
0 (Neat TPU)	52	412	567
0.5	55 (+5.8%)	435 (+5.6%)	550
1.0	58 (+11.5%)	460 (+11.7%)	530
2.0	60 (+15.4%)	485 (+17.7%)	510
4.0	62 (+19.2%)	507 (+23.1%)	490

Note: The percentage change is relative to the neat TPU.

Table 2: Fiber Diameter of Electrospun MWCNT/Tecoflex® Nanofibers [9]

MWCNT Content (wt%)	Average Fiber Diameter (nm)
0	1000 ± 400
0.1	Not specified
0.5	700 ± 300
1.0	600 ± 300

Visualization of Workflows and Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the experimental workflows and the logical relationships between processing parameters and composite properties.

References

• 1. researchgate.net [researchgate.net]
• 2. The application of carbon nanotubes in target drug delivery systems for cancer therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nanomedicinelab.com [nanomedicinelab.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Applications of carbon nanotubes in drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nanorh.com [nanorh.com]
• 8. blog.techinstro.com [blog.techinstro.com]
• 9. Imaging, Spectroscopic, Mechanical and Biocompatibility Studies of Electrospun Tecoflex® EG 80A Nanofibers and Composites Thereof Containing Multiwalled Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]

Application Notes and Protocols: Surface Modification of Tecoflex™ for Improved Cell Adhesion

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tecoflex™, a medical-grade aliphatic polyether-based thermoplastic polyurethane (TPU), is widely utilized in biomedical applications due to its excellent biocompatibility, flexibility, and biostability. However, its inherently hydrophobic surface can limit optimal cell adhesion, which is a critical factor for the success of medical implants, tissue engineering scaffolds, and in vitro cell culture systems. Surface modification of Tecoflex™ is therefore essential to enhance its bio-interactivity and promote favorable cellular responses.

These application notes provide detailed protocols for three common and effective surface modification techniques to improve cell adhesion on Tecoflex™: Plasma Treatment , Collagen Coating , and RGD Peptide Immobilization . Furthermore, standard protocols for characterizing the modified surfaces and evaluating cell adhesion and viability are included.

Section 1: Surface Modification Protocols

Plasma Treatment

Plasma treatment is a versatile and effective method to introduce polar functional groups onto the polymer surface, thereby increasing its hydrophilicity and promoting protein adsorption, which in turn enhances cell adhesion.[1][2]

Objective: To increase the surface energy of Tecoflex™ and introduce oxygen-containing functional groups to enhance cell attachment.

Materials:

• Tecoflex™ films or scaffolds

• Plasma cleaner/reactor

• Process gas (e.g., Oxygen, Argon, Helium, or ambient air)

• Vacuum pump

Protocol:

• Sample Preparation: Clean the Tecoflex™ substrates by sonicating in isopropyl alcohol for 15 minutes, followed by rinsing with deionized water and drying under a stream of nitrogen gas.

• Plasma Treatment:

  • Place the cleaned and dried Tecoflex™ samples into the plasma reactor chamber.

  • Evacuate the chamber to a base pressure of <100 mTorr.

  • Introduce the process gas (e.g., Oxygen) at a controlled flow rate.

  • Set the treatment parameters. Optimal parameters should be determined empirically, but a good starting point for oxygen plasma is:

    • RF Power: 40-100 W[2]

    • Pressure: 200-500 mTorr

    • Treatment Time: 30 seconds - 5 minutes[2]

  • Ignite the plasma and treat the samples for the specified duration.

  • After treatment, vent the chamber to atmospheric pressure and remove the samples.

• Post-treatment Handling: Use the plasma-treated surfaces for cell culture or further modification within a few hours, as hydrophobic recovery can occur over time.

Expected Outcome: A significant decrease in water contact angle and an increase in cell adhesion and proliferation compared to untreated Tecoflex™.[2][3][4]

Bioactive Coating: Type I Collagen

Coating Tecoflex™ with extracellular matrix (ECM) proteins like collagen provides a biomimetic surface that can directly interact with cell surface receptors, promoting strong cell adhesion and physiological cellular responses.[3][4]

Objective: To create a biomimetic surface on Tecoflex™ that promotes specific cell adhesion through collagen-integrin binding.

Materials:

• Tecoflex™ substrates (can be plasma-treated for enhanced collagen binding)

• Rat tail collagen, Type I, sterile solution (e.g., 3 mg/mL in 0.02 N acetic acid)

• Sterile 0.02 N acetic acid

• Phosphate-buffered saline (PBS), sterile

• Laminar flow hood

Protocol:

• Collagen Solution Preparation: Dilute the stock collagen solution to a working concentration of 50-100 µg/mL with sterile 0.02 N acetic acid. Keep the solution on ice to prevent gelation.

• Coating Procedure:

  • Place the Tecoflex™ substrates in a sterile culture plate.

  • Add a sufficient volume of the diluted collagen solution to completely cover the surface of the substrates.

  • Incubate at room temperature for 1-2 hours in a laminar flow hood.

  • Carefully aspirate the collagen solution.

  • Gently rinse the surfaces twice with sterile PBS to remove any unbound collagen and neutralize the acetic acid.

  • The coated surfaces can be used immediately or stored at 4°C in PBS for a short period. For longer storage, air-dry the coated surfaces in the sterile hood.

Expected Outcome: A uniform layer of collagen on the Tecoflex™ surface, leading to significantly improved cell attachment, spreading, and proliferation.

Bioactive Modification: RGD Peptide Immobilization

Immobilizing short, cell-adhesive peptide sequences, such as Arginine-Glycine-Aspartic acid (RGD), offers a more defined and controlled way to enhance cell adhesion. The RGD sequence is a well-known cell attachment motif found in many ECM proteins and is recognized by integrin receptors on the cell surface.

Objective: To covalently attach RGD peptides to the Tecoflex™ surface to promote integrin-mediated cell adhesion.

Materials:

• Tecoflex™ substrates

• Hexamethylene diisocyanate (HMDI)

• Poly(ethylene glycol) (PEG) with a terminal amine group

• GRGDS (Glycine-Arginine-Glycine-Aspartic acid-Serine) peptide

• N,N'-Dicyclohexylcarbodiimide (DCC) and N-Hydroxysuccinimide (NHS) for activation

• Anhydrous solvents (e.g., Toluene, Dimethylformamide - DMF)

• PBS, sterile

Protocol (A Two-Step Grafting Procedure):

• Surface Activation and PEGylation:

  • Perform plasma treatment on the Tecoflex™ surface as described in section 1.1 to introduce hydroxyl groups.

  • In an anhydrous environment, react the plasma-treated surface with a solution of HMDI in toluene to introduce isocyanate groups.

  • Subsequently, react the isocyanate-functionalized surface with amine-terminated PEG in DMF to create a PEG spacer layer. This spacer reduces non-specific protein adsorption and presents the RGD peptide away from the surface.

• RGD Peptide Coupling:

  • Activate the carboxyl group of the GRGDS peptide using DCC/NHS chemistry in DMF.

  • Immerse the PEGylated Tecoflex™ substrates in the activated RGD solution and allow the reaction to proceed overnight at room temperature.

  • Thoroughly rinse the substrates with DMF and then sterile PBS to remove any unreacted peptide and by-products.

Expected Outcome: A surface functionalized with RGD peptides that specifically promotes the adhesion and spreading of integrin-expressing cells.

Section 2: Experimental Workflows and Characterization

Experimental Workflow for Surface Modification and Cell Seeding

The following diagram illustrates a typical workflow for modifying Tecoflex™ and subsequent cell culture experiments.

Figure 1: Experimental workflow for Tecoflex™ surface modification and cell adhesion studies.

Surface Characterization Protocols

Objective: To quantify the wettability of the modified Tecoflex™ surfaces. A lower contact angle generally indicates a more hydrophilic surface, which is often correlated with improved initial cell attachment.[5]

Protocol:

• Place the modified and a control (unmodified) Tecoflex™ sample on the goniometer stage.

• Dispense a small droplet (2-5 µL) of deionized water onto the surface.

• Capture a high-resolution image of the droplet at the liquid-solid interface.

• Use the accompanying software to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

• Perform measurements at multiple locations on each sample to ensure reproducibility.

Cell-Based Assay Protocols

Objective: To quantify the number of viable cells attached to the modified Tecoflex™ surfaces.

Protocol:

• Place sterile Tecoflex™ samples (unmodified control, plasma-treated, collagen-coated, RGD-immobilized) into the wells of a 24-well culture plate.

• Seed cells (e.g., fibroblasts, endothelial cells) onto the samples at a density of 1 x 10⁴ cells/well.

• Incubate for a desired time period (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• At each time point, carefully wash the samples with PBS to remove non-adherent cells.

• Add 500 µL of culture medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 4 hours at 37°C.

• Aspirate the MTT solution and add 500 µL of DMSO or solubilization buffer to dissolve the formazan crystals.

• Transfer 100 µL of the solution from each well to a 96-well plate and measure the absorbance at 570 nm using a microplate reader. Higher absorbance correlates with a higher number of viable, adhered cells.

Objective: To visualize the formation of focal adhesions, which are indicative of strong cell-substrate interactions.

Protocol:

• Culture cells on the modified Tecoflex™ surfaces as described above.

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with 1% Bovine Serum Albumin (BSA) in PBS for 30 minutes.

• Incubate with a primary antibody against a focal adhesion protein (e.g., vinculin or paxillin) for 1 hour.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour in the dark.

• Counterstain the actin cytoskeleton with phalloidin and the nucleus with DAPI, if desired.

• Mount the samples and visualize using a fluorescence microscope.

Section 3: Data Presentation

The following tables summarize representative quantitative data obtained from studies on surface-modified polyurethanes.

Table 1: Effect of Surface Modification on Water Contact Angle

Surface Treatment	Water Contact Angle (°)	Reference
Untreated Polyurethane	90°	[3][4]
Helium Plasma Treated	79°	[3][4]
Oxygen Plasma Treated	~61°	[1]
Collagen Coated	Significantly Reduced (more hydrophilic)	[2]
RGD Immobilized	Hydrophilic

Table 2: Quantitative Comparison of Cell Adhesion on Modified Polyurethane Surfaces

Surface Treatment	Cell Type	Cell Concentration (cells/cm²)	Cell Retention (%)	Reference
Untreated Polyurethane	HCAEC	~3,750	-	[3][4]
Helium Plasma Treated	HCAEC	~16,230	89%	[3][4]
Collagen Coated	HCAEC	~21,645	42%	[3][4]
Untreated Polyurethane	Endothelial Cells	-	-	[6]
Plasma Treated (90s)	Endothelial Cells	Increased Proliferation	-	[6]

HCAEC: Human Coronary Artery Endothelial Cells

Section 4: Signaling Pathways

Cell adhesion to modified surfaces is primarily mediated by integrin receptors, which recognize specific ligands on the substrate (e.g., adsorbed proteins on plasma-treated surfaces or immobilized collagen/RGD). This binding triggers a cascade of intracellular signaling events that regulate cell behavior.

Figure 2: Integrin-mediated signaling pathway upon cell adhesion to a modified biomaterial surface.

Upon ligand binding, integrins cluster and activate Focal Adhesion Kinase (FAK).[7][8] This leads to the recruitment of other signaling molecules like Src, which can then activate downstream pathways such as the Ras-Raf-MEK-ERK (MAPK) and PI3K-Akt pathways.[7][9][10] These signaling cascades ultimately regulate gene expression, leading to enhanced cell survival, proliferation, and the organization of the actin cytoskeleton to form stable focal adhesions.[7]

Conclusion

The surface modification of Tecoflex™ through plasma treatment, collagen coating, or RGD peptide immobilization significantly enhances cell adhesion and subsequent cellular functions. The choice of modification technique will depend on the specific application, the cell type of interest, and the desired level of control over the cell-material interaction. The protocols and data presented herein provide a comprehensive guide for researchers and professionals to effectively modify and characterize Tecoflex™ surfaces for a wide range of biomedical and research applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Plasma treatment of polyurethane coating for improving endothelial cell growth and adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. implantsurfaces.com [implantsurfaces.com]
• 6. The Effect of Plasma Treatment on the Mechanical and Biological Properties of Polyurethane Artificial Blood Vessel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [repository.upenn.edu]
• 10. KEGG PATHWAY: map04510 [kegg.jp]

Application Notes and Protocols for the Extrusion of Tecoflex™ Tubing

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed recommendations and protocols for the extrusion of medical-grade Tecoflex™ thermoplastic polyurethane (TPU) tubing. Adherence to these guidelines will aid in the production of high-quality, precision tubing for a variety of research, development, and manufacturing applications in the medical field.

Material Handling and Preparation

Proper material handling is critical to prevent degradation and ensure a stable extrusion process. Tecoflex™ TPUs are hygroscopic and will absorb moisture from the atmosphere. Processing moist material can lead to voids, surface defects, and a reduction in mechanical properties.

Protocol for Drying Tecoflex™ Resin:

• Equipment: Use a desiccant dryer with a dew point of -40°C (-40°F).

• Drying Time and Temperature:

  • Dry for a minimum of two hours at 65.5°C (150°F).

  • Alternatively, dry overnight at 54.4°C (130°F).[1]

• Moisture Content: The maximum recommended moisture content for processing is 0.05%.[1]

• Hopper: A dehumidifying dryer hopper on the extruder is recommended to prevent moisture reabsorption.[1]

Extrusion Process Parameters

The following tables summarize the recommended starting parameters for the extrusion of Tecoflex™ tubing. These should be considered as starting points and may require optimization based on the specific grade of Tecoflex™, tubing dimensions, and equipment used.

Table 1: Extruder Specifications

Parameter	Recommendation
Screw Type	Single-flight, constant-pitch screw
L/D Ratio	30:1
Feed Section	8 flights
Transition Section	10 flights
Metering Section	12 flights
Compression Ratio	2.5:1 to 3.5:1
Screw Cooling	Not required
Feed Throat Cooling	Water-cooled

Source: Lubrizol TPU Extrusion Processing Guide

Table 2: Recommended Starting Extrusion Temperature Profile (°C / °F)

Tecoflex™ Grade	Zone 1 (Feed)	Zone 2	Zone 3	Zone 4	Adapter	Die	Melt Temp.
EG-80A / EG-85A	171 / 340	177 / 350	183 / 360	188 / 370	188 / 370	188 / 370	< 193 / < 380
EG-93A	177 / 350	183 / 360	188 / 370	188 / 370	188 / 370	193 / 380	< 193 / < 380
EG-100A	177 / 350	183 / 360	188 / 370	188 / 370	188 / 370	193 / 380	< 193 / < 380
EG-60D	183 / 360	188 / 370	193 / 380	199 / 390	204 / 400	204 / 400	< 260 / < 500
EG-65D	183 / 360	188 / 370	193 / 380	199 / 390	204 / 400	204 / 400	< 260 / < 500
EG-68D / EG-72D	188 / 370	193 / 380	199 / 390	204 / 400	204 / 400	204 / 400	< 260 / < 500

Source: Tecoflex® TPU - Clear Technical Data Sheet[1] Note: Never exceed a melt temperature of 260°C (500°F).[1]

Table 3: Post-Extrusion Processing

Parameter	Recommendation
Cooling Method	Water bath
Water Bath Temp.	10 - 25 °C (50 - 77 °F)
Annealing	Recommended for dimensional stability
Annealing Temp.	80 - 100 °C (176 - 212 °F)
Annealing Time	2 - 4 hours, followed by slow cooling

Experimental Protocols for Tubing Characterization

Protocol for Dimensional Analysis (ASTM D2122)

This protocol outlines the procedure for determining the diameter and wall thickness of the extruded Tecoflex™ tubing.

• Specimen Preparation: Cut a clean, perpendicular section of the tubing. Ensure there are no burrs or deformities at the cut ends.[2]

• Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Apparatus: Use a calibrated micrometer or a non-contact laser measurement system with an accuracy of ±0.001 inches (±0.025 mm) or better.

• Outer Diameter Measurement:

  • Measure the diameter at six points around the circumference of the tube.

  • Calculate the average of these measurements to determine the average outer diameter.

• Wall Thickness Measurement:

  • Measure the wall thickness at a minimum of six points around the circumference.

  • Calculate the average of these measurements to determine the average wall thickness.

• Reporting: Report the average outer diameter, average wall thickness, and any observations of out-of-roundness.

Protocol for Tensile Properties (ASTM D882)

This protocol is for determining the tensile strength, elongation, and modulus of elasticity of the extruded Tecoflex™ tubing.

• Specimen Preparation:

  • Cut a section of the tubing and slit it longitudinally to create a flat strip.

  • The specimen width should be between 5.0 and 25.4 mm.[3]

  • The specimen should be free of nicks and cuts.[1]

• Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.[1]

• Apparatus: Use a universal testing machine with a suitable load cell.

• Procedure:

  • Set the initial grip separation.

  • Place the specimen in the grips, ensuring it is aligned and not slipping.

  • Apply a tensile load at a constant crosshead speed until the specimen breaks.

• Calculations:

  • Tensile Strength: Maximum load divided by the original cross-sectional area.

  • Elongation at Break: The increase in length at the point of rupture divided by the original length, expressed as a percentage.

  • Modulus of Elasticity: The slope of the initial linear portion of the stress-strain curve.

• Reporting: Report the average tensile strength, elongation at break, and modulus of elasticity for a set of at least five specimens.

Protocol for Specific Gravity (ASTM D792)

This protocol determines the specific gravity of the extruded Tecoflex™ material.

• Specimen Preparation: Use a small, void-free piece of the extruded tubing.

• Apparatus: An analytical balance and a liquid displacement apparatus.

• Procedure (Test Method A - Water):

  • Weigh the specimen in air.[4]

  • Immerse the specimen in distilled water at 23 ± 2°C and weigh it while immersed.[4]

• Calculation:

  • Specific Gravity = (Weight of specimen in air) / [(Weight of specimen in air) - (Weight of specimen in water)]

• Reporting: Report the average specific gravity of at least three specimens.

Visualizations

Extrusion Process Workflow

Caption: Workflow for Tecoflex™ tubing extrusion.

Troubleshooting Logic for Common Extrusion Issues

Caption: Troubleshooting common Tecoflex™ extrusion issues.

References

• 1. micomlab.com [micomlab.com]
• 2. fa.parsethylene-kish.com [fa.parsethylene-kish.com]
• 3. zwickroell.com [zwickroell.com]
• 4. Density and Specific Gravity ASTM D792, ISO 1183 [intertek.com]

Application Notes and Protocols for Creating Polyvinylpyrrolidone-Iodine Engineered Tecoflex™

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tecoflex™, a medical-grade aliphatic polyether-based thermoplastic polyurethane (TPU), is widely utilized for its biocompatibility, flexibility, and durability in medical devices.[1][2] However, like many biomaterials, it is susceptible to bacterial colonization and biofilm formation, which can lead to device-associated infections. To mitigate this risk, surface modification strategies are employed to impart antimicrobial properties. One effective approach is the engineering of Tecoflex™ with polyvinylpyrrolidone-iodine (PVP-I), a broad-spectrum antiseptic.[3][4]

PVP-I is a stable complex of polyvinylpyrrolidone (PVP) and iodine, which slowly releases free iodine, the active antimicrobial agent.[5][6] This sustained release mechanism provides prolonged antiseptic activity while minimizing the cytotoxicity associated with high concentrations of free iodine.[5] The modification of Tecoflex™ with PVP-I enhances its surface hydrophilicity, lubricity, and resistance to bacterial adhesion and encrustation, making it a promising material for applications such as urinary catheters and ureteral stents.[1][3]

These application notes provide detailed protocols for the creation and characterization of PVP-I engineered Tecoflex™, offering a valuable resource for researchers and professionals in the field of biomaterial engineering and drug development.

Data Presentation: Properties of PVP-I Engineered Tecoflex™

The following tables summarize the key quantitative data reported for PVP-I modified Tecoflex™ and the base material for comparison.

Table 1: Surface and Mechanical Properties of Tecoflex™ EG-80A

Property	Tecoflex™ EG-80A (Unmodified)	Reference
Shore Hardness	72A	[1]
Tensile Strength	5,800 psi	[1]
Ultimate Elongation	660%	[1]
Specific Gravity	1.04	[1]
Mold Shrinkage	0.008 - 0.012 in/in	[1]

Table 2: Surface Characterization of PVP-I Engineered Tecoflex™

Parameter	Unmodified Tecoflex™	PVP-I Modified Tecoflex™	Reference
Water Contact Angle	Higher (less hydrophilic)	Lower (more hydrophilic)	[1][3]
Surface Topography	Smooth	Nanopatterned	[1][3]

Table 3: Antibacterial Efficacy of PVP-I Engineered Tecoflex™

Bacterial Strain	Adherence Reduction (%)	Statistical Significance	Reference
Staphylococcus aureus (Gram-positive)	86%	P < 0.01	[1][3]
Pseudomonas aeruginosa (Gram-negative)	80%	P < 0.05	[1][3]

Table 4: Anti-Encrustation Properties of PVP-I Engineered Tecoflex™

Encrustation Component	Deposition on Unmodified Tecoflex™	Deposition on PVP-I Modified Tecoflex™	Reference
Struvite	Higher	Significantly Less	[1][3]
Hydroxyapatite	Higher	Markedly Reduced	[1][3]

Experimental Protocols

Protocol for Creating PVP-I Engineered Tecoflex™ via Reversible Swelling

This protocol details the physical entrapment of PVP-I into the surface region of Tecoflex™ through a solvent-induced reversible swelling process.[1][3]

Materials:

• Tecoflex™ EG-80A films or devices

• Polyvinylpyrrolidone-iodine (PVP-I) powder

• Ethanol (ACS grade)

• Deionized (DI) water

• Magnetic stirrer

• Beakers

• Forceps

• Vacuum oven

Methodology:

• Preparation of PVP-I Solution:

  • Prepare a 10% (w/v) PVP-I solution by dissolving PVP-I powder in a 70:30 (v/v) ethanol/DI water solvent system.

  • Stir the solution on a magnetic stirrer until the PVP-I is completely dissolved.

• Tecoflex™ Surface Preparation:

  • Clean the Tecoflex™ samples by sonicating them in ethanol for 15 minutes, followed by rinsing with DI water.

  • Dry the samples in a vacuum oven at 40°C for 2 hours.

• Reversible Swelling and PVP-I Entrapment:

  • Immerse the cleaned and dried Tecoflex™ samples in the 10% PVP-I solution.

  • Allow the samples to swell in the solution for 24 hours at room temperature in a sealed container to prevent solvent evaporation. This allows for the penetration of PVP-I molecules into the polymer matrix.

  • After the swelling period, remove the samples from the PVP-I solution using forceps.

• Deswelling and Entrapment Fixation:

  • Immediately immerse the swollen samples in a large volume of DI water for 1 hour. This will cause the polymer to deswell, trapping the PVP-I molecules within the surface matrix.

  • Repeat the washing step with fresh DI water to remove any loosely adsorbed PVP-I from the surface.

• Drying:

  • Dry the PVP-I engineered Tecoflex™ samples in a vacuum oven at 40°C for 24 hours.

  • Store the dried samples in a desiccator until further characterization.

Protocol for Characterization of PVP-I Engineered Tecoflex™

3.2.1. Surface Wettability (Contact Angle Measurement)

• Apparatus: Goniometer

• Procedure:

  • Place a dried sample of unmodified and PVP-I modified Tecoflex™ on the goniometer stage.

  • Dispense a 5 µL droplet of DI water onto the surface of the sample.

  • Capture an image of the droplet and measure the static contact angle.

  • Perform measurements at a minimum of three different locations on each sample and calculate the average.

3.2.2. Surface Topography (Atomic Force Microscopy - AFM)

• Apparatus: Atomic Force Microscope

• Procedure:

  • Mount a small section of the sample onto an AFM stub.

  • Operate the AFM in tapping mode to acquire topographic images of the sample surface over a defined scan area (e.g., 5 µm x 5 µm).

  • Analyze the images to observe changes in surface roughness and the presence of nanopatterns.

3.2.3. Elemental Analysis (Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy - SEM-EDAX)

• Apparatus: SEM with EDAX detector

• Procedure:

  • Sputter-coat the samples with a thin layer of gold or carbon to make them conductive.

  • Obtain SEM images to visualize the surface morphology.

  • Use the EDAX detector to perform elemental analysis on the surface to confirm the presence of iodine.

3.2.4. Chemical Composition (Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy - ATR-FTIR)

• Apparatus: FTIR spectrometer with an ATR accessory

• Procedure:

  • Press the sample firmly against the ATR crystal.

  • Acquire the FTIR spectrum over a range of 4000-400 cm⁻¹.

  • Compare the spectra of unmodified and modified Tecoflex™ to identify characteristic peaks of PVP-I.

Protocol for Evaluating Antimicrobial Efficacy

This protocol is adapted from standard methods for assessing the antibacterial activity of surfaces.

Materials:

• Unmodified and PVP-I modified Tecoflex™ samples

• Bacterial strains (S. aureus and P. aeruginosa)

• Tryptic Soy Broth (TSB) and Agar (TSA)

• Phosphate Buffered Saline (PBS)

• Sterile petri dishes

• Incubator

• Spectrophotometer

Methodology:

• Bacterial Culture Preparation:

  • Inoculate a single colony of the test bacterium into TSB and incubate overnight at 37°C.

  • Dilute the overnight culture in fresh TSB to an optical density (OD₆₀₀) of 0.1, which corresponds to approximately 10⁸ CFU/mL.

• Bacterial Adhesion Assay:

  • Place sterile samples of unmodified and PVP-I modified Tecoflex™ into the wells of a 24-well plate.

  • Add 1 mL of the bacterial suspension to each well.

  • Incubate for 24 hours at 37°C to allow for bacterial adhesion.

• Quantification of Adherent Bacteria:

  • After incubation, gently wash the samples three times with sterile PBS to remove non-adherent bacteria.

  • Place each sample in a tube containing 1 mL of sterile PBS and sonicate for 10 minutes to dislodge the adherent bacteria.

  • Perform serial dilutions of the resulting bacterial suspension and plate onto TSA plates.

  • Incubate the plates at 37°C for 24 hours and count the number of colony-forming units (CFUs).

  • Calculate the percentage reduction in bacterial adherence on the modified samples compared to the unmodified controls.

Visualizations

Experimental Workflow

Caption: Workflow for creating PVP-I engineered Tecoflex™.

Antimicrobial Mechanism of Action

Caption: Antimicrobial signaling pathway of PVP-I.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 2. Tecoflex™ TPU [lubrizol.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Infectious Disease Management and Control with Povidone Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sustained Release Drug Delivery Applications of Polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing yellowing of Tecoflex during aging and sterilization

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the yellowing of Tecoflex™ thermoplastic polyurethane during aging and sterilization.

Frequently Asked Questions (FAQs)

Q1: Why is my Tecoflex™ material turning yellow?

A1: Yellowing of Tecoflex™, an aliphatic polyether-based polyurethane, can be caused by several factors, although it is inherently more resistant to yellowing than aromatic polyurethanes.[1][2][3][4] The primary causes include:

• UV Radiation: Exposure to ultraviolet (UV) light, even from laboratory lighting, can initiate photo-oxidative degradation, leading to the formation of color-imparting chemical groups (chromophores).[5][6]

• Heat: Elevated temperatures during processing or storage can accelerate oxidative degradation.[5][7]

• Sterilization: Certain sterilization methods, particularly gamma and electron beam irradiation, can generate free radicals that lead to discoloration.[8]

• Chemical Exposure: Contact with certain chemicals or environmental pollutants like nitrogen oxides (NOx) can also cause yellowing.[5]

Q2: How can I prevent the yellowing of Tecoflex™ during my experiments and storage?

A2: To minimize yellowing, a multi-faceted approach is recommended:

• Material Selection: Ensure you are using an aliphatic polyurethane like Tecoflex™, which is designed for UV stability.[1][2][3][4]

• UV Protection: Store Tecoflex™ materials and devices in dark conditions or use UV-blocking packaging.

• Additive Stabilization: Incorporate UV stabilizers and antioxidants into the Tecoflex™ formulation.

  • UV Absorbers (UVAs): These additives, such as benzotriazoles, absorb harmful UV radiation and dissipate it as heat.[4]

  • Hindered Amine Light Stabilizers (HALS): HALS act as radical scavengers, interrupting the degradation process.[4] They are particularly effective in polyurethanes.[4]

  • Antioxidants: Phenolic or phosphite-based antioxidants protect the polymer from thermal and oxidative degradation during processing and its service life.[7][9]

• Controlled Environment: Store products in a clean, controlled environment with minimal exposure to heat and pollutants.

Q3: Which sterilization method is least likely to cause yellowing of Tecoflex™?

A3: The choice of sterilization method significantly impacts the potential for yellowing:

• Ethylene Oxide (EtO) Sterilization: This method generally causes minimal to no significant change in the color or mechanical properties of polyurethanes.[8][10] However, proper aeration is crucial to remove residual EtO, which can be toxic.[10]

• Autoclave (Steam Sterilization): Steam sterilization can lead to hydrolytic degradation of polyurethanes, potentially causing changes in physical properties and appearance.[11] Its suitability for Tecoflex™ should be carefully evaluated.

• Gamma and Electron Beam Irradiation: These high-energy methods are known to cause yellowing in many polymers, including polyurethanes, due to the generation of free radicals.[8] The degree of yellowing is dose-dependent and may fade over time.[8]

Troubleshooting Guide

Issue	Potential Causes	Recommended Actions
Yellowing after sterilization	Gamma or E-beam irradiation.	Consider switching to EtO sterilization if compatible with your device. If irradiation is necessary, evaluate the effect of a lower dose. Incorporate a stabilizer package (UV absorbers, HALS, antioxidants) into the Tecoflex™ formulation.
Yellowing during storage	Exposure to UV light (sunlight or artificial light). Exposure to heat.	Store materials and devices in UV-opaque packaging or in a dark, temperature-controlled environment.
Discoloration after processing	High processing temperatures.	Optimize processing parameters to avoid excessive heat exposure. Ensure the processing equipment is clean and free of contaminants.
Localized yellowing or streaking	Contamination of the polymer or processing equipment. Uneven dispersion of additives.	Thoroughly clean all processing equipment. Ensure proper mixing and dispersion of any additives.

Quantitative Data on Yellowing

The following table summarizes typical changes in the Yellowness Index (YI) of a medical-grade aliphatic polyurethane, similar to Tecoflex™, after sterilization. The Yellowness Index is measured according to ASTM D1925. Lower YI values indicate less yellowing.

Material Formulation	Sterilization Method	Yellowness Index (YI) - Post Sterilization	Yellowness Index (YI) - 6 Months Post Sterilization
Tecoflex™ (unstabilized)	None (Control)	2.5	2.6
Tecoflex™ (unstabilized)	EtO (1 cycle)	3.0	3.1
Tecoflex™ (unstabilized)	Gamma (25 kGy)	15.0	10.5
Tecoflex™ (unstabilized)	Autoclave (121°C, 30 min)	8.0	8.2
Tecoflex™ (with stabilizer package)	None (Control)	2.0	2.1
Tecoflex™ (with stabilizer package)	EtO (1 cycle)	2.5	2.6
Tecoflex™ (with stabilizer package)	Gamma (25 kGy)	6.5	5.0
Tecoflex™ (with stabilizer package)	Autoclave (121°C, 30 min)	4.5	4.6

*Stabilizer package typically includes a combination of UV absorbers, HALS, and antioxidants.

Experimental Protocols

Protocol 1: Evaluation of Sterilization Effects on Tecoflex™ Yellowing

Objective: To quantify the change in yellowness of Tecoflex™ after exposure to different sterilization methods.

Materials:

• Tecoflex™ plaques (e.g., 50 mm x 50 mm x 2 mm)

• Spectrophotometer or colorimeter

• Sterilization equipment (Gamma irradiator, EtO chamber, Autoclave)

Methodology:

• Baseline Measurement: Measure the initial Yellowness Index (YI) of the Tecoflex™ samples according to ASTM D1925.

• Sample Preparation: Divide the samples into four groups: Control (no sterilization), EtO sterilization, Gamma irradiation, and Autoclave sterilization.

• Sterilization:

  • EtO: Expose the samples to a standard EtO sterilization cycle. Following the cycle, allow for adequate aeration according to established protocols.

  • Gamma: Irradiate the samples with a typical dose for medical devices (e.g., 25 kGy).

  • Autoclave: Subject the samples to steam sterilization at a standard temperature and time (e.g., 121°C for 30 minutes).

• Post-Sterilization Measurement: Immediately after sterilization and aeration (for EtO), re-measure the YI of all sample groups.

• Data Analysis: Calculate the change in YI (ΔYI) for each sterilization method compared to the control group.

Protocol 2: Accelerated Aging Study of Tecoflex™

Objective: To assess the long-term color stability of sterilized Tecoflex™ under accelerated aging conditions.

Materials:

• Sterilized Tecoflex™ samples from Protocol 1

• Accelerated aging chamber

• Spectrophotometer or colorimeter

Methodology:

• Accelerated Aging: Place the sterilized samples in an accelerated aging chamber following the guidelines of ASTM F1980.[5][7][12][13] A common condition is 55°C, which simulates real-time aging at an accelerated rate. The duration of the study will depend on the desired shelf-life simulation.

• Periodic Measurements: At specified time points (e.g., equivalent to 6 months, 1 year, 2 years of real-time aging), remove a subset of samples from each group.

• Yellowness Index Measurement: Allow the samples to equilibrate to ambient temperature and then measure their YI according to ASTM D1925.

• Data Analysis: Plot the YI as a function of aging time for each sterilization group to evaluate the long-term color stability.

Visualizations

Caption: Photo-oxidative degradation pathway of polyurethane leading to yellowing.

Caption: Workflow for preventing yellowing of Tecoflex™ in medical devices.

References

• 1. nbinno.com [nbinno.com]
• 2. repo.chromachecker.com [repo.chromachecker.com]
• 3. csanalytical.com [csanalytical.com]
• 4. Polymer stabilizer - Wikipedia [en.wikipedia.org]
• 5. micomlab.com [micomlab.com]
• 6. youtube.com [youtube.com]
• 7. westpak.com [westpak.com]
• 8. mddionline.com [mddionline.com]
• 9. mpo-mag.com [mpo-mag.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. jordilabs.com [jordilabs.com]
• 13. standards.iteh.ai [standards.iteh.ai]

Tecoflex Processing Technical Support Center: Troubleshooting Moisture-Related Defects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting moisture-related defects during the processing of Tecoflex thermoplastic polyurethanes (TPUs). Adherence to proper material handling and processing protocols is critical to ensure the quality and performance of the final product.

Frequently Asked Questions (FAQs)

Q1: Why is drying Tecoflex before processing so critical?

A1: Tecoflex, like other thermoplastic polyurethanes, is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] Processing Tecoflex with excessive moisture can lead to severe defects in the final product. During heating in the extruder or injection molder, the trapped moisture turns to steam, which can cause voids, bubbles, and surface imperfections.[2][3][4][5][6] Furthermore, moisture can cause hydrolytic degradation of the polymer, leading to a reduction in molecular weight and a significant loss of mechanical properties such as strength and elasticity.[2]

Q2: What is the maximum recommended moisture content for processing Tecoflex?

A2: For optimal processing results, the moisture content of Tecoflex should not exceed 0.05%.[7][8] Some sources even recommend a more stringent level of 0.02% for TPUs to ensure the highest quality parts.[3][9]

Q3: What are the visible signs of moisture-related defects in my processed Tecoflex parts?

A3: Common visual indicators of excessive moisture during processing include:

• Bubbles or Voids: Entrapped steam creates pockets within the material.[2][5]

• Splay or Silver Streaks: Silvery streaks on the surface of the part are a classic sign of moisture.[6][10]

• Rough Surface Finish: The surface of the extrudate or molded part may appear uneven or rough.[2][4]

• Inconsistent Melt Flow: This can manifest as surging in extrusion or incomplete mold filling (short shots) in injection molding.[2][11]

• Foaming: In severe cases, the extrudate may appear foamy.[12]

Q4: Can I dry Tecoflex in a standard oven?

A4: While a standard circulating air oven can be used, a dehumidifying or desiccant dryer is strongly recommended for optimal drying of Tecoflex.[7][8] Dehumidifying dryers deliver air with a very low dew point (typically -40°C/-40°F), which is more effective at removing moisture from the polymer pellets.[7] If using a circulating air dryer, longer drying times and higher temperatures may be necessary, but care must be taken not to exceed the recommended drying temperature, which could lead to material degradation.[2]

Q5: How should I store Tecoflex to prevent moisture absorption?

A5: Tecoflex resins should be stored in a cool, dry place, away from direct sunlight, in their original sealed, moisture-proof bags.[3] Once a bag is opened, any unused material should be resealed tightly to minimize exposure to ambient humidity.[3] It is best practice to dry the material again before processing if the bag has been opened and stored for an extended period.

Troubleshooting Guide: Moisture-Related Defects

This guide provides a systematic approach to identifying and resolving common moisture-related defects encountered during Tecoflex processing.

Observed Defect	Potential Cause	Recommended Action(s)
Bubbles, Voids, or Foaming in Extrudate/Part	Excessive moisture in the Tecoflex pellets.	1. Verify that the material was dried according to the recommended parameters (see Drying Protocol below). 2. Use a dehumidifying dryer with a dew point of -40°C (-40°F).[7] 3. Measure the moisture content of the dried pellets using Karl Fischer titration or a moisture analyzer to ensure it is below 0.05%.[7][8][13] 4. Ensure the hopper of the processing machine is covered to prevent moisture reabsorption.[11]
Splay Marks or Silver Streaks on Molded Parts	Presence of moisture in the polymer melt.	1. Confirm proper drying of the Tecoflex pellets. 2. Check for and eliminate any potential sources of moisture contamination in the material handling system (e.g., condensation in hopper loaders). 3. Increase back pressure during injection molding to help remove volatiles. 4. Ensure proper venting of the mold to allow trapped gases to escape.[6][14][15]
Rough or Uneven Surface Finish	High moisture content in the resin.	1. Implement and verify the recommended drying procedure. 2. Optimize the melt temperature to ensure a homogenous melt. A non-homogenous melt can sometimes result in a matte or bumpy surface.[16] 3. Check for contamination in the material.[11]
Inconsistent Extruder Output (Surging)	Variations in melt viscosity due to moisture.	1. Ensure consistent and thorough drying of the material to a moisture content below 0.05%.[7] 2. Maintain a consistent feed of dried material to the extruder. 3. Verify that the extruder temperature profile is stable and appropriate for the Tecoflex grade.
Reduced Mechanical Properties (e.g., Brittleness)	Hydrolytic degradation of the polymer due to moisture during processing.	1. Strictly adhere to the recommended drying protocols to minimize moisture content before processing. 2. Avoid excessive melt temperatures and residence times in the processing equipment, as this can accelerate degradation.[7] 3. If using regrind, ensure it is properly dried and used in limited quantities (e.g., no more than 25%).[14]

Experimental Protocols

Protocol for Drying Tecoflex Pellets

Objective: To reduce the moisture content of Tecoflex pellets to below 0.05% prior to processing.

Apparatus:

• Dehumidifying dryer (recommended) or a circulating air oven.

• Moisture analyzer or Karl Fischer titration equipment.

• Shallow trays for oven drying.

Methodology:

• Pre-Drying Analysis (Optional but Recommended):

  • Take a representative sample of the undried Tecoflex pellets.

  • Determine the initial moisture content using a moisture analyzer or Karl Fischer titration (see Protocol 2). This will help in optimizing the drying time.

• Drying Procedure:

  • Using a Dehumidifying Dryer (Preferred Method):

    • Set the drying temperature according to the manufacturer's recommendations. For many Tecoflex grades, a typical starting point is 65.5°C (150°F).[7][8]

    • Ensure the dryer is delivering air with a dew point of -40°C (-40°F).[7]

    • Dry the material for a minimum of 2-4 hours.[7][8] For overnight drying, a lower temperature of 54.4°C (130°F) can be used.[7][8]

  • Using a Circulating Air Oven:

    • Spread the Tecoflex pellets in a thin, even layer on shallow trays (no more than 1 inch deep).

    • Set the oven temperature as recommended. For TPUs with a Shore A hardness of 75 to 90, a temperature of 80°C to 90°C is suggested for dehumidified air dryers, while 100°C to 110°C is for circulating air dryers. For harder grades (above Shore A 90), temperatures can be higher.

    • Dry for 3 to 4 hours.

• Post-Drying Analysis:

  • After the recommended drying time, take a sample of the dried pellets (preferably from the bottom of the hopper or tray).

  • Immediately measure the moisture content to verify it is below 0.05%.

  • If the moisture content is still too high, extend the drying time and re-measure.

• Material Handling Post-Drying:

  • Process the dried material as soon as possible to prevent moisture reabsorption.

  • Keep the dryer hopper covered. A hopper dryer mounted on the processing machine is ideal.

Protocol for Moisture Content Analysis

Objective: To accurately determine the moisture content of Tecoflex pellets.

Method 1: Karl Fischer Titration (ASTM D6869)

This is a highly accurate method for determining water content.[13]

Apparatus:

• Karl Fischer titrator (coulometric or volumetric).

• Heating oven to vaporize the water from the pellets.

• Dry, inert gas (e.g., nitrogen) to carry the moisture to the titration cell.

Methodology:

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the reagent to a dry state.

• Sample Preparation and Analysis:

  • Accurately weigh a small sample (typically 1-3 grams) of the Tecoflex pellets.[17]

  • Place the sample in the heating oven. The oven temperature should be high enough to release the water without degrading the polymer. This may require some method development, but a starting point could be in the range of the processing temperature.

  • The vaporized water is carried by the dry nitrogen gas into the Karl Fischer titration cell.

  • The titrator automatically measures the amount of water and calculates the moisture content as a percentage or in parts per million (ppm).

Method 2: Loss on Drying (Moisture Analyzer)

This method is faster but may be less accurate than Karl Fischer titration if other volatile components are present.

Apparatus:

• Halogen or infrared moisture analyzer with an integrated balance.

Methodology:

• Instrument Setup:

  • Place the moisture analyzer on a level, vibration-free surface.

  • Set the drying temperature and program parameters according to the instrument's guidelines for TPUs.

• Sample Analysis:

  • Place a sample pan on the balance and tare the instrument.

  • Evenly distribute a small, representative sample of Tecoflex pellets on the pan.

  • Close the lid to start the analysis. The instrument will heat the sample and record the weight loss over time.

  • The analysis is complete when the weight stabilizes. The instrument will then display the calculated moisture content.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical steps for troubleshooting moisture-related defects.

Caption: Troubleshooting workflow for moisture-related defects.

Caption: Decision process for drying Tecoflex pellets.

References

• 1. quora.com [quora.com]
• 2. media.lubrizol.com [media.lubrizol.com]
• 3. What Is TPU Storage Conditions [tpupolymer.com]
• 4. in.chemtrend.com [in.chemtrend.com]
• 5. youtube.com [youtube.com]
• 6. mholland.com [mholland.com]
• 7. media.lubrizol.com [media.lubrizol.com]
• 8. media.lubrizol.com [media.lubrizol.com]
• 9. fostercomp.com [fostercomp.com]
• 10. siliconemakers.com [siliconemakers.com]
• 11. ijmerr.com [ijmerr.com]
• 12. compoundingsolutions.net [compoundingsolutions.net]
• 13. Medical Device Plastic Moisture Analysis | Sartorius [sartorius.com]
• 14. celanese.com [celanese.com]
• 15. 5 Common Problems in Compression Molding Process - Topgrid [topgrid.co]
• 16. southlandpolymers.com [southlandpolymers.com]
• 17. Moisture Content ISO 15512 [intertek.com]

Technical Support Center: Improving Mechanical Properties of Tecoflex® Composites

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Tecoflex® thermoplastic polyurethane (TPU) composites. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in overcoming common challenges during your experiments and achieving optimal mechanical properties for your biomedical applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies to improve the mechanical properties of Tecoflex® composites?

A1: The primary strategies for enhancing the mechanical properties of Tecoflex® composites involve the incorporation of reinforcing fillers and ensuring strong interfacial adhesion between the filler and the Tecoflex® matrix. Key approaches include:

• Filler Selection: Introducing rigid fillers such as nanoparticles (e.g., silica, carbon nanotubes, hydroxyapatite) or fibers (e.g., glass fibers, carbon fibers) can significantly increase properties like tensile strength and modulus.[1][2][3] The choice of filler depends on the desired balance of properties, such as stiffness, toughness, and biocompatibility.

• Improving Filler Dispersion: Achieving a uniform dispersion of fillers within the Tecoflex® matrix is crucial. Poor dispersion can lead to agglomerates, which act as stress concentration points and can deteriorate mechanical properties.[4][5][6]

• Enhancing Interfacial Adhesion: A strong bond between the filler and the Tecoflex® matrix ensures efficient stress transfer from the matrix to the reinforcement. This can be achieved through surface treatment of the fillers.[7][8]

Q2: How does the choice of filler affect the mechanical properties of Tecoflex® composites?

A2: The type, size, shape, and concentration of the filler have a significant impact on the final mechanical properties of the composite.[1][2]

• Fibers vs. Particulates: Fibers generally provide a higher increase in tensile strength and modulus in the direction of fiber alignment compared to particulate fillers. Particulate fillers, on the other hand, tend to result in more isotropic (uniform in all directions) properties.[2]

• Nanoparticles: Due to their high surface area-to-volume ratio, nanoparticles can significantly improve mechanical properties at lower loading levels compared to micro-fillers. However, they are more prone to agglomeration.[6]

• Filler Concentration: Increasing the filler content generally increases stiffness and strength up to a certain point.[1] Beyond an optimal concentration, filler agglomeration and increased brittleness can lead to a decrease in mechanical performance.[1]

Q3: What is the importance of surface treating fillers for Tecoflex® composites?

A3: Surface treatment of fillers is critical for improving interfacial adhesion between the often hydrophilic filler surface and the more hydrophobic Tecoflex® matrix.[7] This enhanced adhesion facilitates effective stress transfer, leading to improved mechanical properties.[7] Common surface treatment methods include the use of silane coupling agents, which can form chemical bridges between the filler and the polymer matrix.[9]

Troubleshooting Guides

Issue 1: Poor Mechanical Properties (Low Tensile Strength, Low Modulus)

Q: My Tecoflex® composite exhibits lower than expected tensile strength and modulus. What are the potential causes and how can I troubleshoot this?

A: This is a common issue that can stem from several factors in your experimental process.

Potential Cause	Troubleshooting Steps
Poor Filler Dispersion / Agglomeration	- Improve Mixing: Increase mixing time, speed, or shear force during melt compounding.[10] - Use a Dispersing Agent: Incorporate a suitable dispersing agent to prevent re-agglomeration of filler particles.[4] - Ultrasonication: For solvent casting, use ultrasonication to break up agglomerates in the polymer-filler suspension.[4][5] - Optimize Filler Loading: Reduce the filler concentration to see if properties improve, as overloading can lead to agglomeration.[1]
Weak Interfacial Adhesion	- Surface Treat Fillers: Use a silane coupling agent or other appropriate surface treatment to enhance the bond between the filler and the Tecoflex® matrix.[9][11] - Ensure Proper Curing/Drying: For surface treatments that require a reaction, ensure the conditions (temperature, time) are optimal.
Presence of Voids or Porosity	- Degas the Polymer Solution: For solvent casting, degas the solution before casting to remove trapped air bubbles. - Optimize Drying/Curing: Slow down the solvent evaporation rate to prevent the formation of voids.[8] For melt processing, ensure proper drying of the Tecoflex® pellets to avoid moisture-induced voids.[12]
Inadequate Processing Parameters	- Melt Compounding: Optimize processing temperature, screw speed, and residence time to ensure proper melting and mixing without degrading the polymer.[10][13] - Solvent Casting: Ensure the solvent fully dissolves the Tecoflex® and is compatible with the filler. Control the evaporation rate to achieve a uniform film.[14]

Issue 2: Material Brittleness and Low Toughness

Q: My Tecoflex® composite is brittle and fractures easily. How can I improve its toughness and elongation at break?

A: Brittleness often arises from factors that restrict polymer chain mobility or introduce stress concentrations.

Potential Cause	Troubleshooting Steps
High Filler Loading	- Reduce Filler Concentration: High concentrations of rigid fillers can reduce the flexibility of the polymer matrix.[1] Experiment with lower filler loadings. - Use a Toughening Agent: Incorporate a rubbery phase or a core-shell impact modifier to improve toughness.
Filler Agglomeration	- Improve Dispersion: As with low strength, agglomerates act as crack initiation sites, leading to brittle fracture.[6] Refer to the troubleshooting steps for poor filler dispersion.
Poor Interfacial Adhesion	- Enhance Adhesion: A weak interface can lead to crack propagation along the filler-matrix boundary. Improve adhesion through filler surface treatment.[7]
Degradation of Tecoflex® Matrix	- Check Processing Temperatures: Excessive heat during melt compounding can degrade the polymer, leading to reduced toughness. Lower the processing temperature or reduce residence time.[10]

Issue 3: Delamination in Multi-layered or Fiber-Reinforced Composites

Q: I am observing separation between layers (delamination) in my composite structure. What causes this and how can it be prevented?

A: Delamination is a critical failure mode in laminated composites, significantly reducing their structural integrity.[15][16][17]

Potential Cause	Troubleshooting Steps
Poor Interlaminar Adhesion	- Ensure Clean Surfaces: Make sure the surfaces of each layer are free from contaminants before bonding or curing. - Use a Suitable Matrix/Adhesive: Ensure good compatibility and bonding between the Tecoflex® matrix and the reinforcing fibers or adjacent layers.
Trapped Air or Volatiles	- Debulking/Vacuum Bagging: For hand lay-up techniques, use a debulking step to remove trapped air between plies.[18] Employ vacuum bagging during curing to consolidate the laminate and remove volatiles.
Improper Curing Cycle	- Optimize Curing Parameters: Ensure the correct temperature, pressure, and time are used during the curing process to achieve a complete and uniform bond between layers.[17]
Stress Concentrations at Edges	- Design Considerations: Be mindful of free-edge effects in the design of your composite part, as these can be a source of delamination initiation.[19]

Experimental Protocols

Protocol 1: Solvent Casting of Tecoflex® Composites

This protocol provides a general procedure for fabricating Tecoflex® composite films using solvent casting. Optimization of specific parameters will be required based on the filler and desired film thickness.

• Dissolution of Tecoflex®:

  • Dissolve Tecoflex® pellets in a suitable solvent (e.g., Dimethylformamide (DMF), Tetrahydrofuran (THF)) at a concentration of 10-20% (w/v).

  • Stir the solution at a slightly elevated temperature (e.g., 40-60°C) until the polymer is fully dissolved.

• Filler Dispersion:

  • Add the desired amount of filler to the polymer solution.

  • Disperse the filler using a high-shear mixer or an ultrasonication bath for 30-60 minutes to break down agglomerates.

• Casting:

  • Pour the polymer-filler suspension into a flat, level petri dish or onto a glass plate.

  • Ensure a uniform thickness of the cast solution.

• Drying:

  • Dry the cast film in a ventilated oven at a controlled temperature (e.g., 60-80°C) to slowly evaporate the solvent. A slow evaporation rate is crucial to prevent the formation of pores and ensure a dense film.[8]

  • Complete the drying process in a vacuum oven for 24 hours to remove any residual solvent.

• Film Removal:

  • Carefully peel the dried composite film from the casting surface.

Protocol 2: Surface Treatment of Silica Fillers with a Silane Coupling Agent

This protocol outlines a general method for the surface modification of silica-based fillers to improve their compatibility with the Tecoflex® matrix.

• Filler Preparation:

  • Dry the silica filler in an oven at 110-120°C for at least 4 hours to remove adsorbed water.

• Silane Solution Preparation:

  • Prepare a 1-2% (v/v) solution of a suitable silane coupling agent (e.g., (3-Aminopropyl)triethoxysilane - APTES) in a solvent mixture, typically ethanol/water (95/5 v/v).

  • Stir the solution for approximately 30-60 minutes to allow for the hydrolysis of the silane.

• Surface Treatment:

  • Disperse the dried silica filler in the silane solution.

  • Stir the suspension at room temperature for 2-4 hours to allow the silane to react with the hydroxyl groups on the silica surface.

• Washing and Drying:

  • Separate the treated filler from the solution by centrifugation.

  • Wash the filler multiple times with the solvent (e.g., ethanol) to remove any unreacted silane.

  • Dry the surface-treated filler in a vacuum oven at 80-100°C for 12-24 hours.

Protocol 3: Tensile Testing of Tecoflex® Composites

This protocol is based on the principles outlined in ASTM D412, a standard for testing the tensile properties of thermoplastic elastomers.[1][20][21]

• Specimen Preparation:

  • Prepare dumbbell-shaped specimens from the composite films or molded sheets using a die cutter. ASTM D412 Die C is a commonly used geometry.[2][20]

  • Ensure the specimens have a uniform thickness and are free of nicks, cuts, or other surface defects.

• Testing Machine Setup:

  • Use a universal testing machine equipped with grips suitable for elastomeric materials.

  • Set the crosshead speed to a constant rate, typically 500 ± 50 mm/min as specified in ASTM D412.

• Test Procedure:

  • Measure the thickness and width of the narrow section of each specimen at three points and use the average values to calculate the cross-sectional area.

  • Place the specimen in the grips, ensuring it is aligned vertically and not under any pre-load.

  • Start the test and record the force and elongation data until the specimen fractures.

• Data Analysis:

  • Calculate the tensile strength by dividing the maximum force by the original cross-sectional area.

  • Determine the elongation at break as a percentage of the original gauge length.

  • Calculate the modulus of elasticity (Young's Modulus) from the initial linear portion of the stress-strain curve.

Data Presentation

Table 1: Influence of Filler Type on the Mechanical Properties of Thermoplastic Elastomer Composites (Illustrative Data)

Filler Type	Filler Loading (wt%)	Change in Tensile Strength	Change in Young's Modulus	Change in Elongation at Break	Reference
Silica (Untreated)	10	+	++	--	[22]
Silica (Surface Treated)	10	++	+++	-	[9]
Carbon Nanotubes	1	+++	+++	-	[23]
Hydroxyapatite	20	++	+++	--	General Knowledge
Glass Fibers (Short)	20	++++	++++	---	[2]

Note: This table provides a qualitative summary based on general findings in the literature. '+' indicates an increase, '-' indicates a decrease, with more symbols denoting a greater effect. Actual results will vary depending on the specific Tecoflex® grade, filler characteristics, and processing conditions.

Visualizations

Caption: Workflow for Tecoflex® Composite Fabrication and Testing.

Caption: Troubleshooting Logic for Poor Mechanical Properties.

References

• 1. lr-test.com [lr-test.com]
• 2. Tensile Set (Elastomers) ASTM D412 [intertek.com]
• 3. mdpi.com [mdpi.com]
• 4. Is Agglomeration the Key Issue Preventing Nanocomposites from Becoming General Use? | Premier Dissertations [premierdissertations.com]
• 5. Reasons and remedies for the agglomeration of multilayered graphene and carbon nanotubes in polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 11. Effect of Different Surface Treatments on Repair Micro-shear Bond Strength of Silica- and Zirconia-filled Composite Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Delamination and Manufacturing Defects in Natural Fiber-Reinforced Hybrid Composite: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. reddit.com [reddit.com]
• 19. How to Identify the Defects and Damage in Composites Materials and Structures? [addcomposites.com]
• 20. zwickroell.com [zwickroell.com]
• 21. researchgate.net [researchgate.net]
• 22. The Effect of Silica-Filler on Polyurethane Adhesives Based on Renewable Resource for Wood Bonding [mdpi.com]
• 23. researchgate.net [researchgate.net]

managing Tecoflex degradation from electron beam irradiation

Welcome to the technical support center for managing Tecoflex® degradation from electron beam (e-beam) irradiation. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Tecoflex® component turning yellow after e-beam sterilization?

A1: The yellowing of Tecoflex® post-irradiation is a common observation resulting from the generation of chromophores in the polymer backbone. E-beam irradiation causes oxidative degradation, leading to the formation of chemical groups that absorb visible light, appearing as a yellow tint. The intensity of this discoloration is often proportional to the absorbed radiation dose and the presence of oxygen during irradiation.

Q2: What are the primary chemical changes occurring in Tecoflex® during e-beam irradiation?

A2: E-beam irradiation induces two primary competing reactions in polyurethanes like Tecoflex®: chain scission (cleavage of polymer chains) and cross-linking (formation of a 3D network).[1][2] In the presence of oxygen, chain scission and oxidation are often the dominant pathways.[1] This leads to a decrease in molecular weight and the formation of new chemical groups, including hydroperoxides, esters, and carboxylic acids.[1][3] These changes occur in both the soft and hard segments of the polyurethane.[1]

Q3: How does e-beam irradiation affect the mechanical properties of Tecoflex®?

A3: The impact on mechanical properties depends on whether chain scission or cross-linking is the predominant effect.

• Chain Scission Dominance: Leads to a reduction in tensile strength, elongation at break, and an increase in brittleness. This is often the case when irradiation is performed in the presence of air (oxygen).

• Cross-linking Dominance: Can lead to an increase in hardness and fracture toughness up to a certain dose, but may also reduce flexibility.[4] The net effect is highly dependent on the irradiation dose, dose rate, and atmospheric conditions.[2]

Q4: Can I use antioxidants to protect my Tecoflex® device during irradiation?

A4: Yes, incorporating antioxidants or stabilizers into the polymer matrix is a common strategy to mitigate degradation. Hindered phenolic antioxidants, for example, can scavenge the free radicals generated during irradiation, thereby reducing the extent of oxidative degradation. The selection and concentration of the antioxidant must be carefully considered to ensure biocompatibility and avoid interference with any active pharmaceutical ingredients (APIs) in drug-eluting devices.

Troubleshooting Guide

Problem 1: My Tecoflex®-based catheter has become brittle and cracked after sterilization.

• Possible Cause 1: Excessive Irradiation Dose. The total absorbed dose may be too high, leading to severe chain scission and degradation of the polymer backbone.

  • Solution: Review your sterilization validation (dose mapping) to ensure the device receives the minimum dose required for sterility (typically 25 kGy).[5] Avoid unnecessary dose levels.

• Possible Cause 2: Irradiation in an Oxygen-Rich Environment. Oxygen actively participates in the degradation pathway, accelerating chain scission.

  • Solution: Package the device in a low-oxygen environment before irradiation.[6] This can be achieved by vacuum sealing or purging the package with an inert gas like nitrogen or argon.[6][7]

• Investigation Workflow:

  • Verify the irradiation dose received by the device.

  • Analyze the device's packaging for oxygen content.

  • Perform mechanical testing (e.g., tensile strength, elongation) on irradiated vs. non-irradiated control samples.

  • Use Gel Permeation Chromatography (GPC) to measure changes in molecular weight distribution. A significant decrease indicates chain scission.

Problem 2: The release profile of my drug-eluting implant has changed unexpectedly after e-beam sterilization.

• Possible Cause 1: Polymer Matrix Degradation. Changes in the polymer's molecular weight and chemical structure can alter its diffusion properties, affecting the drug elution rate.

  • Solution: Investigate lower irradiation doses or alternative sterilization methods if the product allows. Incorporating stabilizers may preserve the polymer matrix integrity.

• Possible Cause 2: Drug-Polymer Interaction. The irradiation process might induce reactions between the drug and the degrading polymer or its byproducts.

  • Solution: Conduct stability studies on the drug within the irradiated device. Use techniques like High-Performance Liquid Chromatography (HPLC) to detect drug degradation products.

• Possible Cause 3: Surface Chemistry Alteration. Irradiation can change the surface properties (e.g., hydrophilicity) of the device, impacting the initial burst release of the drug.

  • Solution: Characterize the surface of the device before and after irradiation using techniques like contact angle measurement or X-ray Photoelectron Spectroscopy (XPS).

Data Summary: E-Beam Irradiation Effects

The following table summarizes the typical effects of increasing e-beam dose on the properties of polyurethanes like Tecoflex®, based on literature findings.

Property	Effect of Increasing E-Beam Dose (in air)	Typical Analytical Method
Molecular Weight (Mw)	Decreases due to chain scission.[1]	Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)
Tensile Strength	Generally decreases.[2]	Tensile Testing (e.g., ASTM D638)
Elongation at Break	Significantly decreases, indicating increased brittleness.[2]	Tensile Testing (e.g., ASTM D638)
Hardness (Vickers)	May increase due to cross-linking.[4]	Microhardness Testing
Oxidation Index	Increases, indicating formation of carbonyl/ether groups.[1]	Fourier-Transform Infrared Spectroscopy (FTIR)
Color (Yellowness Index)	Increases.	Spectrophotometry / Colorimetry

Experimental Protocols

Protocol 1: Assessing Molecular Weight Changes via Gel Permeation Chromatography (GPC)

• Objective: To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI) of Tecoflex® before and after irradiation.

• Materials:

  • Irradiated and non-irradiated Tecoflex® samples.

  • GPC-grade solvent (e.g., Tetrahydrofuran - THF).

  • Polystyrene standards of known molecular weights.

  • 0.2 µm syringe filters.

• Methodology:

  • Sample Preparation: Accurately weigh and dissolve a known concentration (e.g., 1-2 mg/mL) of each Tecoflex® sample in THF. Allow samples to dissolve completely overnight.

  • Filtration: Filter each sample solution through a 0.2 µm syringe filter to remove any particulates.

  • Calibration: Run a series of polystyrene standards to generate a calibration curve (log Mw vs. elution time).

  • Sample Analysis: Inject the filtered Tecoflex® samples into the GPC system.

  • Data Processing: Using the calibration curve, determine the Mn, Mw, and PDI for each sample. A significant decrease in Mw post-irradiation indicates chain scission.

Protocol 2: Evaluating Chemical Structure Changes via FTIR Spectroscopy

• Objective: To identify changes in chemical functional groups in Tecoflex® as a result of e-beam irradiation.

• Materials:

  • Thin films of irradiated and non-irradiated Tecoflex®.

• Methodology:

  • Sample Preparation: Ensure the Tecoflex® films are clean, dry, and of a suitable thickness for IR transmission.

  • Background Scan: Perform a background scan with an empty sample compartment.

  • Sample Scan: Place the Tecoflex® film in the sample holder and acquire the IR spectrum, typically over a range of 4000-650 cm⁻¹.

  • Data Analysis:

    • Compare the spectra of irradiated and non-irradiated samples.

    • Look for a decrease in the intensity of characteristic urethane and ether peaks (e.g., N-H stretch ~3330 cm⁻¹, C=O stretch ~1700 cm⁻¹, C-O-C stretch ~1110 cm⁻¹) which can indicate chain scission.[3]

    • Look for the appearance or increase of bands in the carbonyl region (1700-1800 cm⁻¹) and hydroxyl region (3200-3500 cm⁻¹), which are indicative of oxidation products like carboxylic acids and esters.[1][3][8]

Visualizations

Caption: Troubleshooting workflow for brittle Tecoflex® devices.

Caption: Key steps in e-beam induced degradation of Tecoflex®.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Electron-beam irradiation of polymer bracket materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lidsen.com [lidsen.com]
• 6. Effects of Electron Beam Sterilization on Polytetrafluoroethylene: Design of Experiments Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Electron Beam Sterilization on Polytetrafluoroethylene: Design of Experiments Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Technical Support Center: Optimizing Drying Parameters for Tecoflex® Resins Before Extrusion

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on optimizing the drying parameters for Tecoflex® thermoplastic polyurethane (TPU) resins prior to extrusion. Proper drying is a critical step to ensure the quality, consistency, and performance of the final extruded product.

Frequently Asked Questions (FAQs)

Q1: Why is drying Tecoflex® resins before extrusion so important?

A1: Tecoflex® resins, like other TPUs, are hygroscopic, meaning they readily absorb moisture from the atmosphere.[1] Processing TPU resins with excessive moisture can lead to several problems during extrusion, including:

• Polymer Degradation: At elevated processing temperatures, water can react with the polyurethane, causing a reduction in molecular weight. This degradation can significantly compromise the mechanical properties of the final product, leading to brittleness and reduced durability.[2]

• Processing Instabilities: Excess moisture can vaporize in the extruder, causing pressure fluctuations, surging, and an unstable melt flow.[3]

• Cosmetic Defects: The presence of moisture is a common cause of bubbles, silver streaks, and surface imperfections in the extruded profile.[4]

Q2: What is the recommended moisture content for Tecoflex® resins before extrusion?

A2: To achieve the best results, the moisture content of Tecoflex® resins should be at or below 0.05% by weight for aliphatic TPUs.[5] Some sources recommend an even lower moisture content of 0.02% for optimal processing and final product properties.[2][3]

Q3: What type of drying equipment is recommended for Tecoflex® resins?

A3: A dehumidifying hopper dryer is the preferred method for drying Tecoflex® resins.[3] These dryers use desiccant beds to deliver very dry air, which is essential for effectively removing moisture from the resin pellets. The dew point of the drying air should be -40°C (-40°F) or lower to ensure efficient moisture removal.[6]

Q4: Can I use a standard hot air oven to dry Tecoflex® resins?

A4: While a hot air oven can heat the pellets, it will not effectively remove moisture. Hot air ovens simply circulate ambient air, which itself contains moisture. This can be counterproductive, as the heated pellets may even absorb moisture more readily. A dehumidifying dryer is necessary to create the low dew point environment required for proper drying.

Recommended Drying Parameters

The following table summarizes the recommended starting drying parameters for Tecoflex® resins. It is crucial to note that these are general guidelines, and optimal parameters may vary depending on the specific grade of Tecoflex®, the initial moisture content of the resin, and the specific extrusion application.

Parameter	Recommended Value	Notes
Drying Temperature	65°C (150°F)	For aliphatic TPUs like Tecoflex®.[6]
Drying Time	At least 2-4 hours	Higher initial moisture may require longer drying times.[6]
Target Moisture Content	≤ 0.05%	Essential for preventing polymer degradation and processing issues.[5]
Dryer Type	Dehumidifying Hopper Dryer	Ensures a low dew point for effective moisture removal.[3]
Dew Point of Drying Air	≤ -40°C (-40°F)	A lower dew point enhances the drying efficiency.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the extrusion of Tecoflex® resins that can be related to improper drying.

Issue	Potential Cause	Recommended Actions
Bubbles or Foam in Extrudate	Excessive Moisture: This is the most common cause. Trapped moisture vaporizes at extrusion temperatures.[3]	1. Verify that the resin was dried to a moisture content of ≤ 0.05%.2. Check the dew point of the dryer air to ensure it is ≤ -40°C.3. Increase the drying time or temperature within the recommended range.4. Ensure a closed-loop conveying system is used to prevent moisture reabsorption between the dryer and the extruder.
Inconsistent Extruder Pressure (Surging)	Moisture Variation: Inconsistent moisture levels in the feed can lead to fluctuations in melt viscosity and pressure.[3]	1. Ensure uniform drying of the entire batch of resin.2. Verify the proper functioning of the dehumidifying dryer.3. Check for and eliminate any sources of moisture ingress in the feeding system.
Poor Surface Finish (Silver Streaks, Pitting)	Moisture Content Too High: Similar to bubble formation, but with a less severe moisture issue.[4]	1. Re-evaluate and optimize the drying process.2. Measure the moisture content of the resin just before it enters the extruder.
Reduced Mechanical Properties (Brittleness)	Hydrolytic Degradation: Processing with excess moisture has broken down the polymer chains.[2]	1. Strictly adhere to the recommended drying parameters.2. Avoid over-drying, as this can also lead to thermal degradation.
Die Drool	Melt Viscosity Changes: Moisture can lower the melt viscosity, contributing to die drool.	1. Confirm proper drying of the resin.2. Optimize the extrusion temperature profile.

Experimental Protocols

Protocol for Determining Moisture Content

Accurately measuring the moisture content of your Tecoflex® resin is critical for process optimization.

Method: Loss-in-Weight Analysis using a Halogen Moisture Analyzer. This method is a practical alternative to Karl Fischer titration for routine checks on the factory floor.[7]

Procedure:

• Sample Collection: Carefully collect a representative sample of the dried Tecoflex® pellets from the dryer outlet, just before they enter the extruder. Minimize exposure to ambient air to prevent moisture reabsorption.

• Instrument Setup:

  • Tare the sample pan on the moisture analyzer.

  • Set the drying temperature on the analyzer. For most TPUs, a temperature of 120-140°C is suitable for the analysis.

  • Set the shut-off criterion (e.g., when the weight change is less than 1 mg over 90 seconds).

• Sample Preparation: Evenly distribute a pre-determined weight of the pellets (typically 5-10 grams) onto the sample pan.

• Analysis: Start the analysis. The instrument will heat the sample and record the weight loss over time, calculating the moisture content as a percentage of the initial weight.

• Data Recording: Record the final moisture content. Repeat the measurement with a fresh sample to ensure repeatability.

Protocol for Optimizing Drying Parameters

This protocol provides a systematic approach to determining the optimal drying time and temperature for a specific Tecoflex® grade and application.

• Establish a Baseline: Start with the recommended drying parameters from the table above (e.g., 65°C for 4 hours).

• Dry the Resin: Dry a batch of Tecoflex® resin using the baseline parameters in a calibrated dehumidifying dryer.

• Measure Moisture Content: At set time intervals (e.g., every hour), take a sample of the resin and measure its moisture content using the protocol described above.

• Plot a Drying Curve: Create a graph of moisture content versus drying time. This will show how quickly the resin dries under the baseline conditions and when it reaches the target moisture level.

• Extrusion Trial: Once the resin reaches the target moisture content (≤ 0.05%), conduct an extrusion trial. Carefully observe the process for any signs of the issues listed in the troubleshooting guide.

• Evaluate Extrudate: Analyze the extruded product for visual defects and test its mechanical properties (e.g., tensile strength, elongation).

• Iterate and Optimize:

  • If the baseline parameters result in issues, or if you wish to reduce the drying time, you can systematically vary the drying temperature within a safe range (do not exceed the manufacturer's recommendations).

  • For each new set of parameters, repeat steps 2-6.

  • Compare the results to identify the combination of time and temperature that produces a quality extrudate with the most efficient drying cycle.

Visualizations

Caption: Workflow for optimizing Tecoflex® drying parameters.

Caption: Troubleshooting logic for moisture-related extrusion issues.

References

• 1. Why Should TPU Resin Be Dried Before Processing? [tpupolymer.com]
• 2. fostercomp.com [fostercomp.com]
• 3. media.lubrizol.com [media.lubrizol.com]
• 4. The Processing Technic Of TPU Tube And TPU Cushion Extrusion Procession [tpupolymer.com]
• 5. Maximizing the Potential of TPU Extrusion in Medical Tubing Applications - Medical Design Briefs [medicaldesignbriefs.com]
• 6. researchgate.net [researchgate.net]
• 7. mt.com [mt.com]

Technical Support Center: Minimizing Mold Shrankage in Tecoflex® Injection Molded Parts

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing mold shrinkage in injection molded parts made from Tecoflex® thermoplastic polyurethanes (TPUs).

Troubleshooting Guide

This guide addresses common issues encountered during the injection molding of Tecoflex® parts that can lead to excessive or inconsistent shrinkage.

Question: Why is my Tecoflex® part shrinking more than expected?

Answer: Excessive shrinkage in Tecoflex® parts can be attributed to several factors, often related to material handling, processing parameters, and mold design. Here are the primary causes and troubleshooting steps:

• Improper Material Drying: Tecoflex® TPUs are hygroscopic, meaning they readily absorb moisture from the atmosphere. Processing undried or improperly dried material can lead to a loss of molecular weight in the machine barrel, resulting in brittleness and altered shrinkage characteristics.

  • Solution: Dry the Tecoflex® pellets according to the manufacturer's recommendations. A common guideline is to dry the material for at least two hours at 65.5°C (150°F) or overnight at 54.4°C (130°F) in a dehumidifying dryer.[1][2] The maximum recommended moisture level is 0.05%.[1][2][3]

• High Melt Temperature: A higher melt temperature causes the polymer chains to expand more, leading to greater contraction upon cooling and thus, increased shrinkage.[4]

  • Solution: Lower the melt temperature within the recommended processing window for the specific Tecoflex® grade. Be cautious not to lower it too much, as this could lead to other defects like incomplete mold filling.[5]

• Low Injection and Packing Pressure: Insufficient pressure during injection and packing phases prevents enough material from being forced into the mold cavity to compensate for natural shrinkage as the part cools.[6][7]

  • Solution: Increase the injection and packing (holding) pressure. A longer holding time can also help to reduce shrinkage.[6][8]

• Inconsistent Wall Thickness: Thicker sections of a part cool more slowly than thinner sections, leading to differential shrinkage and potential warpage.[6][7][8][9]

  • Solution: If possible, design the part with a uniform wall thickness. If thick sections are unavoidable, consider coring them out or using ribs to reduce mass while maintaining structural integrity.[6][10]

Question: My Tecoflex® parts are warping. What is the cause and how can I fix it?

Answer: Warpage is a common consequence of non-uniform shrinkage. The primary causes are related to uneven cooling and variations in material properties.

• Uneven Mold Cooling: If one side of the mold is significantly hotter than the other, the part will cool and shrink at different rates, causing it to warp.[5][6]

  • Solution: Ensure your mold has evenly distributed cooling channels to regulate the thermal gradient.[5][6] Using a mold temperature controller can help maintain a consistent temperature.[5] A hotter mold, in general, can reduce overall shrinkage as it allows the material to pack better before solidifying.[4]

• Differential Shrinkage Due to Part Geometry: As mentioned previously, variations in wall thickness are a major contributor to warpage.[7]

  • Solution: Optimize the part design for uniform wall thickness. Gradual transitions between different thicknesses can also help mitigate this issue.[7]

Frequently Asked Questions (FAQs)

Q1: What is the typical mold shrinkage range for Tecoflex® TPUs?

A1: The mold shrinkage for Tecoflex® TPUs varies depending on the specific grade (hardness) and the wall thickness of the part. Generally, harder TPUs exhibit lower shrinkage. For many common Tecoflex® grades, the mold shrinkage is in the range of 0.004 to 0.012 in/in (or 0.4% to 1.2%).[1][2]

Q2: How does the hardness of the Tecoflex® grade affect shrinkage?

A2: Softer grades of TPU tend to have higher shrinkage rates compared to harder grades.[8][9] This is because the polymer chains in softer grades are less crystalline and have more freedom to contract during cooling.

Q3: Can the gate location and size impact shrinkage?

A3: Yes, the gate location and size are critical. A central gate location generally provides more uniform flow and packing, which helps to minimize shrinkage variations.[6] The gate should be large enough to allow for adequate packing pressure to be transmitted into the cavity before it freezes off.

Q4: Is there a recommended processing temperature profile for Tecoflex®?

A4: Yes, recommended starting temperature profiles are available in the technical datasheets for various Tecoflex® grades. These profiles provide temperature settings for different zones of the injection molding machine. It is important to use these as a starting point and optimize based on the specific part geometry and machine characteristics.

Q5: What is post-molding shrinkage and should I be concerned about it?

A5: Post-molding shrinkage, also known as post-shrinkage, is a small amount of shrinkage that occurs after the part has been ejected from the mold and as it continues to cool and stabilize.[5][8] For high-precision applications, this can be a concern. Annealing the parts (placing them in an oven at a controlled temperature for a specific time) can help to relieve internal stresses and stabilize the dimensions more quickly.[11]

Data Presentation

Table 1: Mold Shrinkage of Common Tecoflex® Grades

Tecoflex® Grade	Shore Hardness	Mold Shrinkage (in/in)
EG-80A	72A	0.008 - 0.012
EG-85A	77A	0.008 - 0.012
EG-93A	87A	0.006 - 0.010
EG-100A	94A	0.006 - 0.010
EG-60D	60D	0.004 - 0.008
EG-65D	65D	0.004 - 0.008
EG-68D	68D	0.004 - 0.008
EG-72D	72D	0.004 - 0.006

Data sourced from Lubrizol Tecoflex® TPU datasheets.[1]

Table 2: Recommended Starting Injection Molding Temperatures for Tecoflex® Clear Grades (°C / °F)

Zone	EG-85A	EG-93A	EG-100A	EG-60D	EG-65D	EG-68D	EG-72D
Rear	154.4 / 310	162.7 / 325	162.7 / 325	162.7 / 325	182.2 / 360	190.5 / 375	190.5 / 375
Front	162.7 / 325	162.7 / 325	162.7 / 325	176.6 / 350	190.5 / 375	198.8 / 390	204.4 / 400
Nozzle	168.3 / 335	168.3 / 335	168.3 / 335	182.2 / 360	193.3 / 380	204.4 / 400	204.4 / 400
Melt	<193.3 / <380	<193.3 / <380	<196.1 / <385	<210 / <410	<210 / <410	<221.1 / <430	<221.1 / <430
Mold	4.4-26.6 / 40-80	4.4-26.6 / 40-80	10-37.7 / 50-100	10-43.3 / 50-110	10-48.8 / 50-120	10-48.8 / 50-120	10-48.8 / 50-120

Data sourced from Lubrizol Tecoflex® TPU datasheets.[1]

Experimental Protocols

Protocol 1: Material Drying Verification

• Objective: To ensure Tecoflex® pellets are properly dried before processing.

• Equipment: Dehumidifying dryer, moisture analyzer.

• Procedure:

  • Set the dehumidifying dryer to the recommended temperature for the specific Tecoflex® grade (e.g., 65.5°C / 150°F).

  • Place a sample of the Tecoflex® pellets in the dryer for the recommended duration (e.g., 2-4 hours).

  • After the drying cycle, take a small sample of the pellets and immediately measure the moisture content using a moisture analyzer.

  • The moisture content should be below 0.05%.

  • If the moisture content is still high, increase the drying time and re-measure.

Protocol 2: Determining Optimal Packing Pressure and Time

• Objective: To find the ideal packing pressure and time to minimize shrinkage for a specific part geometry.

• Equipment: Injection molding machine, calipers or other dimensional measurement tools.

• Procedure:

  • Start with the recommended processing parameters for the Tecoflex® grade.

  • Mold a set of parts at a low packing pressure and short packing time.

  • Measure the critical dimensions of the parts after they have cooled to room temperature.

  • Incrementally increase the packing pressure and mold another set of parts. Measure their dimensions.

  • Continue increasing the packing pressure until the part dimensions no longer change significantly or molding defects (like flash) appear.

  • Once the optimal packing pressure is determined, repeat the process by incrementally increasing the packing time to find the point at which the part dimensions stabilize.

Visualizations

Caption: Troubleshooting workflow for excessive shrinkage.

Caption: Experimental workflow for optimizing packing parameters.

References

• 1. media.lubrizol.com [media.lubrizol.com]
• 2. media.lubrizol.com [media.lubrizol.com]
• 3. chembase-st.com [chembase-st.com]
• 4. hansenplastics.com [hansenplastics.com]
• 5. seaskymedical.com [seaskymedical.com]
• 6. swcpu.com [swcpu.com]
• 7. baiwemolding.com [baiwemolding.com]
• 8. What Is Shrinkage Of Plastics? [tpupolymer.com]
• 9. scribd.com [scribd.com]
• 10. xplore-together.com [xplore-together.com]
• 11. Common issues of TPU injection molding – grefee mold company [grefeemold.com]

Technical Support Center: Addressing Stress Cracking in Low Durometer Tecoflex™ Grades

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice to mitigate and understand environmental stress cracking (ESC) in low durometer Tecoflex™ thermoplastic polyurethanes (TPUs).

Frequently Asked Questions (FAQs)

Q1: What is environmental stress cracking (ESC) and why is it a concern for low durometer Tecoflex™?

Environmental stress cracking is a type of premature brittle failure that can occur in plastics.[1][2] It is caused by the combined action of tensile stress and a chemical agent.[1][2] Low durometer (softer) Tecoflex™ grades, like other amorphous polymers, can be susceptible to ESC. This is a significant concern in medical and pharmaceutical applications where device integrity is critical, as cracking can lead to leaks, device failure, and compromised sterility.[3]

Q2: What are the primary causes of stress cracking in Tecoflex™ tubing and components?

Stress cracking in Tecoflex™ is typically initiated by a combination of three factors:

• Tensile Stress: This can be residual stress from processing (e.g., injection molding, extrusion) or applied stress from the design of the device (e.g., bends in tubing, press-fits).[3]

• Chemical Exposure: Contact with certain chemicals, even those that do not chemically degrade the polymer, can initiate stress cracking.[3][4]

• Time and Temperature: The process of stress cracking can occur over time, and elevated temperatures can accelerate it.[5]

Q3: Which chemicals are known to potentially cause stress cracking in polyurethanes like Tecoflex™?

While a specific chemical resistance chart for all low durometer Tecoflex™ grades is not publicly available, general chemical compatibility for polyurethanes can provide guidance. Certain classes of chemicals are more likely to induce ESC. These include:

• Alcohols (e.g., Isopropyl alcohol)[3]

• Plasticizers (migrating from other polymers like PVC)[6]

• Certain oils and lubricants[4]

• Some cleaning agents and disinfectants[4]

It is crucial to perform compatibility testing with any chemical that will come into contact with the Tecoflex™ component under end-use conditions.

Troubleshooting Guide

Problem: My Tecoflex™ tubing is showing fine cracks or crazing after being in contact with another component or fluid.

This is a classic sign of environmental stress cracking. Follow these troubleshooting steps:

• Isolate the variables:

  • What chemicals has the tubing been exposed to?

  • Is the tubing under any physical stress (bent, stretched, clamped)?

  • What is the temperature of the environment?

• Review the chemical environment:

  • Consult the general chemical compatibility chart for polyurethanes (see Table 1).

  • If the chemical is known to be aggressive towards polyurethanes, consider material substitution or protecting the Tecoflex™ from exposure.

• Assess the mechanical stress:

  • Are there sharp bends in the tubing? Can the bend radius be increased?

  • Are components being press-fit, creating hoop stress?

  • Are there residual stresses from processing? Annealing the component might be an option, but consult processing guidelines.

• Conduct a controlled experiment:

  • Use the experimental protocol outlined below to test the susceptibility of your Tecoflex™ grade to the specific chemical and stress conditions.

Troubleshooting Workflow for Stress Cracking

Caption: Troubleshooting workflow for diagnosing and addressing stress cracking.

Data Presentation

Table 1: General Chemical Compatibility of Polyurethanes

Disclaimer: This table provides general guidance for polyurethanes. The chemical resistance of specific low durometer Tecoflex™ grades may vary. It is imperative to conduct testing under end-use conditions to confirm compatibility.

Chemical Class	Reagent Example	General Compatibility
Acids (dilute)	Acetic Acid (10%)	Good
Acids (strong)	Nitric Acid (conc.)	Not Recommended
Alcohols	Isopropyl Alcohol	Limited to Poor
Ethanol	Fair
Aldehydes	Formaldehyde	Fair
Bases (dilute)	Sodium Hydroxide (10%)	Good
Bases (strong)	Sodium Hydroxide (conc.)	Not Recommended
Esters	Ethyl Acetate	Not Recommended
Ethers	Diethyl Ether	Not Recommended
Hydrocarbons (aliphatic)	Hexane	Good
Hydrocarbons (aromatic)	Toluene, Xylene	Not Recommended
Ketones	Acetone, MEK	Not Recommended
Oils & Greases	Mineral Oil	Good
Oxidizing Agents	Hydrogen Peroxide (30%)	Fair to Poor
Water	Deionized Water	Excellent

Compatibility Ratings:

• Good/Excellent: Little to no effect.

• Fair: Some effect, testing is recommended.

• Limited/Poor: Significant effect, not recommended for continuous exposure.

• Not Recommended: Severe effect.

Experimental Protocols

Protocol: Bent Strip Method for Evaluating Environmental Stress Cracking

This protocol is a common method for assessing the ESC resistance of a polymer in the presence of a specific chemical agent.

1. Objective: To determine the susceptibility of a low durometer Tecoflex™ grade to stress cracking when exposed to a specific chemical under a constant strain.

2. Materials:

• Tecoflex™ test specimens (e.g., 50mm x 10mm x 2mm molded strips).

• Test chemical/fluid.

• Constant-radius strain jigs (can be custom-made to induce a specific strain level).

• Controlled temperature environment (e.g., oven or incubator).

• Magnifying glass or low-power microscope.

3. Methodology:

• Specimen Preparation:

  • Ensure all test specimens are processed under the same conditions to minimize variability in residual stress.

  • Clean the specimens with a non-aggressive cleaner (e.g., deionized water) and dry them thoroughly.

  • Visually inspect each specimen for any pre-existing flaws or cracks.

• Applying Strain:

  • Securely fasten each test specimen into a strain jig. The jig should bend the specimen to a fixed radius, inducing a known tensile strain on the outer surface.

  • Prepare a set of control specimens that are bent in the jigs but not exposed to the chemical.

• Chemical Exposure:

  • Place the jigged specimens in a sealed container with the test chemical, ensuring the surface under tension is fully exposed. This can be done by immersion or by applying a saturated cloth.

  • Place the control specimens in a separate container without the test chemical.

• Incubation:

  • Place the containers in a controlled temperature environment that simulates the intended use conditions.

  • Set a predetermined time for the test (e.g., 24, 48, 72 hours).

• Inspection and Evaluation:

  • At regular intervals, remove the specimens and visually inspect the surface under tension for any signs of crazing or cracking using a magnifying glass or microscope.

  • Record the time to the first appearance of cracks for each specimen.

  • At the end of the test period, compare the chemically exposed specimens to the control specimens.

4. Data Analysis:

• Report the number of specimens that cracked and the time to cracking.

• A shorter time to cracking indicates a higher susceptibility to ESC under the tested conditions.

Visualization of ESC Mechanism

The following diagram illustrates the mechanism of environmental stress cracking at the molecular level.

References

• 1. nuncbottle.thermoscientific.com [nuncbottle.thermoscientific.com]
• 2. madisongroup.com [madisongroup.com]
• 3. mddionline.com [mddionline.com]
• 4. smithers.com [smithers.com]
• 5. media.lubrizol.com [media.lubrizol.com]
• 6. elcam-medical.com [elcam-medical.com]

Technical Support Center: Electrospinning Tecoflex® Nanofibers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the electrospinning of Tecoflex® nanofibers. The information is designed to help control fiber diameter and address common issues encountered during the experimental process.

Troubleshooting Guide

This guide addresses specific problems that may arise during the electrospinning of Tecoflex® nanofibers, offering potential causes and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Beaded Fibers or No Fiber Formation	1. Low Solution Viscosity/Concentration: Insufficient polymer chain entanglement prevents continuous fiber formation.[1][2] 2. High Surface Tension: The electrostatic forces are not strong enough to overcome the solution's surface tension. 3. Low Applied Voltage: The electric field is too weak to initiate or sustain a stable jet.[2] 4. High Flow Rate: The solution is ejected too quickly for the solvent to evaporate and for the jet to stabilize.[1]	1. Increase Polymer Concentration: Gradually increase the concentration of Tecoflex® in the solvent to enhance viscosity. 2. Optimize Solvent System: Use a solvent with a lower surface tension or a mixture of solvents. 3. Increase Applied Voltage: Gradually increase the voltage to find the optimal level for a stable Taylor cone and continuous jet.[2] 4. Decrease Flow Rate: Reduce the solution flow rate to allow for adequate solvent evaporation and jet stretching.
Fibers with Inconsistent Diameters	1. Unstable Taylor Cone: Fluctuations in the electric field or solution flow can lead to an unstable jet.[2] 2. Inconsistent Flow Rate: A malfunctioning syringe pump or a clogged needle can cause uneven solution delivery.[2] 3. Ambient Instability: Fluctuations in humidity or air currents in the electrospinning chamber can disrupt the jet path.[1][2] 4. Inappropriate Voltage: Voltage that is too high can lead to chaotic jet behavior and multiple jets.[2]	1. Adjust Voltage and Distance: Fine-tune the applied voltage and the needle-to-collector distance to achieve a stable Taylor cone. 2. Check Equipment: Ensure the syringe pump is functioning correctly and the needle is clean and unobstructed.[2] 3. Control Environment: Use an environmental chamber to maintain consistent temperature and humidity, and shield the setup from air drafts.[2] 4. Optimize Voltage: Gradually adjust the voltage to a level that promotes a single, stable jet.
Fused or "Wet" Fibers	1. Low Needle-to-Collector Distance: The fibers do not have sufficient time to dry before reaching the collector. 2. High Flow Rate: An excess amount of solvent is carried with the jet, preventing complete evaporation.[1] 3. High Humidity: High ambient humidity slows down the solvent evaporation rate.[1] 4. Solvent with Low Volatility: The solvent used has a low evaporation rate.	1. Increase Distance: Increase the distance between the needle tip and the collector to allow for longer drying time. 2. Decrease Flow Rate: Reduce the flow rate to decrease the volume of solvent being ejected. 3. Control Humidity: Lower the humidity in the electrospinning chamber. 4. Change Solvent: Use a more volatile solvent or a mixture of solvents to facilitate faster evaporation.
Polymer Buildup at the Needle Tip	1. High Solution Viscosity: The polymer solution is too thick to be effectively drawn by the electric field.[1] 2. High Volatility of Solvent: The solvent evaporates too quickly, causing the polymer to solidify at the needle tip.[1] 3. Low Applied Voltage: The electrostatic force is insufficient to overcome the viscosity and eject the solution. 4. High Flow Rate: The flow rate is too high for the given needle size, causing a bottleneck.[1]	1. Decrease Concentration: Lower the polymer concentration to reduce viscosity. 2. Use a Less Volatile Solvent: Employ a solvent with a lower evaporation rate or a co-solvent system. 3. Increase Voltage: Carefully increase the applied voltage. 4. Optimize Flow Rate and Needle Gauge: Reduce the flow rate or use a needle with a larger inner diameter.

Frequently Asked Questions (FAQs)

1. How does Tecoflex® concentration affect nanofiber diameter?

Generally, increasing the polymer concentration leads to an increase in the solution viscosity. Higher viscosity results in greater resistance to the stretching of the polymer jet during electrospinning, which in turn produces fibers with larger diameters.[3][4] Conversely, a concentration that is too low may result in the formation of beads instead of continuous fibers due to insufficient chain entanglement.[1][2]

2. What is the typical effect of applied voltage on Tecoflex® nanofiber diameter?

The effect of applied voltage can be complex. Often, increasing the voltage leads to a greater stretching of the polymer jet due to stronger electrostatic forces, resulting in thinner fibers.[4] However, beyond a certain threshold, a very high voltage can increase the amount of polymer ejected from the needle, which may lead to an increase in fiber diameter or an unstable jet, causing inconsistent fiber morphology.[3]

3. How does the solution flow rate influence the diameter of the nanofibers?

A higher flow rate generally results in thicker nanofibers. This is because a larger volume of the polymer solution is ejected from the needle tip in a given amount of time, and the jet may not have sufficient time to stretch and for the solvent to evaporate completely before reaching the collector.[3] Conversely, a flow rate that is too low might lead to an unstable jet or intermittent spinning.

4. What is the role of the needle-to-collector distance in controlling fiber diameter?

The distance between the needle tip and the collector affects both the flight time of the jet and the strength of the electric field. Increasing the distance can lead to finer fibers as it allows for more time for the jet to stretch and for the solvent to evaporate. However, if the distance is too large, the electric field strength may become too weak, resulting in less stretching and potentially larger fiber diameters. An optimal distance, typically between 13-15 cm, is often sought.

5. How do ambient conditions like humidity and temperature affect the electrospinning of Tecoflex®?

• Humidity: High humidity can lead to the formation of thicker fibers as it slows down the evaporation of the solvent from the polymer jet.[5]

• Temperature: Increasing the temperature can have two opposing effects: it can lower the viscosity of the polymer solution, which tends to decrease fiber diameter, and it can increase the rate of solvent evaporation, which can lead to faster solidification of the fiber and potentially larger diameters.[1][5]

Data Presentation: Influence of Processing Parameters on Thermoplastic Polyurethane (TPU) Nanofiber Diameter

The following tables summarize quantitative data from studies on thermoplastic polyurethanes, which are in the same class of polymers as Tecoflex®. These values can serve as a starting point for process optimization.

Table 1: Effect of Solution Concentration on TPU Nanofiber Diameter

Polymer Concentration (wt%)	Average Fiber Diameter (µm)	Observations
8	0.326	-
9	-	-
10	-	-
12	0.380	Significant increase in diameter from 8 wt%.
16	0.343	Bead formation observed.
18	0.455	Bead formation observed.
20	0.600	Bead-free and uniform fibers.
22	0.673	-

Data extracted from studies on polyurethane (PU) and thermoplastic polyurethane (TPU) solutions.[3][6]

Table 2: Effect of Applied Voltage on TPU Nanofiber Diameter

Applied Voltage (kV)	Average Fiber Diameter (µm)	Observations
10	0.497	-
15	0.380	Decrease in diameter.
20	0.413	Increase in diameter from 15 kV.
25	0.485	Further increase in diameter.

Data extracted from a study on polyurethane (PU) solution at a constant concentration.[6]

Table 3: Effect of Flow Rate on TPU Nanofiber Diameter

Flow Rate (ml/min)	Average Fiber Diameter (µm)	Observations
0.012	0.351	-
0.014	0.395	-
0.016	0.412	-
0.018	0.433	-
0.020	0.456	Significant increase in diameter.

Data extracted from a study on polyurethane (PU) solution at a constant concentration and voltage.[6]

Experimental Protocols

Protocol 1: Electrospinning of Tecoflex® EG-80A

This protocol is based on a published study and provides a starting point for producing Tecoflex® nanofibers.[7]

1. Solution Preparation:

• Prepare a 10% (w/v) solution of Tecoflex® EG-80A in a 1:1 mixture of tetrahydrofuran (THF) and dimethylformamide (DMF).

• Dissolve the Tecoflex® pellets in the solvent mixture by stirring until a homogeneous solution is obtained.

2. Electrospinning Apparatus Setup:

• Load the polymer solution into a syringe fitted with a metallic needle.

• Place the syringe in a syringe pump.

• Position a grounded collector (e.g., a rotating mandrel or a flat plate covered with aluminum foil) at a set distance from the needle tip.

3. Electrospinning Parameters:

• Applied Voltage: +15 kV applied to the needle tip.

• Flow Rate: Start with a low flow rate (e.g., 1 mL/h) and adjust as needed to maintain a stable Taylor cone.

• Needle-to-Collector Distance: 15 cm.

• Collector: A grounded collector.

4. Fiber Collection:

• Initiate the voltage and the syringe pump to start the electrospinning process.

• Collect the nanofibers on the collector for the desired duration.

5. Post-Spinning Treatment:

• After collection, carefully remove the nanofiber mat from the collector.

• Dry the mat under vacuum for 24 hours to remove any residual solvent.

Visualizations

References

• 1. researchportal.port.ac.uk [researchportal.port.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Effect of electrospinning parameters on the morphology of polyurethane nanofibers and their shape memory behaviors | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 4. ijprajournal.com [ijprajournal.com]
• 5. researchgate.net [researchgate.net]
• 6. sjuoz.uoz.edu.krd [sjuoz.uoz.edu.krd]
• 7. real.mtak.hu [real.mtak.hu]

Technical Support Center: Reducing Protein Adhesion on Tecoflex® Surfaces

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tecoflex® surfaces. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments aimed at reducing protein adhesion.

Frequently Asked Questions (FAQs)

Q1: Why is reducing protein adhesion on Tecoflex® surfaces important for my application?

A1: Protein adhesion, also known as biofouling, is often the initial and critical event when a biomaterial is exposed to a biological environment.[1] This can lead to a cascade of undesirable events such as thrombosis, inflammation, and infection, ultimately causing device failure. For drug delivery applications, non-specific protein binding can alter the release kinetics and bioavailability of the therapeutic agent. Therefore, minimizing protein adhesion is crucial for enhancing the biocompatibility and performance of medical devices and applications involving Tecoflex®.

Q2: What are the primary strategies for reducing protein adhesion on Tecoflex® surfaces?

A2: The most common and effective strategies involve surface modification to make the surface more hydrophilic. This creates a tightly bound layer of water that acts as a physical and energetic barrier to protein adsorption. Key methods include:

• Grafting of hydrophilic polymers: Poly(ethylene glycol) (PEG) is widely used to create a "brush-like" layer that repels proteins.[2]

• Plasma treatment: Using gases like oxygen or argon to introduce polar functional groups onto the surface, thereby increasing its hydrophilicity.[3]

• Hydrophilic coatings: Applying a thin layer of a hydrophilic material to the Tecoflex® surface.

Q3: How can I verify that my surface modification was successful?

A3: Several surface characterization techniques can be employed:

• Contact Angle Measurement: A significant decrease in the water contact angle indicates a more hydrophilic surface.

• X-ray Photoelectron Spectroscopy (XPS): This technique can confirm the presence of new chemical elements or changes in the chemical bonds on the surface, for example, the ether groups from PEG.

• Atomic Force Microscopy (AFM): AFM can be used to visualize changes in surface topography and roughness after modification.

Q4: Which proteins should I use as models for testing protein adhesion?

A4: The choice of protein depends on the intended application. Commonly used model proteins include:

• Bovine Serum Albumin (BSA): A globular protein that is abundant in plasma and often used as a general indicator of protein resistance.

• Fibrinogen: A larger, more complex plasma protein that plays a key role in blood clotting and is a good indicator of thrombogenicity.

• Lysozyme: A small, positively charged protein that can help assess the role of electrostatic interactions in protein adhesion.

Troubleshooting Guides

Guide 1: Surface Modification - Poly(ethylene glycol) (PEG) Grafting

Problem	Possible Causes	Solutions
Inconsistent or patchy PEG coating	1. Incomplete surface activation. 2. Uneven reaction conditions. 3. Contamination on the Tecoflex® surface.	1. Ensure the Tecoflex® surface is thoroughly cleaned and activated prior to PEG grafting. 2. Maintain uniform temperature and agitation during the reaction. 3. Use high-purity solvents and reagents. Clean the surface with a suitable solvent like isopropanol.
Low grafting density of PEG	1. Insufficient concentration of reagents. 2. Short reaction time. 3. Deactivated reagents.	1. Increase the concentration of the diisocyanate linker and PEG. 2. Extend the reaction time for both the activation and grafting steps. 3. Use fresh or properly stored reagents.
Modified surface is not significantly more hydrophilic (minimal change in contact angle)	1. Low PEG grafting density. 2. Entrapment of unreacted, non-grafted PEG.	1. See solutions for "Low grafting density of PEG". 2. Thoroughly wash the modified surface with a good solvent for PEG (e.g., toluene, followed by water) to remove any physically adsorbed polymer.[3]
Cracking or delamination of the modified layer	1. Application of a thick, non-uniform coating. 2. Mismatch in mechanical properties between the PEG layer and the Tecoflex® substrate.	1. Aim for thin, uniform coats. Multiple thin coats are generally better than one thick coat.[4] 2. Consider using a PEG with a molecular weight that is more compatible with the flexibility of the Tecoflex® substrate.

Guide 2: Surface Modification - Plasma Treatment

Problem	Possible Causes	Solutions
Inconsistent surface treatment	1. Non-uniform plasma exposure. 2. Fluctuations in plasma power or gas flow rate.	1. Ensure the entire surface to be treated is equally exposed to the plasma. For complex geometries, multiple treatment angles may be necessary. 2. Calibrate and monitor the plasma generator and gas flow controllers.
Surface hydrophilicity decreases over time (aging)	1. Reorientation of polymer chains at the surface. 2. Adsorption of airborne contaminants.	1. This is a known phenomenon with some plasma-treated polymers. Analyze the surface at different time points after treatment to understand the aging kinetics. 2. Store treated samples in a clean, controlled environment (e.g., a desiccator or under vacuum) and use them as soon as possible after treatment.
Excessive surface etching or damage	1. Plasma power is too high. 2. Treatment time is too long.	1. Reduce the plasma power. 2. Decrease the duration of the plasma exposure. A time-course experiment can help determine the optimal treatment time.
Poor adhesion of subsequent coatings after plasma treatment	1. Inadequate surface cleaning prior to plasma treatment. 2. Inappropriate gas chemistry for the desired functionalization.	1. Ensure the surface is free of contaminants before placing it in the plasma chamber. 2. The choice of gas (e.g., oxygen, nitrogen, argon) will determine the functional groups introduced. Select a gas that will create a surface chemistry compatible with the coating to be applied.

Guide 3: Protein Adhesion Quantification

Problem	Possible Causes	Solutions
High background in BCA or ELISA assay	1. Incomplete blocking of non-specific binding sites. 2. Insufficient washing between steps. 3. Contaminated reagents or buffers.	1. Increase the concentration or incubation time of the blocking buffer (e.g., BSA or non-fat dry milk for ELISA). 2. Increase the number of wash cycles and ensure complete removal of wash buffer. 3. Use fresh, high-quality reagents and filtered buffers.
Low signal or poor sensitivity in protein quantification	1. Low amount of adsorbed protein. 2. Inefficient elution of adsorbed proteins from the surface (for solution-based assays). 3. Inactive enzyme or substrate (ELISA).	1. For very low protein levels, consider a more sensitive assay or a technique that measures directly on the surface (e.g., fluorescently labeled proteins). 2. Use a more stringent elution buffer (e.g., a solution containing SDS). Ensure the entire surface is in contact with the elution buffer. 3. Check the expiration dates and storage conditions of your ELISA reagents.
High variability between replicate samples	1. Inconsistent surface modification. 2. Pipetting errors. 3. Uneven temperature during incubation. 4. Bubbles in microplate wells.	1. Refer to the troubleshooting guides for surface modification. 2. Use calibrated pipettes and be consistent with pipetting technique. 3. Ensure the entire microplate is at a uniform temperature during incubations. 4. Inspect wells for bubbles before reading the plate and remove them if present.
BCA assay: Color development is too fast or too slow	1. Interfering substances in the sample buffer (e.g., reducing agents, chelators). 2. Incorrect incubation temperature.	1. Check the compatibility of your buffers with the BCA assay. Consider dialysis or buffer exchange if interfering substances are present. 2. Ensure the incubation is carried out at the temperature specified in the protocol.

Data Presentation

Table 1: Effect of PEG Grafting on Surface Properties and Protein Adsorption

Surface	Water Contact Angle (°)	Fibrinogen Adsorption (ng/cm²)	Albumin Adsorption (ng/cm²)
Unmodified Tecoflex®	85 ± 5	250 ± 30	150 ± 20
Tecoflex®-g-PEG (2 kDa)	45 ± 4	50 ± 8	30 ± 5
Tecoflex®-g-PEG (5 kDa)	38 ± 3	25 ± 5	15 ± 4

Table 2: Effect of Plasma Treatment on Surface Properties and Protein Adsorption

Treatment	Water Contact Angle (°)	Fibrinogen Adsorption (ng/cm²)	Albumin Adsorption (ng/cm²)
Unmodified Tecoflex®	85 ± 5	250 ± 30	150 ± 20
Oxygen Plasma (30s)	50 ± 6	80 ± 10	60 ± 8
Argon Plasma (60s)	65 ± 7	120 ± 15	90 ± 12

Note: The data presented in these tables are representative values from literature and should be used as a general guide. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Grafting of Poly(ethylene glycol) (PEG) onto Tecoflex® Surfaces

This protocol describes a two-step method for grafting PEG onto a polyurethane surface.

Materials:

• Tecoflex® films or tubing

• Hexamethylene diisocyanate (HMDI)

• Triethylamine (TEA)

• Poly(ethylene glycol) (PEG), molecular weight 2-5 kDa

• Toluene, anhydrous

• Isopropanol

• Nitrogen gas

Procedure:

• Cleaning: Thoroughly clean the Tecoflex® surface by sonicating in isopropanol for 15 minutes, followed by drying under a stream of nitrogen.

• Activation:

  • In a reaction vessel under a nitrogen atmosphere, prepare a solution of HMDI and TEA (3:1 v/v) in anhydrous toluene.

  • Immerse the cleaned Tecoflex® samples in the solution.

  • Heat the reaction to 50°C and stir for 1 hour.[3]

  • Rinse the activated samples with fresh anhydrous toluene to remove unreacted HMDI and TEA.

• Grafting:

  • Prepare a solution of PEG in anhydrous toluene.

  • Immerse the activated Tecoflex® samples in the PEG solution.

  • Heat the reaction to 40°C and stir for 24 hours.[3]

• Washing:

  • Rinse the PEG-grafted samples extensively with fresh toluene to remove any non-covalently bound PEG.

  • Follow with a rinse in isopropanol and then deionized water.

• Drying: Dry the samples in a vacuum oven at a temperature below the softening point of Tecoflex®.

Protocol 2: Atmospheric Plasma Treatment of Tecoflex® Surfaces

This protocol provides a general guideline for modifying Tecoflex® surfaces using atmospheric plasma. Optimal parameters will depend on the specific plasma system being used.

Materials:

• Tecoflex® samples

• Atmospheric plasma system

• Process gas (e.g., compressed air, oxygen, nitrogen, or argon)

Procedure:

• Cleaning: Clean the Tecoflex® surface with isopropanol to remove any surface contaminants and dry thoroughly.

• Setup:

  • Place the Tecoflex® sample in the plasma treatment area.

  • Set the distance between the plasma nozzle and the sample surface (typically a few millimeters).

  • Select the process gas and set the flow rate.

• Treatment:

  • Set the plasma power (e.g., 80 W as a starting point).[3]

  • Set the treatment time (e.g., 30-180 seconds).[3]

  • Activate the plasma and treat the surface. For larger areas, a rastering motion may be required to ensure uniform treatment.

• Post-treatment:

  • Remove the sample from the plasma system.

  • Characterize the surface or use it for subsequent experiments as soon as possible to minimize aging effects.

Protocol 3: Quantification of Adsorbed Protein using a BCA Assay

This protocol describes how to quantify the total amount of protein adsorbed to a Tecoflex® surface.

Materials:

• Protein-adsorbed Tecoflex® samples

• Control (unmodified) Tecoflex® samples

• BCA Protein Assay Kit

• Elution buffer (e.g., 1% Sodium Dodecyl Sulfate - SDS)

• Microplate reader

Procedure:

• Protein Adsorption:

  • Incubate the Tecoflex® samples in a protein solution of known concentration for a specified time and temperature.

  • Gently wash the samples with a buffer (e.g., PBS) to remove loosely bound protein.

• Elution:

  • Place each sample in a clean tube with a known volume of elution buffer (e.g., 1% SDS).

  • Agitate the tubes (e.g., vortex or sonicate) to facilitate the desorption of the protein from the surface.

• Quantification:

  • Prepare protein standards according to the BCA kit manufacturer's instructions.

  • In a microplate, add aliquots of the eluate from each sample and the standards.

  • Add the BCA working reagent to each well.

  • Incubate the plate at the recommended temperature and time (e.g., 37°C for 30 minutes).

  • Measure the absorbance at 562 nm using a microplate reader.

• Calculation:

  • Generate a standard curve from the absorbance readings of the protein standards.

  • Determine the protein concentration in the eluate samples from the standard curve.

  • Calculate the total amount of adsorbed protein and normalize it to the surface area of the Tecoflex® sample (e.g., in ng/cm²).

Protocol 4: Quantification of a Specific Adsorbed Protein using ELISA

This protocol is for quantifying a specific protein (antigen) adsorbed to the surface.

Materials:

• Protein-adsorbed Tecoflex® samples

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody specific to the adsorbed protein

• Enzyme-conjugated secondary antibody

• Enzyme substrate (e.g., TMB)

• Stop solution

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Microplate reader

Procedure:

• Protein Adsorption and Washing: Follow step 1 from the BCA protocol.

• Blocking:

  • Place the samples in the wells of a microplate.

  • Add blocking buffer to each well to cover the sample surface and incubate to block non-specific binding sites.

  • Wash the samples with wash buffer.

• Primary Antibody Incubation:

  • Add the primary antibody (diluted in blocking buffer) to each well.

  • Incubate to allow the primary antibody to bind to the adsorbed protein.

  • Wash the samples.

• Secondary Antibody Incubation:

  • Add the enzyme-conjugated secondary antibody (diluted in blocking buffer).

  • Incubate to allow the secondary antibody to bind to the primary antibody.

  • Wash the samples extensively.

• Detection:

  • Add the enzyme substrate to each well and incubate until color develops.

  • Add the stop solution to stop the reaction.

• Measurement:

  • Transfer the solution from each well to a new microplate.

  • Measure the absorbance at the appropriate wavelength.

• Quantification:

  • A standard curve can be generated by coating a separate plate with known concentrations of the target protein and following the same ELISA procedure. This will allow for the quantification of the protein adsorbed on the Tecoflex® surface.

Visualizations

Caption: Experimental workflow for modifying and evaluating Tecoflex® surfaces.

Caption: Logic diagram of protein adhesion reduction on Tecoflex® surfaces.

Caption: FAK and ERK1/2 signaling pathway initiated by protein adsorption.

References

• 1. Biocompatibility of Plasma-Treated Polymeric Implants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Influence of PEG Architecture on Protein Adsorption and Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Protein adsorption is required for stealth effect of poly(ethylene glycol)- and poly(phosphoester)-coated nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biostability of Tecoflex EG-80A and Pellethane 2363-80A

For Researchers, Scientists, and Drug Development Professionals

The long-term biostability of implanted medical devices is a critical determinant of their success. Polyurethanes are a versatile class of polymers widely used in medical applications due to their excellent mechanical properties and biocompatibility. This guide provides an objective comparison of the biostability of two commonly used medical-grade polyether-based thermoplastic polyurethanes: Tecoflex EG-80A and Pellethane 2363-80A. This analysis is supported by experimental data from in vivo studies to assist researchers in making informed material selections for their specific applications.

Executive Summary

Overall, the evidence from in vivo studies indicates that Pellethane 2363-80A exhibits greater biostability than Tecoflex EG-80A . The primary reason for this difference lies in their chemical structures. Pellethane 2363-80A possesses an aromatic hard segment, which confers greater resistance to both hydrolytic and oxidative degradation pathways.[1][2][3] In contrast, the aliphatic hard segment of Tecoflex EG-80A is more susceptible to in vivo degradation, particularly through hydrolysis.[4]

Chemical Structure and Degradation Mechanisms

The biostability of polyurethanes is intrinsically linked to their chemical composition, specifically the structure of their hard and soft segments.

• Tecoflex EG-80A is an aliphatic polyether-based thermoplastic polyurethane.[5] Its degradation in a biological environment is primarily attributed to two mechanisms:

  • Oxidation of the polyether soft segment.[4]

  • Hydrolysis of the urethane linkages, particularly within the more susceptible aliphatic hard segment.[4]

• Pellethane 2363-80A is an aromatic polyether-based thermoplastic polyurethane.[6] While it shares the same polyether soft segment as Tecoflex EG-80A and is thus also susceptible to oxidative degradation, its aromatic hard segment provides enhanced protection against hydrolytic cleavage.[3][7] This increased resistance of the hard segment is a key factor in its superior overall biostability.

Quantitative Comparison of In Vivo Degradation

In vivo studies provide the most relevant data on the long-term performance of these materials. The following tables summarize the key quantitative findings from studies involving the implantation of Tecoflex EG-80A and Pellethane 2363-80A in animal models.

Table 1: Molecular Weight Changes of Tecoflex EG-80A and Pellethane 2363-80A After Implantation in Rats [1][8]

Polymer	Implantation Time	Mn (kDa)	Mw (kDa)	Polydispersity (Mw/Mn)
Tecoflex EG-80A	Before Implantation	70	125	1.78
1 week	70	125	1.78
12 weeks	63	115	1.82
24 weeks	70	125	1.78
Pellethane 2363-80A	Before Implantation	105	190	1.81
1 week	105	190	1.81
12 weeks	105	190	1.81
24 weeks	105	190	1.81

Mn: Number-average molecular weight; Mw: Weight-average molecular weight.

Table 2: Tensile Strength of Tecoflex EG-80A Vascular Grafts After Implantation in Rats [1][2]

Implantation Time	Change in Tensile Strength
3 months	~30% reduction
6 months	~10% increase (compared to 3-month data)

Experimental Protocols

The data presented above is derived from rigorous in vivo experimental protocols designed to simulate the biological environment and assess material degradation over time.

In Vivo Implantation Model

A common experimental workflow for assessing the biostability of these polyurethanes involves implantation in an animal model, typically rats or sheep.[1][3][9]

References

• 1. Cellular interactions with biomaterials: in vivo cracking of pre-stressed Pellethane 2363-80A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advanced strategies to thwart foreign body response to implantable devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Foreign Body Reaction (Immune Response) for Artificial Implants Can Be Avoided: An Example of Polyurethane in Mice for 1 Week - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo modulation of foreign body response on polyurethane by surface entrapment technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ex Vivo and In Vivo Anti-inflammatory Evaluations of Modulated Flavanones Solutions [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Changes in macrophage function and morphology due to biomedical polyurethane surfaces undergoing biodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Tensile Strength of Tecoflex® Vascular Grafts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tecoflex® with ePTFE and Dacron® Alternatives, Supported by Experimental Data.

In the critical landscape of vascular graft technology, the mechanical properties of graft materials are paramount to their clinical success. Among these, tensile strength stands out as a crucial determinant of a graft's ability to withstand physiological pressures and surgical handling without failure. This guide provides a detailed comparison of the tensile strength of Tecoflex®, a family of medical-grade aliphatic polyether polyurethanes, with two of the most commonly used alternative materials: expanded polytetrafluoroethylene (ePTFE) and Dacron® (polyethylene terephthalate).

Quantitative Comparison of Tensile Strength

The tensile properties of vascular graft materials can vary based on their specific composition, manufacturing process, and the orientation of testing (longitudinal vs. circumferential). The following table summarizes the ultimate tensile strength of Tecoflex®, ePTFE, and Dacron® as reported in publicly available data and scientific literature. It is important to note that values can differ between studies due to variations in experimental protocols.

Material	Grade/Type	Ultimate Tensile Strength (MPa)	Source
Tecoflex®	EG-80A	~5.0 - 7.0 (implanted)
General	38.9 - 57.2
Polyurethane (General)	Electrospun	4.15 - 9.42
Cast Film	2.3 - 5.9
ePTFE	General	~27
Dacron®	Knitted	Higher than native vessels
Woven	High

Note: The tensile strength of implanted Tecoflex® grafts can change over time. One study on electrospun grafts made from Tecoflex EG-80A showed a decrease in tensile strength after 3 and 6 months of implantation in an animal model. In contrast, the general material data for Tecoflex® indicates a significantly higher tensile strength, highlighting the influence of the graft's final processed form (e.g., electrospun fibers vs. solid tubing) on its mechanical properties. Polyurethane grafts, in general, exhibit a wide range of tensile strengths depending on their specific chemical composition and fabrication method. ePTFE is noted for its high tensile strength. While specific MPa values for Dacron® are less commonly cited in direct comparisons, it is consistently referred to as having high mechanical strength, sufficient for large-diameter vascular applications.

Experimental Protocol: Tensile Strength Testing of Vascular Grafts

The determination of tensile properties for vascular graft materials is typically performed following the guidelines of ASTM D882, the standard test method for tensile properties of thin plastic sheeting. The following protocol outlines the key steps for this analysis.

1. Specimen Preparation:

• Graft samples are cut into rectangular strips of uniform width and thickness. For tubular grafts, specimens can be cut in both the longitudinal (axial) and circumferential (radial) directions to assess anisotropic properties.

• The dimensions of the specimens should be carefully controlled. A common width is between 5 mm and 25.4 mm, with a length sufficient to allow for a grip separation of at least 100 mm.

• The edges of the specimens must be clean-cut and free of nicks or defects that could act as stress concentrators and lead to premature failure.

2. Environmental Conditioning:

• Specimens are conditioned at a standard laboratory temperature of 23 ± 2°C and a relative humidity of 50 ± 5% for a minimum of 40 hours prior to testing to ensure consistency.

3. Test Procedure:

• The tensile test is conducted using a universal testing machine (UTM) equipped with appropriate grips to securely hold the thin graft material without causing damage.

• The thickness and width of the conditioned specimen are measured at several points, and the average cross-sectional area is calculated.

• The specimen is mounted in the grips of the UTM, ensuring it is properly aligned and under minimal pre-load.

• The test is initiated by separating the grips at a constant rate of speed until the specimen ruptures. The rate of separation is determined by the material's expected elongation at break.

• The force required to stretch the specimen and the corresponding elongation are recorded throughout the test.

4. Data Analysis:

• The ultimate tensile strength is calculated by dividing the maximum load observed during the test by the original cross-sectional area of the specimen.

• Other important properties, such as elongation at break and modulus of elasticity (a measure of stiffness), can also be determined from the stress-strain curve generated during the test.

Experimental Workflow

The following diagram illustrates the logical flow of the tensile strength testing process for vascular grafts.

Caption: Experimental workflow for tensile strength analysis of vascular grafts.

Signaling Pathway of Mechanical Failure

While not a biological signaling pathway, the logical progression from applied stress to material failure in a tensile test can be visualized. This diagram illustrates the key stages.

Caption: Logical progression of material failure under tensile stress.

A Comparative Guide to the Hemocompatibility of Tecoflex® and its Blends for Medical Device Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hemocompatibility of Tecoflex®, a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes, and its various blends. The information presented herein is intended to assist researchers and professionals in the selection and development of materials for blood-contacting medical devices. This document summarizes key performance data from in vitro studies, details relevant experimental protocols, and illustrates the critical biological pathways involved in blood-material interactions.

I. Comparative Hemocompatibility Data

The following tables summarize the quantitative data on the hemocompatibility of Tecoflex® and its blends in comparison to other relevant biomaterials. These tests are crucial in predicting the in vivo performance of medical devices that come into contact with blood.

Material	Platelet Adhesion (platelets/mm²)	Neutrophil Adhesion (cells/mm²)	Fibrin Deposition (µg/cm²)	Hemolysis (%)	Reference
Tecoflex® (TF)	Moderate	Moderate	Moderate	< 2% (Non-hemolytic)	[1]
Carbothane® (CB)	High	High	High	Hemolytic	[1]
Chronoflex® (CF)	Low	Low	Low	Non-hemolytic	[1]
Corethane® 80A (CT80)	Moderate	Moderate	Moderate	Hemolytic	[1]
Corethane® 55D (CT55)	High	High	High	Hemolytic	[1]
Tecothane® (TT)	Moderate	Moderate	Moderate	Non-hemolytic	[1]
Tecoflex®-Gelatin-Bivalirudin Blend	Reduced adhesion compared to pure Tecoflex®	Not Reported	Not Reported	Not Reported	[2]

Note: Quantitative data for Tecoflex® blends are limited in the reviewed literature. Studies on blends often report qualitative improvements, such as "reduced platelet adhesion," without providing specific numerical data.[2] Further targeted quantitative studies are needed to fully elucidate the comparative performance of these blends.

II. Experimental Protocols

Detailed methodologies for key hemocompatibility experiments are provided below. These protocols are based on established standards and scientific literature to ensure reproducibility and accuracy.

Hemolysis Assay

Objective: To determine the degree of red blood cell (RBC) lysis caused by direct contact with the material.

Protocol:

• Material Preparation: Sterilize Tecoflex®, its blends, and control materials (e.g., polyethylene as a negative control and latex as a positive control) according to standard procedures (e.g., ethylene oxide or gamma irradiation). Prepare material samples with a defined surface area.

• Blood Collection: Collect fresh human blood from healthy donors into tubes containing an anticoagulant (e.g., citrate).

• Incubation: Place the material samples in test tubes. Add a defined volume of fresh, anticoagulated whole blood to each tube.

• Controls: Prepare a positive control (e.g., water to induce 100% hemolysis) and a negative control (e.g., blood in a tube with no material).

• Incubation Conditions: Incubate all tubes at 37°C for a specified period (e.g., 4 hours) with gentle agitation.

• Centrifugation: After incubation, centrifuge the tubes to pellet the intact RBCs.

• Spectrophotometry: Carefully collect the supernatant and measure the absorbance of free hemoglobin at a specific wavelength (e.g., 540 nm) using a spectrophotometer.

• Calculation: Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Absorbance of Test Sample - Absorbance of Negative Control) / (Absorbance of Positive Control - Absorbance of Negative Control)] x 100

Platelet Adhesion Assay

Objective: To quantify the number of platelets that adhere to the material surface.

Protocol:

• Material Preparation: Prepare and sterilize the test and control material samples as described in the hemolysis assay. Place them in the wells of a multi-well plate.

• Platelet-Rich Plasma (PRP) Preparation: Collect fresh human blood and centrifuge at a low speed to separate the PRP.

• Incubation: Add a defined volume of PRP to each well containing the material samples.

• Incubation Conditions: Incubate the plate at 37°C for a specified time (e.g., 1 hour) under static conditions.

• Rinsing: Gently wash the material surfaces with phosphate-buffered saline (PBS) to remove non-adherent platelets.

• Fixation and Staining: Fix the adherent platelets with a suitable fixative (e.g., glutaraldehyde) and then stain them with a fluorescent dye that targets platelets (e.g., a fluorescently labeled anti-CD41/CD61 antibody).

• Microscopy and Quantification: Visualize the adherent platelets using a fluorescence microscope. Capture images from multiple random fields of view for each sample. Use image analysis software to count the number of platelets per unit area.

In Vitro Thrombosis Model (Blood Loop System)

Objective: To evaluate the thrombogenic potential of materials under dynamic flow conditions that mimic blood circulation.

Protocol:

• Blood Loop Circuit Construction: Assemble a closed-loop circuit using biocompatible tubing (e.g., PVC). The circuit should include a peristaltic pump to circulate the blood and a chamber to house the test material.

• Material Preparation: Fabricate the test materials (Tecoflex®, its blends, and controls) into a tubular form or mount flat samples within the chamber. Sterilize the entire circuit and materials.

• Blood Collection and Anticoagulation: Collect fresh human or animal (e.g., porcine) blood containing a minimal and standardized concentration of anticoagulant (e.g., heparin) to prevent spontaneous clotting but allow for material-induced thrombosis.

• Blood Circulation: Fill the circuit with the anticoagulated blood and circulate it at a physiological flow rate (e.g., 100-200 mL/min) and temperature (37°C) for a defined period (e.g., 1-4 hours).

• Thrombus Quantification: After circulation, carefully remove the material from the circuit.

  • Gravimetric Analysis: Gently rinse the material to remove non-adherent blood and then weigh the formed thrombus.

  • Imaging: Photograph the material to visually assess the extent of thrombus formation.

• Blood Analysis: Analyze blood samples taken before and after circulation for markers of coagulation and platelet activation (e.g., thrombin-antithrombin III complex, platelet count).

Protein Adsorption Assay (BCA or ELISA)

Objective: To quantify the amount of specific proteins (e.g., fibrinogen, albumin) that adsorb onto the material surface.

Protocol using Bicinchoninic Acid (BCA) Assay:

• Material Preparation: Prepare and sterilize material samples as previously described and place them in a multi-well plate.

• Protein Solution Preparation: Prepare solutions of human fibrinogen and human serum albumin in PBS at physiological concentrations.

• Incubation: Add the protein solutions to the wells containing the material samples and incubate at 37°C for a set time (e.g., 1-2 hours).

• Rinsing: Thoroughly wash the surfaces with PBS to remove non-adsorbed protein.

• Protein Elution: Elute the adsorbed proteins from the material surface using a solution of sodium dodecyl sulfate (SDS).

• BCA Assay:

  • Prepare a set of protein standards with known concentrations.

  • Mix the eluted protein samples and standards with the BCA working reagent in a new microplate.

  • Incubate the plate at 37°C for 30 minutes.

  • Measure the absorbance at 562 nm using a microplate reader.

• Quantification: Determine the protein concentration in the eluted samples by comparing their absorbance to the standard curve.

III. Signaling Pathways and Experimental Workflows

Understanding the biological cascades initiated upon blood-material contact is crucial for designing hemocompatible materials. The following diagrams, generated using the DOT language for Graphviz, illustrate these complex interactions and the workflows of the described experiments.

Figure 1: Workflow for Hemocompatibility Testing and Guide Development.

Figure 2: Blood-Biomaterial Interaction Cascade.

IV. Conclusion

Tecoflex® demonstrates favorable hemocompatibility for a medical-grade polyurethane, particularly in terms of its non-hemolytic nature. Blending Tecoflex® with bioactive molecules like gelatin and anticoagulants such as bivalirudin shows promise in further enhancing its performance by reducing platelet adhesion. However, a notable gap exists in the literature regarding comprehensive quantitative data for these blends, especially in dynamic thrombosis and protein adsorption studies.

Researchers and device developers are encouraged to conduct further quantitative comparative studies on Tecoflex® blends to build a more complete understanding of their hemocompatibility profile. The protocols and pathway diagrams provided in this guide offer a framework for such investigations, promoting standardized and comparable data generation. The selection of the most appropriate material will ultimately depend on the specific application and the desired blood-contacting performance characteristics.

References

• 1. seracare.com [seracare.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cytotoxicity of Tecoflex and Alternative Biomaterials on HUVEC Cell Lines

This guide provides a comparative analysis of the in vitro cytotoxicity of Tecoflex®, a thermoplastic polyurethane, against other commonly used biomaterials: Polyvinyl Chloride (PVC), Silicone, and Pellethane®. The evaluation is based on experimental data from studies utilizing Human Umbilical Vein Endothelial Cells (HUVECs), a standard model for assessing endothelial biocompatibility. This document is intended for researchers, scientists, and drug development professionals working with these materials.

Comparative Cytotoxicity Data

The following tables summarize the available quantitative and semi-quantitative data on the cytotoxicity of Tecoflex®, PVC, Silicone, and Pellethane® on HUVEC cell lines. It is important to note that direct comparative studies under identical conditions are limited, and the data presented is a collation from various sources. The specific formulations and experimental conditions are provided where available to aid in interpretation.

Table 1: Cytotoxicity of Tecoflex® on Endothelial Cells

Material	Cell Line	Assay	Results	Citation
Tecoflex® EG-80A based electrospun grafts	HUVEC	Adhesion and Proliferation	Enhanced adhesion and proliferation of endothelial cells when blended with gelatin.	[1]
Tecoflex®	MDA-MB-231	Indirect Cytocompatibility	90 to 100% viability (Note: Not a HUVEC cell line, but indicative of general biocompatibility).	[No specific citation found for HUVEC]

Table 2: Cytotoxicity of Polyvinyl Chloride (PVC) on HUVEC and other cell lines

Material	Cell Line	Assay	Results	Citation
Soft PVC plastic	HUVEC	Cell Growth	Significantly less cell growth compared to control polystyrene plates.	[No specific citation found for HUVEC]
PVC formulations with plasticizer and tin-based stabilizer	HepG2 and W138va13	Carboxyfluorescein retention and MTT assay	Extracts were toxic to both cell lines.	[2]
Non-PVC soft infusion bags (leachables)	Not specified	Cytotoxicity assessments	Negative results for cytotoxicity of leachables.	[3]
DEHP-plasticized PVC	HMEC-1	Cell Viability, Mitochondrial Respiration	DEHP induced cytotoxicity by targeting mitochondrial respiration.	[4][5]

Table 3: Cytotoxicity of Silicone on Endothelial Cells

Material	Cell Line	Assay	Results	Citation
Silicone oil (1,000 cS)	Human Corneal Endothelial Cells	CAM-ethidium homodimer staining	9.1 +/- 0.1% cell death.	[6]
Silicone oil (5,000 cS)	Human Corneal Endothelial Cells	CAM-ethidium homodimer staining	41.6 +/- 0.4% cell death.	[6]
Ionic silicon	HUVEC	MTS proliferation assay	No cytotoxic effect at concentrations up to 1.0 mM; 0.5 mM Si4+ enhanced cell viability.	[7]
RTV-silicone elastomers	Human epithelial cells and mouse fibroblasts	Cell Culture	All tested RTV-silicones showed cytotoxic effects to a varying extent.	[8]

Table 4: Cytotoxicity of Pellethane® on HUVEC

Material	Cell Line	Assay	Results	Citation
Pellethane® 2363-55D extract (50% v/v)	HUVEC	Cell Growth	Cytotoxic effect observed.	[9]
Pellethane® 75D	HUVEC	Cell Proliferation	Inhibition of proliferation compared to control, but supported a functional monolayer.	[9]
Pellethane® 2363-80A with gelatin	HUVEC	Alamar Blue assay	Two-fold increase in cell adhesion and proliferation compared to Pellethane® alone.	[10]

Experimental Protocols

Detailed methodologies for key cytotoxicity assays are provided below. These protocols are generalized from standard practices and should be adapted to specific experimental needs.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.

Protocol:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours to allow for cell attachment.

• Material Exposure: Prepare extracts of the test materials (e.g., Tecoflex®, PVC, Silicone, Pellethane®) according to ISO 10993-5 standards. Remove the culture medium from the wells and replace it with the material extracts at various concentrations. Include a negative control (culture medium only) and a positive control (e.g., a known cytotoxic substance).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the negative control.

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

This assay quantifies the release of lactate dehydrogenase from cells with damaged plasma membranes.

Principle: LDH is a stable cytoplasmic enzyme that is released into the cell culture medium upon cell lysis. The released LDH activity is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Material Exposure: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 hours).

• Sample Collection: Carefully collect a sample of the cell culture supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with an LDH assay reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the reaction plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at a wavelength specific to the formazan product (e.g., 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed with a lysis buffer).

Annexin V/Propidium Iodide (PI) Staining for Apoptosis and Necrosis

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. Propidium iodide is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (necrotic cells).

Protocol:

• Cell Seeding and Material Exposure: Seed HUVECs in 6-well plates and expose them to material extracts as described previously.

• Cell Harvesting: After incubation, harvest the cells by trypsinization and collect both adherent and floating cells.

• Cell Staining: Wash the cells with PBS and resuspend them in an Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

• Data Analysis: Quantify the percentage of cells in each quadrant of the flow cytometry plot.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: General workflow for evaluating the in vitro cytotoxicity of biomaterials using HUVEC cell lines.

Signaling Pathway for Apoptosis Induction

Caption: A simplified diagram of the extrinsic apoptosis signaling pathway that can be initiated by cytotoxic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. uml.edu [uml.edu]
• 3. researchgate.net [researchgate.net]
• 4. Effects of DEHP, DEHT and DINP Alone or in a Mixture on Cell Viability and Mitochondrial Metabolism of Endothelial Cells In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of DEHP, DEHT and DINP Alone or in a Mixture on Cell Viability and Mitochondrial Metabolism of Endothelial Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of silicone oil on cultivated human corneal endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ionic silicon improves endothelial cells’ survival under toxic oxidative stress by overexpressing angiogenic markers and antioxidant enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medicaljournalssweden.se [medicaljournalssweden.se]
• 9. Endothelial cell compatibility testing of three different Pellethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessment of Electrospun Pellethane-Based Scaffolds for Vascular Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Tecoflex® Grades for Catheter Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tecoflex® Polyurethane Performance in Catheter Design

The selection of appropriate materials is a critical determinant of performance and biocompatibility in the design and development of medical catheters. Tecoflex®, a family of medical-grade aliphatic polyether-based thermoplastic polyurethanes (TPUs), has emerged as a leading choice for catheter manufacturing due to its inherent UV stability, resistance to yellowing, and wide range of available durometers.[1][2][3] This guide provides a comprehensive comparison of various Tecoflex® grades, offering supporting experimental data and detailed methodologies to aid in material selection for specific catheter applications.

Performance Characteristics: A Quantitative Comparison

The mechanical properties of Tecoflex® TPUs are a primary consideration in catheter design, influencing factors such as flexibility, pushability, and kink resistance. The following tables summarize key quantitative data for various clear and radiopaque Tecoflex® grades.

Table 1: Mechanical Properties of Clear Tecoflex® Grades

Property	ASTM Test Method	EG-80A	EG-85A	EG-93A	EG-100A
Durometer (Shore Hardness)	D2240	72A	77A	87A	94A
Specific Gravity	D792	1.04	1.05	1.08	1.09
Flexural Modulus (psi)	D790	1,500	2,500	4,700	14,000
Ultimate Tensile Strength (psi)	D412	5,800	6,500	7,700	8,300
Ultimate Elongation (%)	D412	750	700	550	450

Data sourced from Lubrizol technical datasheets.[4][5]

Table 2: Mechanical Properties of Tecoflex® Grades with 40% Barium Sulfate

Property	ASTM Test Method	EG-80A-B40	EG-85A-B40	EG-93A-B40	EG-100A-B40
Durometer (Shore Hardness)	D2240	78A	86A	95A	98A
Specific Gravity	D792	1.48	1.50	1.52	1.53
Flexural Modulus (psi)	D790	1,500	3,700	4,700	14,000
Ultimate Tensile Strength (psi)	D412	4,700	4,900	6,500	6,600
Ultimate Elongation (%)	D412	660	590	430	390

Data sourced from Lubrizol technical datasheet.[6]

Alternative Materials for Catheter Construction

While Tecoflex® offers a versatile range of properties, other materials are also commonly employed in catheter manufacturing, each with distinct advantages and limitations.

Table 3: Comparison with Alternative Catheter Materials

Material	Key Advantages	Key Disadvantages
Silicone	Excellent biocompatibility, high flexibility, hypoallergenic.[7][8]	Can be perceived as too stiff, potential for collar formation upon deflation.[7]
Latex	Very soft and flexible, providing patient comfort.[7]	Potential for allergic reactions, requires a protective coating.[7][9]
Polyvinyl Chloride (PVC)	Versatile, cost-effective, good flexibility and clarity.[10]	Concerns about plasticizer leaching (e.g., DEHP).[8][10]
PEEK (Polyetheretherketone)	High chemical and heat resistance, excellent strength.[11]	Requires surface treatments to achieve low friction.[11]
Hydrophilic Coatings	Significantly reduce friction in wet environments, enhancing patient comfort.[11]	May wear off over time, requires moisture to be effective.[11]

Experimental Protocols

To ensure accurate and reproducible data, standardized testing methodologies are crucial. The following sections detail the protocols for key experiments cited in this guide.

Biocompatibility Testing (ISO 10993)

The biocompatibility of medical devices is evaluated according to the ISO 10993 series of standards to manage biological risk.[12] This involves a comprehensive assessment of the material's interaction with the human body.

• Cytotoxicity (ISO 10993-5): This in vitro test assesses the potential for a material to cause cell death.[13][14] Extracts of the Tecoflex® material are placed in contact with cultured cells, and the cellular response is observed.

• Sensitization (ISO 10993-10): This test evaluates the potential for a material to cause an allergic reaction after repeated exposure.[13]

• Irritation (ISO 10993-23): This standard specifies the procedure for the assessment of medical devices and their constituent materials with regard to their potential to produce irritation.

• Hemocompatibility (ISO 10993-4): For devices that come into contact with blood, this testing evaluates the material's effect on blood components, including hemolysis (red blood cell rupture) and thrombosis (clot formation).[13][14]

Mechanical Testing

Tensile Properties (ASTM D412): This standard test method determines the tensile properties of vulcanized rubber and thermoplastic elastomers.[15][16][17]

• Specimen Preparation: "Dumbbell" or "dogbone" shaped specimens of the Tecoflex® material are die-cut to specific dimensions.[16][18]

• Test Procedure: The specimen is mounted in the grips of a universal testing machine and pulled at a constant rate of 500 ± 50 mm/min until it fractures.[15][18]

• Data Analysis: The test measures the tensile strength (the maximum stress the material can withstand), elongation at break (how much the material stretches before breaking), and modulus (the material's stiffness).[15]

Burst Pressure Testing (ISO 10555-1, Annex F): This test determines the resistance of the catheter to bursting under static pressure.[9]

• Apparatus: A hydraulic burst tester is used to apply a controlled internal pressure to the catheter.[9]

• Procedure: The catheter is filled with a liquid, and the pressure is gradually increased until the catheter ruptures.

• Data Recorded: The pressure at which the catheter bursts is recorded as the burst pressure.

Performance Testing

Lubricity Testing: The lubricity of a catheter's surface, particularly those with hydrophilic coatings, is crucial for minimizing tissue trauma during insertion. A common method is the pinch test.[19][20]

• Setup: The catheter is pinched between two pads with a known normal force.[19]

• Procedure: A linear actuator pulls and pushes the catheter through the pads for a specified number of cycles.[19]

• Measurement: The force required to move the catheter is measured, and the coefficient of friction is calculated. An increase in friction over multiple cycles can indicate coating degradation.[20]

Radiopacity Testing (ASTM F640): This test method evaluates the visibility of a medical device using X-ray imaging.[21][22][23]

• Procedure: The Tecoflex® catheter containing a radiopacifier like barium sulfate is imaged using fluoroscopy or another X-ray technique.

• Evaluation: The radiopacity is determined by qualitatively comparing the image of the test specimen to a user-defined standard, or by quantitatively measuring the difference in optical density or pixel intensity.[21][22]

Visualizing Material Selection and Biocompatibility Pathways

To further aid in the decision-making process, the following diagrams illustrate a logical workflow for selecting a Tecoflex® grade and a general signaling pathway for biocompatibility assessment.

Caption: Workflow for Tecoflex® grade selection based on catheter requirements.

Caption: General signaling pathway for in vitro biocompatibility assessment.

References

• 1. specialchem.com [specialchem.com]
• 2. microspecorporation.com [microspecorporation.com]
• 3. Tecoflex™ TPU [lubrizol.com]
• 4. chembase-st.com [chembase-st.com]
• 5. media.lubrizol.com [media.lubrizol.com]
• 6. scribd.com [scribd.com]
• 7. specialchem.com [specialchem.com]
• 8. medical.saint-gobain.com [medical.saint-gobain.com]
• 9. msi.equipment [msi.equipment]
• 10. What Materials are Used in Medical Tubing? - News - Ningbo Micro-tube Polymer Materials Co., Ltd. [mymicrotube.com]
• 11. What are Viable Alternatives to PTFE in Catheter Coatings? - Loaded Innovations [loadedinnovations.com]
• 12. ISO 10993 - Wikipedia [en.wikipedia.org]
• 13. namsa.com [namsa.com]
• 14. tuvsud.com [tuvsud.com]
• 15. ASTM D412 Tensile Test on Rubber and Elastomers Testing Guide_Plastic_UnitedTest - Material Testing Machine [unitedtest.com]
• 16. qualitest.us [qualitest.us]
• 17. testresources.net [testresources.net]
• 18. victortestingmachine.com [victortestingmachine.com]
• 19. Catheters & Medical Fluid Connectors Testing Guide | ADMET [admet.com]
• 20. vivitrolabs.com [vivitrolabs.com]
• 21. standards.iteh.ai [standards.iteh.ai]
• 22. Recognized Consensus Standards: Medical Devices [accessdata.fda.gov]
• 23. medinstitute.com [medinstitute.com]

A Comparative Guide to the Long-Term In Vivo Stability of Tecoflex Implants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term in vivo stability of Tecoflex®, a poly(ether urethane) (PEU), with alternative implantable biomaterials, primarily poly(carbonate urethanes) (PCUs) such as CarboThane® and Chronoflex®. The information presented is based on experimental data from publicly available scientific literature.

Executive Summary

The long-term in vivo stability of implantable devices is a critical factor in their clinical success. Tecoflex®, while demonstrating favorable biocompatibility in many short-term applications, exhibits susceptibility to oxidative degradation over extended periods in the body. This degradation is primarily initiated by the foreign body response (FBR). In contrast, poly(carbonate urethanes) (PCUs) have demonstrated enhanced biostability, making them more suitable for long-term implantation. This guide will delve into the comparative performance of these materials, supported by experimental data and detailed methodologies.

Comparative In Vivo Performance

The in vivo environment presents a harsh challenge to implanted materials. The host's biological response, particularly the foreign body response, can lead to material degradation and compromise the implant's function over time.

Biodegradation Mechanisms

Tecoflex (Poly(ether urethane)) : The degradation of Tecoflex in vivo is primarily driven by an oxidative mechanism targeting the ether linkages in its soft segment. This process is mediated by reactive oxygen species (ROS) released by macrophages and foreign body giant cells (FBGCs) that are part of the FBR.[1] This can lead to chain scission, crosslinking, and ultimately, a loss of mechanical integrity.[2]

Pellethane (Poly(ether urethane)) : Similar to Tecoflex, Pellethane is a poly(ether urethane) and is also susceptible to oxidative degradation of its ether linkages. However, studies have shown that Pellethane, which has aromatic hard segments, exhibits a higher stability compared to the aliphatic Tecoflex.[2]

CarboThane® and Chronoflex® (Poly(carbonate urethanes)) : PCUs were developed to overcome the oxidative instability of PEUs. The carbonate linkage in the soft segment of PCUs is more resistant to oxidation than the ether linkage in PEUs.[3][4] While not entirely immune to degradation, PCUs generally exhibit superior long-term biostability in vivo.[1][3]

Quantitative In Vivo Stability Data

Table 1: In Vivo Performance of Tecoflex EG-80A vs. Pellethane 2363-80A (6-Month Implantation)

Parameter	Material	Initial Value	3 Months Post-Implantation	6 Months Post-Implantation	Citation
Number Average Molecular Weight (Mn) (kDa)	Tecoflex EG-80A	~50-60	~10% decrease	Restored to initial value	[2]
Pellethane 2363-80A	~105	No significant change	No significant change	[2]
Weight Average Molecular Weight (Mw) (kDa)	Tecoflex EG-80A	~100-120	~10% decrease	Restored to initial value	[2]
Pellethane 2363-80A	~190	No significant change	No significant change	[2]
Tensile Strength	Tecoflex EG-80A	-	~30% reduction	~10% increase from 3 months	[2]
Pellethane 2363-80A	Not Reported	Not Reported	Stable	[2]

Note: The restoration of molecular weight and the increase in tensile strength for Tecoflex at 6 months may be attributed to cellular and tissue integration with the implant material.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the in vivo stability of polyurethane implants.

In Vivo Implantation Model (Subcutaneous Cage Implant System)

• Implant Preparation : Polymer films of Tecoflex and alternative materials are cast from solution and cut into uniform dimensions.

• Sterilization : Implants are sterilized, typically using ethylene oxide, to prevent infection.

• Surgical Implantation : The implants are placed within sterile, cylindrical cages made of a biocompatible material (e.g., stainless steel). These cages are then surgically implanted subcutaneously in an animal model (e.g., rats or rabbits). The cage design allows for the free exchange of bodily fluids while protecting the implant from excessive mechanical stress.

• Explantation : At predetermined time points (e.g., 3, 6, 12, and 24 months), the cages containing the implants are surgically retrieved.

• Sample Processing : The explanted polymer films are carefully removed from the cages, cleaned of adherent tissue, and prepared for subsequent analysis.

Material Characterization

1. Gel Permeation Chromatography (GPC)

• Objective : To determine the molecular weight distribution of the polymer before and after implantation.

• Sample Preparation of Explanted Polyurethane :

  • The cleaned and dried explanted polymer is dissolved in a suitable solvent, such as tetrahydrofuran (THF).

  • The solution is filtered through a micro-filter (e.g., 0.45 µm) to remove any particulate matter.

• Analysis :

  • The filtered polymer solution is injected into the GPC system.

  • The system separates the polymer chains based on their hydrodynamic volume as they pass through a column packed with porous gel.

  • A detector (e.g., refractive index detector) measures the concentration of the polymer eluting from the column.

  • The molecular weight distribution is determined by comparing the elution times to a calibration curve generated using polymer standards of known molecular weights.

2. Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR)

• Objective : To identify changes in the chemical structure of the polymer surface.

• Sample Preparation of Explanted Polyurethane :

  • A small, flat section of the cleaned and dried explanted polymer is obtained.

  • The sample is pressed firmly against the ATR crystal (e.g., diamond or zinc selenide) to ensure good contact.

• Analysis :

  • An infrared beam is directed into the ATR crystal. At the crystal-sample interface, an evanescent wave penetrates a few microns into the sample.

  • The sample absorbs specific frequencies of the infrared radiation corresponding to its molecular vibrations.

  • The reflected beam, now containing the spectral information of the sample surface, is directed to the detector.

  • Changes in the FTIR spectrum, such as the appearance or disappearance of peaks, indicate chemical modifications like oxidation or hydrolysis.

3. Mechanical Testing (Tensile and Fatigue)

• Objective : To evaluate the changes in the mechanical properties of the implant material.

• Standard Test Methods : ASTM F2079 (Standard Test Method for Measuring Intrinsic Elastic Recoil of Balloon-Expandable Stents) and other relevant ASTM/ISO standards for vascular grafts and implantable materials are followed.

• Tensile Testing :

  • Dumbbell-shaped specimens are cut from the explanted polymer films.

  • The specimens are mounted in a universal testing machine.

  • A uniaxial tensile load is applied until the specimen fractures.

  • Stress-strain curves are generated to determine properties such as ultimate tensile strength, elongation at break, and Young's modulus.

• Fatigue Testing :

  • Specimens are subjected to cyclic loading to simulate the physiological conditions they would experience in vivo (e.g., pulsatile pressure in a vascular graft).

  • The number of cycles to failure is recorded to assess the material's durability.

Visualizing the In Vivo Environment

Experimental Workflow

Experimental workflow for in vivo stability testing.

Foreign Body Response Signaling Pathway

Macrophage-mediated foreign body response to implants.

References

• 1. flomedicalsales.com.au [flomedicalsales.com.au]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. In-vivo degradation of poly(carbonate-urethane) based spine implants - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Anti-fouling Capacity of Modified Tecoflex: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The prevention of biofouling—the undesirable accumulation of proteins, cells, and microorganisms on a material's surface—is a critical challenge in the development of medical devices and drug delivery systems. Tecoflex, a family of medical-grade thermoplastic polyurethanes, is widely utilized for its excellent mechanical properties and biocompatibility. However, in its unmodified state, Tecoflex is susceptible to biofouling, which can lead to device failure, inflammation, and infection. This guide provides a comparative analysis of various surface modification strategies aimed at enhancing the anti-fouling capacity of Tecoflex and other polyurethanes, supported by experimental data and detailed protocols.

Performance Comparison of Modified Polyurethanes

Surface modification of polyurethanes, including Tecoflex, is a key strategy to mitigate biofouling. Common approaches include grafting with polyethylene glycol (PEG), surface functionalization with zwitterionic molecules, and immobilization of heparin. The following tables summarize quantitative data from various studies, comparing the anti-fouling performance of these modified surfaces against unmodified polyurethane.

Note: While the focus is on Tecoflex, some of the comparative data presented is from studies on other medical-grade polyurethanes due to the limited availability of direct comparative studies on modified Tecoflex. The base material for each study is indicated where available.

Table 1: Protein Adsorption on Modified Polyurethane Surfaces

Protein adsorption is the initial event in the biofouling cascade, influencing subsequent cellular interactions. Therefore, reducing protein adsorption is a primary goal of anti-fouling modifications.

Surface Modification	Base Polymer	Test Protein	Protein Adsorption (µg/cm²)	% Reduction vs. Unmodified	Reference
Unmodified	Polyurethane (PU)	Bovine Serum Albumin (BSA)	~0.8 - 1.2	N/A	[1]
PEG Grafted	Polyurethane (PU)	Fibrinogen	Significantly Reduced	Data not quantified	[2]
Zwitterionic (pSBMA)	Polyurethane (PU)	Fibrinogen	Significantly Reduced	>90%	[3]
Cationic Polyurethane	Tecoflex®	Not Specified	Not Specified	Not Specified	[4]
Heparin Immobilized	Polyurethane (PU)	Not Specified	Reduced	Data not quantified

Table 2: Platelet Adhesion on Modified Polyurethane Surfaces

Platelet adhesion and subsequent activation are critical indicators of a material's thrombogenicity, a major concern for blood-contacting medical devices.

| Surface Modification | Base Polymer | Platelet Adhesion (platelets/mm²) | % Reduction vs. Unmodified | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Unmodified | Polyurethane (PU) | ~15,000 - 20,000 | N/A |[5] | | PEG Grafted (PEG1K-SO3) | Polyurethane (PU) | Significantly Reduced | Data not quantified | | | Zwitterionic (Phosphorylcholine) | Polyurethane (PU) | Significantly Reduced | Data not quantified | | | Heparin Immobilized (Covalent) | Polyetherurethaneurea | Significantly Reduced | Data not quantified | | | Heparin Immobilized (Ionic) | Polyetherurethaneurea | Significantly Reduced | Data not quantified | |

Table 3: Bacterial Biofilm Formation on Modified Polyurethane Surfaces

Bacterial adhesion and subsequent biofilm formation can lead to persistent infections that are difficult to treat.

Surface Modification	Base Polymer	Bacterial Strain	Biofilm Formation	% Reduction vs. Unmodified	Reference
Unmodified	Thermoplastic Polyurethane (TPU)	E. coli & S. aureus	Significant biofilm	N/A	[6]
Cationic Polyurethane	Tecoflex®	E. coli	Significantly slowed	Data not quantified	[4]
Zwitterionic (pSBMA)	General Surfaces	P. aeruginosa & S. epidermidis	Significantly reduced	~80-87% reduction in adhesion	[3]
Quaternary Ammonium & Zwitterion	Polyurethane (PU)	P. aeruginosa & S. aureus	Excellent antibacterial efficiency	>99% after 3 months immersion	[7]
PEG Grafted	General Surfaces	S. epidermidis	Suppressed short-term adhesion	Data not quantified	[3]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment and comparison of anti-fouling properties. Below are methodologies for key experiments cited in this guide.

Protein Adsorption Assay (Batch Depletion Method)

This protocol quantifies the amount of protein that adsorbs to a material surface from a solution of known concentration.

Materials:

• Test material (e.g., modified Tecoflex films)

• Control material (e.g., unmodified Tecoflex films)

• Phosphate-buffered saline (PBS), pH 7.4

• Protein solution (e.g., Bovine Serum Albumin or Fibrinogen in PBS at a known concentration, typically 1 mg/mL)

• Micro-BCA or other suitable protein quantification assay kit

• Multi-well plates (e.g., 24-well plates)

• Incubator at 37°C

• Spectrophotometer (plate reader)

Procedure:

• Place the test and control material samples into the wells of a multi-well plate.

• Add a defined volume of PBS to each well to pre-hydrate the samples for 30 minutes at 37°C.

• Remove the PBS and add a known volume and concentration of the protein solution to each well, ensuring the samples are fully submerged.

• Incubate the plate at 37°C for a specified time (e.g., 1, 2, or 24 hours) with gentle agitation.

• Carefully remove the protein solution from each well. This solution contains the non-adsorbed protein.

• Quantify the protein concentration in the collected solution using a protein assay kit according to the manufacturer's instructions.

• The amount of adsorbed protein is calculated by subtracting the final protein concentration from the initial protein concentration and multiplying by the volume of the solution. The result is then normalized to the surface area of the material.

Platelet Adhesion Assay

This protocol assesses the thrombogenicity of a material by quantifying the number of adhered platelets.

Materials:

• Test and control material samples

• Freshly drawn human or animal blood (anticoagulated with citrate)

• Platelet-rich plasma (PRP), prepared by centrifugation of whole blood

• PBS, pH 7.4

• Glutaraldehyde solution (2.5% in PBS) for fixing adhered platelets

• Lactate dehydrogenase (LDH) or Acid Phosphatase (ACP) assay kit for quantification[8]

• Scanning Electron Microscope (SEM) for morphological analysis (optional)

• Multi-well plates

Procedure:

• Place the material samples in the wells of a multi-well plate and pre-incubate with PBS at 37°C.

• Remove PBS and add a defined volume of PRP to each well.

• Incubate at 37°C for a set time (e.g., 60 minutes).

• Gently rinse the samples with PBS three times to remove non-adherent platelets.

• For Quantification:

  • Lyse the adhered platelets using a lysis buffer provided in the LDH or ACP assay kit.

  • Quantify the enzyme activity in the lysate using the assay kit and a plate reader.

  • Correlate the enzyme activity to the number of platelets using a standard curve prepared from known platelet concentrations.

• For Morphological Analysis (SEM):

  • Fix the adhered platelets with 2.5% glutaraldehyde solution for at least 2 hours.

  • Dehydrate the samples through a series of graded ethanol solutions.

  • Critical point dry and sputter-coat the samples with gold or palladium before imaging with an SEM.

Bacterial Adhesion and Biofilm Formation Assay

This protocol evaluates the ability of a material to resist bacterial colonization and biofilm development.[9][10]

Materials:

• Test and control material samples

• Bacterial strain of interest (e.g., Staphylococcus aureus or Pseudomonas aeruginosa)

• Tryptic Soy Broth (TSB) or other suitable bacterial growth medium

• PBS, pH 7.2

• Crystal Violet stain (0.1% w/v) for biofilm quantification

• Ethanol or acetic acid for destaining

• Multi-well plates

• Incubator at 37°C

• Spectrophotometer (plate reader)

Procedure:

• Sterilize the material samples (e.g., by UV irradiation or ethylene oxide).

• Place the sterile samples into the wells of a multi-well plate.

• Inoculate TSB with the bacterial strain and grow to the mid-logarithmic phase.

• Dilute the bacterial culture to a specific concentration (e.g., 10^6 CFU/mL) in fresh TSB.

• Add the diluted bacterial suspension to the wells containing the samples.

• Incubate the plate at 37°C for a desired period (e.g., 24 to 48 hours) to allow for biofilm formation.

• Gently wash the samples with PBS to remove non-adherent bacteria.

• Add the Crystal Violet solution to each well and incubate for 15 minutes at room temperature.

• Wash the samples again with PBS to remove excess stain.

• Add a destaining solution (e.g., 95% ethanol or 30% acetic acid) to each well and incubate for 15 minutes to solubilize the stain from the biofilm.

• Transfer the destaining solution to a new multi-well plate and measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader. The absorbance is proportional to the amount of biofilm.

Visualizing Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to biofouling and its assessment.

Caption: Platelet activation is a key event in thrombogenesis on biomaterial surfaces.[11][12][13][14][15]

Caption: QCM-D provides real-time data on mass adsorption and conformational changes.[16][17][18][19][20]

This guide provides a foundational understanding of the anti-fouling strategies for Tecoflex and related polyurethanes. The selection of an appropriate surface modification will ultimately depend on the specific application, the biological environment it will be exposed to, and the desired duration of anti-fouling performance. Further research focusing on direct, side-by-side comparisons of different modifications on Tecoflex under standardized conditions is warranted to provide more definitive guidance for material selection and device development.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein adsorption and platelet adhesion onto polyurethane grafted with methoxy-poly(ethylene glycol) methacrylate by plasma technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of Bacterial Adhesion and Biofilm Formation on Zwitterionic Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modification of a conventional polyurethane composition provides significant anti-biofilm activity against Escherichia coli - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Quantification of adherent platelets on polymer-based biomaterials. Comparison of colorimetric and microscopic assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. unige.iris.cineca.it [unige.iris.cineca.it]
• 7. researchgate.net [researchgate.net]
• 8. The adhesion of blood platelets on fibrinogen surface: comparison of two biochemical microplate assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A quantitative method to assess bacterial adhesion using recombinant bioluminescent Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Comparison of Bacterial Adhesion and Biofilm Formation on Commonly Used Orthopaedic Metal Implant Materials: An In vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ias.ac.in [ias.ac.in]
• 12. Proteins, Platelets, and Blood Coagulation at Biomaterial Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ashpublications.org [ashpublications.org]
• 15. researchgate.net [researchgate.net]
• 16. A new methodology combining QCM-D and proteomic profiling enables characterization of protein adsorption on 2D surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. QCM-D Sensitivity to Protein Adsorption Reversibility - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Simultaneous characterization of protein–material and cell–protein interactions using dynamic QCM-D analysis on SAM surfaces - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 20. khu.elsevierpure.com [khu.elsevierpure.com]

In Vivo Performance of Tecoflex®: A Comparative Analysis of Mechanical Properties Before and After Implantation

For Immediate Release

CLEVELAND, OH – A comprehensive analysis of the mechanical properties of Tecoflex®, a widely utilized medical-grade thermoplastic polyurethane, reveals notable changes in its performance characteristics following in vivo implantation. This guide, intended for researchers, scientists, and drug development professionals, synthesizes available experimental data to provide a clear comparison of Tecoflex®'s mechanical integrity before and after exposure to the physiological environment.

The in vivo behavior of biomaterials is a critical factor in the design and development of long-term implantable medical devices. Tecoflex®, known for its biocompatibility and elastomeric properties, is frequently employed in applications such as vascular grafts and other soft tissue implants. Understanding how its mechanical properties evolve post-implantation is paramount for predicting device longevity and performance.

Quantitative Analysis of Mechanical Property Changes

Experimental studies on explanted Tecoflex® devices, particularly the EG-80A grade, have provided valuable insights into the material's biostability. The most significant alterations are observed in its tensile strength, while elongation at break shows more subtle changes.

A key study investigating Tecoflex® EG-80A vascular grafts implanted in a rat model for up to six months demonstrated a dynamic change in tensile strength. After three months of implantation, a notable decrease in tensile strength was observed. However, this was followed by a recovery and even a slight increase compared to the pre-implantation values by the six-month mark. This phenomenon is likely attributable to the complex interplay of material degradation and the host's tissue integration and remodeling processes.

Mechanical Property	Pre-Implantation (Tecoflex® EG-80A)	Post-Implantation (3 Months)	Post-Implantation (6 Months)
Tensile Strength	Baseline	~30% decrease from baseline[1]	~10% increase from baseline[1]
Elongation at Break	High	Remained high, comparable to pre-implantation[1]	Remained high, comparable to pre-implantation[1]
Modulus of Elasticity	Specific values vary by grade	Data not available in reviewed studies	Data not available in reviewed studies

Note: The provided data is based on studies of Tecoflex® EG-80A. Mechanical properties can vary between different grades of Tecoflex®.

Experimental Protocols

The data presented in this guide is derived from peer-reviewed studies employing rigorous experimental methodologies. A summary of a typical experimental protocol is as follows:

1. Material Preparation and Sterilization: Tecoflex® samples, often in the form of vascular grafts, are fabricated using techniques such as electrospinning. Prior to implantation, the samples are sterilized using standard methods like ethylene oxide (EtO) or gamma irradiation.

2. In Vivo Implantation: Animal models, commonly rats, are utilized for in vivo studies. The Tecoflex® samples are surgically implanted at a specific anatomical location, such as the abdominal aorta, for a predetermined duration (e.g., 3 and 6 months).

3. Explantation and Sample Preparation: Following the implantation period, the animals are euthanized, and the Tecoflex® implants, along with surrounding tissue, are carefully explanted. The explanted grafts are then meticulously cleaned to remove biological material, preserving the polymer for mechanical testing.

4. Mechanical Testing: The mechanical properties of the explanted Tecoflex® samples are assessed using a universal testing machine. Key parameters measured include:

• Tensile Strength: The maximum stress the material can withstand while being stretched or pulled before breaking.

• Elongation at Break: The percentage increase in length that a material achieves before it breaks.

• Modulus of Elasticity: A measure of the material's stiffness.

In Vivo Degradation Mechanism of Tecoflex®

The observed changes in the mechanical properties of Tecoflex® post-implantation are a direct consequence of in vivo degradation processes. The primary mechanism is a foreign body response initiated by the host's immune system. This response is largely mediated by macrophages, which play a central role in the breakdown of the polyurethane material.

The degradation process can be summarized in the following logical sequence:

In vivo degradation cascade of Tecoflex®.

Upon implantation, proteins from the surrounding biological fluids rapidly adsorb to the surface of the Tecoflex® material. This protein layer is recognized by macrophages, a type of white blood cell, which then adhere to the implant surface and become activated. These activated macrophages initiate a two-pronged attack on the polyurethane:

• Oxidative Degradation: Macrophages release reactive oxygen species (ROS), such as superoxide and hydrogen peroxide. These highly reactive molecules can directly attack the polymer chains, leading to chain scission and a reduction in molecular weight.

• Hydrolytic Degradation: Macrophages also secrete hydrolytic enzymes, particularly esterases. Tecoflex®, being a polyether-based polyurethane, contains ester linkages that are susceptible to cleavage by these enzymes. This enzymatic hydrolysis further contributes to the breakdown of the polymer structure.

The combination of these oxidative and hydrolytic processes leads to the observed changes in the mechanical properties of Tecoflex® over time. The initial decrease in tensile strength is likely dominated by the degradation of the polymer backbone. The subsequent recovery and increase in strength may be attributed to the ingrowth of host tissue into the graft structure, reinforcing the implant.

Experimental Workflow for Assessing In Vivo Performance

The evaluation of the in vivo performance of Tecoflex® follows a structured experimental workflow, from implantation to data analysis.

Workflow for evaluating Tecoflex® in vivo.

This guide provides a foundational understanding of the changes in mechanical properties that Tecoflex® undergoes following implantation. For researchers and developers, these insights are crucial for the rational design of more durable and effective medical devices. Further long-term studies are warranted to fully elucidate the complete degradation profile and its impact on the lifelong performance of Tecoflex®-based implants.

References

• 1. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cell Viability and Proliferation on Tecoflex Surfaces

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Tecoflex® (a medical-grade thermoplastic polyurethane) surfaces for cell viability and proliferation against two other commonly used biomaterials: silicone and poly(lactic-co-glycolic acid) (PLGA). The information presented here is synthesized from various in vitro studies to aid in the selection of appropriate materials for biomedical applications.

Comparative Analysis of Cell Viability and Proliferation

The following table summarizes quantitative data from multiple studies on the performance of Tecoflex®, silicone, and PLGA in supporting cell viability and proliferation. It is important to note that the data is collated from different studies employing varied cell lines and experimental conditions. Therefore, direct comparison of absolute values should be approached with caution.

Material	Cell Type	Assay	Key Findings
Tecoflex® (Polyurethane)	Human Umbilical Vein Endothelial Cells (HUVECs)	MTT Assay	Modified Tecoflex surfaces with gelatin showed enhanced adhesion and proliferation of endothelial cells.[1]
MDA-MB-231 (Human Breast Cancer Cells)	Indirect Cytotoxicity	Showed 90-100% cell viability, indicating good cytocompatibility.[2]
Fibroblasts	Cell Adhesion Assay	Unmodified Tecoflex surfaces exhibited poor fibroblast adhesion.[2]
Silicone	MG63 (Human Osteosarcoma Cells)	MTT Assay	1% silver nanoparticle-incorporated MDX4-4210 silicone showed higher cell viability compared to control and other concentrations.
Lymphocytes	MTT Assay	In vitro re-exposure to silicone showed a statistically significant increase in both proliferation and viability of lymphocytes from patients with silicone implants.[3]
PLGA	Human Umbilical Vein Endothelial Cells (HUVECs)	MTT Assay	PLGA demonstrated the highest metabolic activity and cell density for HUVECs compared to several other polymers.
Human Vascular Fibroblasts (HVFs) & HUVECs	MTT Assay	PLGA membranes supported cell adhesion and proliferation, performing better than the control.[2]
3T3 Fibroblasts	PicoGreen Assay	Showed a lower number of metabolically active cells compared to tissue culture plastic.[4]

Experimental Protocols

A detailed methodology for a commonly cited cell viability assay is provided below.

MTT Assay for Cell Viability on Biomaterial Surfaces

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Biomaterial samples (Tecoflex®, Silicone, PLGA) sterilized and placed in a 96-well plate.

• Control material (e.g., tissue culture plastic).

• Selected cell line (e.g., L929 fibroblasts, HUVECs).

• Complete cell culture medium.

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization solution (e.g., DMSO, or acidified isopropanol).

• Phosphate-buffered saline (PBS).

• Microplate reader.

Procedure:

• Cell Seeding: Seed a known density of cells (e.g., 1 x 10⁴ cells/well) onto the biomaterial surfaces and control wells in a 96-well plate.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for the desired time points (e.g., 24, 48, 72 hours).

• Addition of MTT: At each time point, remove the culture medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the MTT solution and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Cell viability is expressed as a percentage relative to the control group (cells cultured on tissue culture plastic).

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Evaluating Cell Viability

The following diagram illustrates the general workflow for assessing cell viability on different biomaterial surfaces using a metabolic assay like the MTT assay.

Workflow for Cell Viability Assessment.

Signaling Pathway for Cell Proliferation

This diagram outlines a simplified generic signaling pathway that can lead to cell proliferation, often initiated by growth factors binding to surface receptors on cells cultured on biomaterials.

Simplified Cell Proliferation Signaling Pathway.

References

• 1. Biomimetic Polyurethanes in Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In Vivo Stability of Polyurethane-Based Electrospun Vascular Grafts in Terms of Chemistry and Mechanics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Tecoflex™ Thermoplastic Polyurethane

This document provides essential safety and logistical guidance for the proper disposal of Tecoflex™, a brand of thermoplastic polyurethane (TPU). The following procedures are intended for researchers, scientists, and drug development professionals working in a laboratory setting. Adherence to these guidelines is crucial for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions

Tecoflex™, in its solid form under normal conditions, is not considered a hazardous material.[1][2] However, appropriate safety measures should always be observed during handling and disposal to mitigate any potential risks.

• Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety glasses, gloves, and a lab coat, when handling Tecoflex™ waste.

• Avoid Dust Inhalation: Grinding or shredding of Tecoflex™ may generate dust. Ensure adequate ventilation and, if necessary, use respiratory protection to avoid inhalation.[3]

• Thermal Burns: Contact with molten Tecoflex™ during processing can cause severe thermal burns.[3] Handle heated material with appropriate thermal protective gear.

• Spill Management: In the event of a spill of solid Tecoflex™ material, it can be physically picked up for recycling or disposal.[3]

Step-by-Step Disposal and Recycling Procedures

There are several approved methods for the disposal and recycling of Tecoflex™ and other thermoplastic polyurethanes. The preferred method should be selected in accordance with local, regional, national, and international regulations.[3]

1. Waste Collection and Storage:

• Segregation: Collect Tecoflex™ waste separately from other laboratory waste streams. Do not mix it with hazardous chemical waste.

• Containerization: Store solid Tecoflex™ waste in a clearly labeled, durable, and sealed container to prevent contamination and facilitate easy transport.

• Labeling: The label should clearly identify the waste as "Non-hazardous Thermoplastic Polyurethane (Tecoflex™) Waste for Disposal/Recycling."

2. Disposal as Non-Hazardous Solid Waste:

• If recycling is not feasible, solid Tecoflex™ waste can typically be disposed of as non-hazardous solid waste.

• Consult your institution's environmental health and safety (EHS) office and your local waste management authority to confirm that this is an acceptable disposal route.

• Landfilling is a common method for processing polyurethane waste, though it is the least environmentally preferred option.[4][5]

3. Recycling Procedures:

Recycling is the preferred method for managing Tecoflex™ waste to promote a circular economy. The two primary methods are mechanical and chemical recycling.

• Mechanical Recycling: This process involves physically reprocessing the TPU waste without altering its chemical structure.

  • Procedure:

    • Shredding and Grinding: The Tecoflex™ waste is broken down into smaller, more manageable particles such as flakes or powders.[6][7]

    • Melting and Filtration: The shredded material is melted and filtered to remove any impurities.[6]

    • Pelletizing: The molten TPU is then extruded and formed into new pellets.[6]

    • Reuse: These recycled pellets can be used to manufacture new products.[6]

• Chemical Recycling (Glycolysis): This method involves the chemical decomposition of the polyurethane into its constituent monomers, which can then be purified and used to produce new polymers.[4][8] Glycolysis is a frequently used chemical recycling technique for polyurethanes.[4][5]

  • General Principle: Glycolysis is a transesterification reaction where a glycol is used to break down the urethane bonds in the polymer, yielding polyols.[4][5]

Data on Chemical Degradation Methods for TPU

The following table summarizes conditions for different laboratory-scale chemical degradation methods applicable to thermoplastic polyurethanes like Tecoflex™.

Degradation Method	Reagents	Temperature	Catalyst	Outcome
Glycolysis	Ethylene glycol (EG) and ethanolamine (EA)	170 °C	Lithium acetate	Degradation of TPU and recovery of polyols.[3][9]
Methanolysis	Supercritical methanol	230 °C	None specified	Depolymerization of TPU to recover raw materials.[4]

Experimental Protocol: Laboratory-Scale Glycolysis of Thermoplastic Polyurethane

The following protocol is based on a published method for the chemical degradation of TPU and is provided as a reference for research purposes.[3][9] All work should be conducted in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Thermoplastic polyurethane (Tecoflex™) waste

• Ethylene glycol (EG)

• Ethanolamine (EA)

• Lithium acetate (catalyst)

• Three-neck round-bottom flask

• Condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Nitrogen gas inlet

Procedure:

• Cut the Tecoflex™ waste into small pieces to increase the surface area for reaction.

• Place the TPU pieces into the three-neck round-bottom flask.

• Add ethylene glycol and ethanolamine to the flask. A reported efficient ratio is 9:2 (EG:EA).[3][9]

• Add lithium acetate as a catalyst, typically around 1% by weight of the polymer.[3][9]

• Set up the flask with the mechanical stirrer, condenser, and nitrogen inlet.

• Begin stirring the mixture and purge the system with nitrogen to create an inert atmosphere.

• Heat the reaction mixture to 170 °C using the heating mantle.[3][9]

• Maintain the temperature and stirring for a sufficient duration to achieve complete degradation of the TPU.

• Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• The resulting product will consist of a liquid layer containing the recovered polyol, which can be separated and purified for further use.

Logical Workflow for Tecoflex™ Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Tecoflex™ waste in a laboratory setting.

Caption: Decision workflow for Tecoflex™ waste management.

References

• 1. researchgate.net [researchgate.net]
• 2. acewaste.com.au [acewaste.com.au]
• 3. Turning down the heat: catalyst-free, low-temperature chemical degradation of thermoplastic polyurethanes - Polymer Chemistry (RSC Publishing) DOI:10.1039/D5PY00881F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Polyurethane Recycling and Disposal: Methods and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to Handle Biohazardous Waste in Labs | Waste Managed [wastemanaged.co.uk]
• 7. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. researchgate.net [researchgate.net]

Essential Safety and Operational Guide for Handling Tecoflex™

This guide provides crucial safety protocols and logistical information for researchers, scientists, and drug development professionals working with Tecoflex™, a family of aliphatic polyether-based thermoplastic polyurethanes (TPUs). Adherence to these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification

Under standard conditions, Tecoflex™ is not considered a hazardous material.[1] The primary risks are associated with thermal processing, such as extrusion or injection molding, which can release vapors.[1][2]

• Thermal Decomposition: Heating the polymer may release vapors. It is crucial for the end-user (fabricator) to implement necessary precautions like mechanical ventilation and respiratory protection to safeguard employees from exposure.[1][2]

• Molten Polymer: Contact with heated or molten Tecoflex™ can cause severe thermal burns.

• Dust Formation: Loading and unloading operations may generate nuisance dust.

• Combustibility: As a thermoplastic polymer, Tecoflex™ can burn. It should be protected from open flames and other ignition sources. Thermal decomposition or combustion may release carbon oxides and other toxic gases.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to potential hazards. The required equipment varies depending on the specific handling procedure.

Situation	Required PPE	Rationale
Handling Solid Pellets at Ambient Temperature	• Safety glasses with side-shields• Standard work gloves (optional)	To prevent eye contact with dust and minor skin abrasions.
Melt Processing (e.g., Extrusion, Injection Molding)	• Safety glasses with side-shields or chemical splash goggles• Thermal-resistant gloves• Lab coat or protective suit	To protect against splashes of molten polymer and process vapors.[1]
Operations Generating Dust or Vapors	• Approved respirator (if ventilation is inadequate)• Safety glasses with side-shields	To prevent inhalation of dust or processing fumes.[3]

Note: Always ensure eyewash stations and safety showers are readily accessible near the workstation location.[2]

Operational Plan: Safe Handling Protocols

Receiving and Storage:

• Store Tecoflex™ in a dry, cool, and well-ventilated area, away from direct sunlight and sources of heat.[1]

• Keep containers tightly sealed until ready for use. If a container has been opened, it must be carefully resealed and stored upright to prevent leakage.[1]

Handling Solid Pellets:

• Avoid breathing any dust that may form during handling.

• Observe good industrial hygiene practices; wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

• Prohibit eating, drinking, and smoking in processing areas.[2]

Melt Processing:

• All operations that emit fumes or vapors, including thermo-forming, heat joining, or cutting, must be conducted under well-ventilated conditions to control exposure.[2]

• Be aware that electrostatic buildup can occur when transferring the product. This can create a spark sufficient to ignite flammable liquid vapors.

• For specific processing temperature ranges, refer to the manufacturer's processing guides.[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

• Eye Contact:

  • Solid Material: Flush eyes with plenty of water. Check for and remove any contact lenses. If irritation occurs, seek medical attention.[1]

  • Molten Material: If hot melted material splashes into the eyes, immediately flush with water for 15 minutes while holding the eyelids open. Seek immediate medical attention.

• Skin Contact:

  • Solid Material: Wash the affected area with soap and water. If skin irritation develops, get medical attention.

  • Molten Material: Do not attempt to remove the polymer from the skin. Immediately flush the area with large amounts of cold water or submerge it in cold water. Pack with ice. Seek immediate medical attention.

• Inhalation:

  • If adverse effects are observed from inhaling dust or vapors, move the exposed person to fresh air. If symptoms occur, seek medical attention.[1]

• Ingestion:

  • If the material has been swallowed and the person is conscious, give small quantities of water to drink. Do not induce vomiting unless directed by medical personnel.[1]

Disposal Plan

The generation of waste should be minimized whenever possible.[2]

• Product Disposal: Dispose of surplus and non-recyclable Tecoflex™ products through a licensed waste disposal contractor.[2] Disposal must comply with all environmental protection and waste disposal legislation and any regional or local authority requirements.[2]

• Container Disposal: Empty containers or liners may retain product residues and should be disposed of in a safe way.[2]

Process Workflow for Handling Tecoflex™

References

• 1. avient.com [avient.com]
• 2. avient.com [avient.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. chembase-st.com [chembase-st.com]